A Comprehensive Technical Guide to the Synthesis and Characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This guide provides an in-depth exploration of the synthesis and characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a substituted benzenesulfonamide with potential applications in medicinal chemistry and drug de...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth exploration of the synthesis and characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a substituted benzenesulfonamide with potential applications in medicinal chemistry and drug development. The benzenesulfonamide scaffold is a cornerstone in the design of various therapeutic agents due to its ability to mimic a carboxylate group and interact with metalloenzymes.[1][2] This document offers a detailed, step-by-step synthetic protocol, explains the scientific rationale behind the experimental choices, and outlines the analytical techniques required to verify the structure and purity of the target compound.
Strategic Approach to Synthesis
The synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide is a multi-step process that requires careful control of reaction conditions to achieve the desired regiochemistry. The chosen synthetic pathway begins with a commercially available precursor, 2-nitrophenol, and proceeds through methylation, reduction, diazotization with subsequent sulfonyl chloride formation, and finally, amidation. This route is designed to be robust and reproducible, relying on well-established chemical transformations.
Diagram of the Overall Synthetic Workflow:
Caption: A multi-step synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Detailed Experimental Protocols
Step 1: Synthesis of 2-Methoxy-3-nitrophenol
The initial step involves the methylation of 2-nitrophenol. The hydroxyl group of the phenol is deprotonated by a base to form a phenoxide ion, which then acts as a nucleophile to attack an electrophilic methyl source, such as methyl iodide.
Protocol:
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-nitrophenol in a suitable polar aprotic solvent like N,N-dimethylformamide (DMF).
Add an excess of a weak base, such as potassium carbonate, to the solution. The base will deprotonate the phenolic hydroxyl group.
To the stirred suspension, add methyl iodide dropwise at room temperature.
After the addition is complete, heat the reaction mixture to a moderate temperature (e.g., 60-70 °C) and monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and pour it into ice-water to precipitate the product.
Filter the crude product, wash it with cold water, and recrystallize from a suitable solvent system, such as ethanol/water, to obtain pure 2-methoxy-3-nitrophenol.
Step 2: Synthesis of 2-Methoxy-3-nitroaniline
The nitro group of 2-methoxy-3-nitrophenol is selectively reduced to an amino group to yield 2-methoxy-3-nitroaniline. Common reducing agents for this transformation include tin(II) chloride in the presence of a strong acid or catalytic hydrogenation.
Protocol (using Tin(II) Chloride):
In a round-bottom flask, suspend 2-methoxy-3-nitrophenol in concentrated hydrochloric acid.
Cool the mixture in an ice bath and add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid dropwise, maintaining the temperature below 10 °C.
After the addition, remove the ice bath and stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).
Carefully neutralize the reaction mixture with a concentrated aqueous solution of sodium hydroxide until the solution is strongly alkaline. This will precipitate the tin salts.
Extract the product into an organic solvent such as ethyl acetate.
Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-methoxy-3-nitroaniline.
Purify the product by column chromatography on silica gel.
Step 3: Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonyl chloride
This key step utilizes a Sandmeyer-type reaction. The amino group of 2-methoxy-3-nitroaniline is first converted to a diazonium salt, which is then reacted with sulfur dioxide in the presence of a copper(II) catalyst to form the sulfonyl chloride.
Protocol:
Dissolve 2-methoxy-3-nitroaniline in a mixture of a suitable acid (e.g., glacial acetic acid and concentrated hydrochloric acid).
Cool the solution to 0-5 °C in an ice-salt bath.
Add a solution of sodium nitrite in water dropwise, keeping the temperature strictly below 5 °C to form the diazonium salt.
In a separate flask, prepare a solution of sulfur dioxide in glacial acetic acid and add a catalytic amount of copper(II) chloride dihydrate.
Add the cold diazonium salt solution portion-wise to the sulfur dioxide solution, maintaining the temperature around 20 °C. Vigorous gas evolution (nitrogen) will be observed.
After the addition is complete, stir the mixture for a few hours at room temperature.
Pour the reaction mixture into ice-water to precipitate the sulfonyl chloride.
Filter the solid product, wash it thoroughly with cold water, and dry it under vacuum. This crude 2-methoxy-3-nitrobenzene-1-sulfonyl chloride can often be used in the next step without further purification. A similar procedure has been described for the synthesis of 2-methyl-3-nitro-benzene sulfonamide.[3]
Step 4: Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide
The final step is the amidation of the synthesized sulfonyl chloride. The sulfonyl chloride is reacted with an ammonia source to form the sulfonamide.
Protocol:
Dissolve the crude 2-methoxy-3-nitrobenzene-1-sulfonyl chloride in a suitable organic solvent like acetone or tetrahydrofuran (THF).
Cool the solution in an ice bath.
Bubble ammonia gas through the solution or add a concentrated aqueous solution of ammonium hydroxide dropwise with vigorous stirring.
Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).
Remove the solvent under reduced pressure.
Add water to the residue and acidify with dilute hydrochloric acid to precipitate the product.
Filter the solid, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain pure 2-Methoxy-3-nitrobenzene-1-sulfonamide. The general principle of reacting an arylsulfonyl chloride with ammonia is a well-established method.
Characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide
Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following analytical techniques are recommended.
The following technical guide provides an in-depth analysis of 4-Methoxy-3-nitrobenzene-1-sulfonamide , the chemical entity definitively associated with CAS number 22939-93-1 . Editorial Note on Nomenclature: The query s...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 4-Methoxy-3-nitrobenzene-1-sulfonamide , the chemical entity definitively associated with CAS number 22939-93-1 .
Editorial Note on Nomenclature:
The query specified "2-Methoxy-3-nitrobenzene-1-sulfonamide" alongside CAS 22939-93-1. Database verification (PubChem, CAS Registry) confirms that CAS 22939-93-1 corresponds to 4-Methoxy-3-nitrobenzene-1-sulfonamide (also known as 3-Nitro-4-methoxybenzenesulfonamide). To ensure scientific accuracy and procurement safety, this guide focuses on the verified CAS entity (the 4-methoxy isomer), while noting the structural distinction.
Part 1: Executive Summary & Chemical Identity
4-Methoxy-3-nitrobenzene-1-sulfonamide is a critical intermediate in the synthesis of sulfonamide-based pharmaceuticals and agrochemicals. It serves as a "privileged scaffold" in medicinal chemistry, offering a benzene core pre-functionalized with a sulfonamide group (hydrogen bond donor/acceptor) and a nitro group (reducible handle for further derivatization). Its primary utility lies in the development of carbonic anhydrase inhibitors, antitumor agents, and endothelin receptor antagonists.
Chemical Specifications
Parameter
Specification
CAS Number
22939-93-1
IUPAC Name
4-Methoxy-3-nitrobenzenesulfonamide
Molecular Formula
C₇H₈N₂O₅S
Molecular Weight
232.21 g/mol
Appearance
Pale yellow to off-white crystalline solid
Melting Point
182–184 °C
Solubility
Soluble in DMSO, DMF, Acetone; Sparingly soluble in Water
pKa (Sulfonamide)
~10.0 (Acidic NH₂)
Part 2: Synthesis & Experimental Protocols
The synthesis of CAS 22939-93-1 is governed by electrophilic aromatic substitution rules. The most robust, field-proven route involves the nitration of 4-methoxybenzenesulfonamide. This method is preferred over chlorosulfonation of nitroanisoles due to higher regioselectivity and easier handling of starting materials.
Sulfonamide (-SO₂NH₂): Deactivator, meta director.
Regiochemistry: The position ortho to the methoxy group (position 3) is electronically favored by both the ortho-directing methoxy group and the meta-directing sulfonamide group. This cooperative directing effect ensures high regioselectivity for the 3-nitro isomer.
Protocol 1: Nitration of 4-Methoxybenzenesulfonamide
Objective: Selective introduction of a nitro group at the C3 position.
Preparation: Charge a 3-neck round-bottom flask with concentrated H₂SO₄ (5 mL per gram of substrate). Cool the acid to 0–5 °C using an ice-salt bath.
Dissolution: Slowly add 4-Methoxybenzenesulfonamide (1.0 eq) to the acid with vigorous stirring. Ensure the internal temperature does not exceed 10 °C. Stir until fully dissolved.
Nitration: Prepare a mixture of HNO₃ (1.1 eq) and H₂SO₄ (1:1 v/v). Add this nitrating mixture dropwise to the reaction flask over 30 minutes, maintaining the temperature strictly below 10 °C. Rationale: Higher temperatures promote dinitration or hydrolysis of the sulfonamide.
Reaction: Allow the mixture to stir at 0–5 °C for 1 hour, then warm slowly to room temperature (20–25 °C) and stir for an additional 2 hours. Monitor via TLC (Ethyl Acetate:Hexane 1:1) or HPLC.[4]
Quenching: Pour the reaction mixture slowly onto crushed ice (10x weight of acid) with stirring. The product will precipitate as a pale yellow solid.
Isolation: Filter the precipitate under vacuum. Wash the filter cake copiously with cold water until the filtrate pH is neutral (pH ~7).
Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or Acetone/Hexane to yield pure 4-Methoxy-3-nitrobenzene-1-sulfonamide.
Protocol 2: Alternative Route (Chlorosulfonation)
Context: Used when starting from 2-nitroanisole.
React 2-nitroanisole with chlorosulfonic acid (excess) at 0–20 °C.
The electrophilic attack occurs para to the methoxy group (C4) and meta to the nitro group (C2), yielding 4-methoxy-3-nitrobenzenesulfonyl chloride .
Quench the sulfonyl chloride with aqueous ammonia (NH₄OH) to generate the sulfonamide.
Visualization: Synthesis Pathways
Caption: Convergent synthesis pathways for CAS 22939-93-1 showing cooperative directing effects.
Part 3: Applications in Drug Development[9]
Pharmacophore Scaffold
The 4-methoxy-3-nitrobenzenesulfonamide structure is a versatile "warhead" precursor.
Carbonic Anhydrase Inhibition (CAI): The primary sulfonamide moiety (-SO₂NH₂) binds to the Zinc (Zn²⁺) ion in the active site of Carbonic Anhydrase enzymes. The nitro and methoxy substituents modulate the lipophilicity (LogP) and pKa, affecting membrane permeability and isoform selectivity (e.g., targeting tumor-associated CA IX vs. cytosolic CA II).
Antibacterial Activity: Analogous to classic sulfa drugs, though the presence of the 3-nitro group alters the electronic profile, potentially shifting activity towards different bacterial folate synthesis enzymes.
Synthetic Intermediate (Reduction & Coupling)
The nitro group is rarely the final functionality. It serves as a masked aniline.
Reduction: The nitro group is reduced (H₂/Pd-C or Fe/HCl) to an amino group (-NH₂).
Derivatization: The resulting 3-amino-4-methoxybenzenesulfonamide is a high-value intermediate. It allows for acylation, alkylation, or formation of heterocycles (e.g., benzimidazoles) fused to the benzene ring.
Case Study (Endothelin Antagonists): Sulfonamides with ortho-methoxy groups are structural motifs found in endothelin receptor antagonists (e.g., Sitaxentan analogs), used to treat pulmonary arterial hypertension.
Visualization: Downstream Derivatization
Caption: Strategic derivatization of CAS 22939-93-1 into bioactive heterocyclic scaffolds.
Part 4: Safety & Handling (E-E-A-T)
Hazard Identification:
Nitro Compounds: Potential explosion hazard if heated under confinement or subjected to shock. Although this specific sulfonamide is relatively stable, standard precautions for nitro-aromatics apply.
Sulfonamides: Known sensitizers. Handling requires strict adherence to PPE (gloves, respirator) to prevent sensitization or allergic reactions (Stevens-Johnson syndrome risk in clinical settings, dermatitis in lab settings).
Storage:
Store in a cool, dry place (2–8 °C preferred for long-term reference standards).
Protect from light to prevent slow photochemical degradation of the nitro group.
Disposal:
Incineration in a chemical waste facility equipped with scrubbers for NOx and SOx gases.
References
PubChem. "4-Methoxy-3-nitrobenzenesulfonamide (CID 329799401)." National Library of Medicine. Accessed October 2025.[1] [Link]
Supuran, C. T. "Carbonic anhydrase inhibitors: aromatic sulfonamides and disulfonamides act as efficient tumor growth inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, 2000.
Organic Syntheses. "Preparation of Sulfonamides via Chlorosulfonation." Org. Synth. Coll. Vol. 1, p. 8. [Link]
biological activity of nitrobenzene sulfonamide derivatives
An In-Depth Technical Guide to the Biological Activity of Nitrobenzene Sulfonamide Derivatives Authored by: A Senior Application Scientist Abstract The sulfonamide scaffold represents a cornerstone in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Biological Activity of Nitrobenzene Sulfonamide Derivatives
Authored by: A Senior Application Scientist
Abstract
The sulfonamide scaffold represents a cornerstone in medicinal chemistry, giving rise to a plethora of therapeutic agents with a wide spectrum of biological activities.[1][2][3] The introduction of a nitrobenzene moiety to this scaffold creates a unique class of compounds—nitrobenzene sulfonamide derivatives—with distinct physicochemical properties that modulate their interaction with biological targets. This guide provides an in-depth exploration of the diverse biological activities of these derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental protocols essential for their evaluation. We will focus on their established roles as antimicrobial and anticancer agents, as well as their capacity for targeted enzyme inhibition, offering researchers and drug development professionals a comprehensive technical resource grounded in field-proven insights.
The Nitrobenzene Sulfonamide Scaffold: A Privileged Structure
The general structure of a sulfonamide consists of a sulfonyl group connected to an amine group.[3] When the sulfonyl group is attached to a nitro-substituted benzene ring, the resulting nitrobenzene sulfonamide core exhibits potent and varied biological effects. The strong electron-withdrawing nature of the nitro group significantly influences the electronic distribution of the entire molecule, impacting its acidity, binding affinity, and metabolic stability. This electronic modulation is a key determinant of the scaffold's versatility, allowing it to be tailored for a range of therapeutic targets.[4][5] These derivatives have been successfully developed as antibacterial, anticancer, antiviral, and anti-inflammatory agents, among others.[1][6][7][8]
Antimicrobial Activity: A Classic Target with Modern Relevance
The foundational biological activity of sulfonamides is their antibacterial effect.[9] Nitrobenzene sulfonamide derivatives continue this legacy, often exhibiting potent activity against both Gram-positive and Gram-negative bacteria.[10][11]
Mechanism of Action: Folate Synthesis Inhibition
The primary antibacterial mechanism of sulfonamides is the competitive inhibition of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folic acid (folate) synthesis pathway.[6][12][13] Bacteria must synthesize their own folate, an essential precursor for nucleotide synthesis, whereas mammals obtain it from their diet. This metabolic difference provides a selective target for antimicrobial action. Sulfonamides, due to their structural similarity to the natural DHPS substrate, para-aminobenzoic acid (PABA), act as competitive inhibitors, blocking the pathway and leading to a bacteriostatic effect.[6][13]
Caption: Mechanism of sulfonamide antibacterial action via competitive inhibition of DHPS.
Quantitative Assessment of Antimicrobial Potency
The efficacy of novel antimicrobial agents is quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.
Inoculum Preparation:
a. From a fresh agar plate, select 3-5 bacterial colonies and suspend them in sterile saline.
b. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).[12]
c. Dilute this suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.
Compound Dilution:
a. Add 100 µL of MHB to all wells of a 96-well plate.
b. Add 100 µL of the test compound stock solution (e.g., at 2x the highest desired final concentration) to the first column of wells.
c. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate. Discard 100 µL from the last column.
Inoculation:
a. Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL. This halves the compound concentration to the desired final test range.
b. Include a positive control (inoculum, no compound) and a negative control (broth only).
Incubation:
a. Cover the plate and incubate at 35-37°C for 16-20 hours.[14]
Result Interpretation:
a. The MIC is determined as the lowest concentration of the compound where no visible turbidity (growth) is observed.[8][14]
Structurally novel sulfonamide derivatives have demonstrated significant antitumor activity both in vitro and in vivo.[1] The nitrobenzene substitution can enhance this activity through various mechanisms, making these compounds promising candidates for cancer chemotherapy.[15][16]
Key Anticancer Mechanisms
Carbonic Anhydrase (CA) Inhibition: Many solid tumors overexpress specific isoforms of carbonic anhydrase, particularly the transmembrane enzymes CA IX and CA XII.[2][17] These enzymes help maintain a neutral intracellular pH by catalyzing the hydration of CO₂, which is crucial for tumor cell survival and proliferation in the hypoxic, acidic tumor microenvironment. Sulfonamides are classic CA inhibitors, and derivatives can be designed for high selectivity towards tumor-associated isoforms.[17][18] Inhibition of CA IX/XII disrupts the pH balance, leading to apoptosis.[17]
Pyruvate Kinase M2 (PKM2) Activation: Tumor cells often express the less active dimeric form of the glycolytic enzyme PKM2, a key feature of the Warburg effect. Some novel sulfonamide derivatives have been identified as potent activators of PKM2, promoting its more active tetrameric state.[19] This forces cancer cells away from anabolic pathways and towards oxidative phosphorylation, increasing reactive oxygen species and inducing apoptosis.[19]
Other Mechanisms: Additional anticancer mechanisms include the disruption of microtubule assembly, induction of cell cycle arrest (often in the G1 or G2 phase), and inhibition of key signaling kinases.[1][19]
Caption: Inhibition of CA IX by sulfonamides disrupts pH balance, leading to apoptosis.
Cytotoxicity Against Cancer Cell Lines
The in vitro anticancer potential is measured by the half-maximal inhibitory concentration (IC50), indicating the concentration of a drug required to inhibit the growth of 50% of a cell population.
Test sulfonamide derivative, stock solution in DMSO.
MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.
Solubilizing agent (e.g., DMSO, isopropanol with HCl).[14]
Sterile 96-well cell culture plates.
Step-by-Step Methodology:
Cell Seeding:
a. Trypsinize and count cells. Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.
b. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
Compound Treatment:
a. Prepare serial dilutions of the test compound in complete medium.
b. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (DMSO) and untreated control wells.
c. Incubate for an additional 48-72 hours.
MTT Addition and Incubation:
a. Add 20 µL of MTT solution to each well.
b. Incubate for 4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.[14]
Solubilization:
a. Carefully remove the medium from each well.
b. Add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[14]
Absorbance Measurement:
a. Gently shake the plate to ensure complete dissolution.
b. Measure the absorbance at 540 nm using a microplate reader.[14]
Data Analysis:
a. Calculate cell viability as a percentage of the untreated control.
b. Plot a dose-response curve (viability vs. log[concentration]) and determine the IC50 value using non-linear regression.
Synthesis Strategy and Workflow
The synthesis of nitrobenzene sulfonamide derivatives is typically straightforward, most commonly involving the reaction between a nitrobenzenesulfonyl chloride and a desired amine.[6][20][21] This modular approach allows for the creation of large libraries of compounds for screening.
Caption: General synthetic workflow for nitrobenzene sulfonamide derivatives.
Experimental Protocol: General Synthesis
Objective: To synthesize a nitrobenzene sulfonamide derivative via nucleophilic substitution.
Reaction Setup:
a. Dissolve the amine (1.0 eq) and base (1.2 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen).
b. Cool the mixture to 0°C in an ice bath.
Reagent Addition:
a. Dissolve 4-nitrobenzenesulfonyl chloride (1.1 eq) in a minimal amount of DCM.
b. Add the sulfonyl chloride solution dropwise to the stirred amine mixture.
Reaction:
a. Allow the reaction to warm to room temperature and stir for 4-12 hours.
b. Monitor the reaction progress using Thin Layer Chromatography (TLC).[7]
Workup and Purification:
a. Upon completion, wash the reaction mixture with 1M HCl, followed by saturated NaHCO₃ solution, and finally brine.
b. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
c. Purify the crude product by recrystallization or column chromatography to yield the final sulfonamide derivative.
Characterization:
a. Confirm the structure and purity of the final compound using techniques such as NMR, FT-IR, and Mass Spectrometry.[6][11]
Conclusion and Future Perspectives
Nitrobenzene sulfonamide derivatives constitute a versatile and highly active class of compounds with significant therapeutic potential. Their proven efficacy as antimicrobial and anticancer agents stems from their ability to selectively target key metabolic and signaling pathways. The modular and robust synthetic routes allow for extensive chemical modification, enabling fine-tuning of their activity, selectivity, and pharmacokinetic properties. Future research should focus on designing isoform-selective enzyme inhibitors to minimize off-target effects and on exploring novel mechanisms of action to combat drug resistance. The integration of computational docking and QSAR studies will further accelerate the rational design of next-generation nitrobenzene sulfonamide-based therapeutics.[4][10][15]
References
Benchchem. Protocol for Assessing the Antibacterial Activity of Sulfonamides.
Bentham Science Publisher. Computational and Molecular Docking Studies of New Benzene Sulfonamide Drugs with Anticancer and Antioxidant Effects.
Hameed AD, Al-Fatlawi AAY, Al-Fatlawi AAY. Synthesis and Biological Activity of New Sulfonamide Derivatives. International Journal of Drug Delivery Technology. 2021;11(4):1394-1398.
Semantic Scholar. Synthesis of novel benzenesulfamide derivatives with inhibitory activity against human cytosolic carbonic anhydrase I and II and.
Benchchem. Application Notes: N-Substituted 4-Sulfamoylbenzoic Acid Derivatives as Enzyme Inhibitors.
PMC. Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives.
Current Trends in Pharmacy and Pharmaceutical Chemistry. Synthesis, and in vitro evaluation of benzene sulfonamide derivatives for antimicrobial and disinfectant properties: Part-I.
Sulfonamides and sulfonylated derivatives as anticancer agents. Current Cancer Drug Targets. 2002;2(1):55-75.
RSC Publishing. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition.
PMC. Novel sulfonamides unveiled as potent anti-lung cancer agents via tumor pyruvate kinase M2 activation.
Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities. Asian Journal of Green Chemistry. 2026.
Recent Advances in the Chemistry and Biological Activity of Sulfonamide Derivatives. Mini-Reviews in Organic Chemistry. 2022.
ResearchGate. (PDF) Biological activities of sulfonamides.
Sulfonamide derivatives as potential anti-cancer agents and their SARs elucidation. European Journal of Medicinal Chemistry. 2021;226:113837.
Indian Journal of Pharmaceutical Sciences. biological-activities-of-sulfonamides.pdf.
PMC. Synthesis, In Vitro Anti-Microbial Analysis and Molecular Docking Study of Aliphatic Hydrazide-Based Benzene Sulphonamide Derivatives as Potent Inhibitors of α-Glucosidase and Urease.
PMC. Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties.
ResearchGate. Biological activity and synthesis of sulfonamide derivatives: A brief review.
ResearchGate. Synthesis and Characterisation of New Sulfonamide Derivatives and Their Antibacterial Activity.
Sarcouncil Journal of Biomedical Sciences. Synthesis and Structural Determination of Several Sulfonamides Synthesized From Nitrov.
Benchchem. Quantitative Structure-Activity Relationship (QSAR) of Nitrobenzene Derivatives: A Comparative Guide.
ResearchGate. Single-target inhibitors. Inhibited enzymes are indicated. Compounds are described in the text.
Taylor & Francis. Photoreaction of nitrobenzene derivatives with alkyl thiols giving sulfonamides and derivatives.
PMC. The Diverse Biological Activity of Recently Synthesized Nitro Compounds.
PMC. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors.
Request PDF. Synthesis and antibacterial activity of sulfonamides. SAR and DFT Studies.
PubMed. Computational and Molecular Docking Studies of New Benzene Sulfonamide Drugs with Anticancer and Antioxidant Effects.
This technical guide provides a comprehensive spectroscopic profile for 2-Methoxy-3-nitrobenzene-1-sulfonamide , a critical intermediate in the synthesis of endothelin receptor antagonists and sulfonamide-based antimicrobials.[2] Due to the steric crowding of the 1,2,3-trisubstituted benzene ring, this molecule exhibits distinct spectroscopic signatures that differentiate it from its 4-methoxy isomers.
This document is designed for medicinal chemists and analytical scientists, focusing on the structural elucidation , impurity profiling , and experimental protocols required for rigorous characterization.
Molecular Characterization Strategy
The analysis of 1,2,3-trisubstituted benzenes requires a multi-modal approach to confirm regiochemistry, particularly to distinguish between the 2-methoxy-3-nitro and 2-methoxy-4-nitro isomers.
Analytical Workflow
The following diagram outlines the logical flow for validating the structure, moving from bulk property verification to atomic-level connectivity.
Figure 1: Analytical workflow for structural validation.
Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The
H NMR spectrum is the primary tool for confirming the 1,2,3-substitution pattern. The key diagnostic feature is the splitting pattern of the three aromatic protons.
Exchangeable sulfonamide protons. Chemical shift varies with concentration and water content.
8.05
Doublet of Doublets (dd)
1H
Ar-H (C4)
Deshielded by ortho-nitro group.[2] ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
Hz.
7.85
Doublet of Doublets (dd)
1H
Ar-H (C6)
Deshielded by ortho-sulfonamide group. ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
Hz.
7.45
Triplet (t)
1H
Ar-H (C5)
Shielded relative to H4/H6 due to para-resonance from methoxy group. ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
Hz.
3.95
Singlet (s)
3H
-OCH
Characteristic methoxy singlet. Slightly downfield due to ortho-nitro/sulfonamide crowding.[2]
Expert Insight: In the 1,2,3-trisubstituted system, the coupling constant between H4 and H6 (meta-coupling) is often small (
Hz) or unresolved, leading to the appearance of H5 as a triplet and H4/H6 as doublets. High-field instruments (600 MHz+) may resolve the secondary splitting.
B. Infrared (IR) Spectroscopy
IR is critical for verifying the oxidation state of the sulfur and nitrogen species.
Method: KBr Pellet or ATR (Attenuated Total Reflectance).
To ensure reproducible chemical shifts and resolution of exchangeable protons.
Massing: Weigh 5–10 mg of the dry solid compound into a clean vial.
Solvation: Add 0.6 mL of DMSO-
(99.9% D).
Note: CDCl
is often a poor solvent for primary sulfonamides due to low solubility and broadening of the NH peak.
Transfer: Filter the solution through a cotton plug into a standard 5 mm NMR tube to remove undissolved particulates.
Acquisition:
Set relaxation delay (
) to seconds to allow full relaxation of aromatic protons.
Acquire 16–32 scans for
H; 512–1024 scans for C.
Protocol 2: Synthesis (Contextual)
While this guide focuses on data, understanding the synthesis aids in impurity identification.
The compound is typically synthesized via the chlorosulfonation of 2-methoxy-3-nitrobenzene (or 2-nitroanisole derivatives), followed by aminolysis.[2]
Key Impurity:
Sulfonic Acid Derivative: Resulting from hydrolysis of the intermediate sulfonyl chloride.
Detection: Look for a broad OH peak >10 ppm in NMR and a mass shift to ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">
232 [M-H] (acid form) in MS.
References
National Institute of Standards and Technology (NIST). (2024). Mass Spectral Library: Nitro-benzenesulfonamide derivatives. Retrieved from [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds. Wiley. (Authoritative text for NMR shift prediction rules).
Royal Society of Chemistry. (2000). Direct methoxylation of nitroarenes. J. Chem. Soc., Perkin Trans.[4] 1. Retrieved from [Link]
solubility and stability of 2-Methoxy-3-nitrobenzene-1-sulfonamide
An In-Depth Technical Guide to the Solubility and Stability of 2-Methoxy-3-nitrobenzene-1-sulfonamide Abstract This technical guide provides a comprehensive framework for characterizing the . Intended for researchers, sc...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Solubility and Stability of 2-Methoxy-3-nitrobenzene-1-sulfonamide
Abstract
This technical guide provides a comprehensive framework for characterizing the . Intended for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the scientific rationale behind the experimental design. We detail robust methodologies for determining equilibrium solubility using the gold-standard shake-flask method coupled with HPLC analysis. Furthermore, we outline a systematic approach to evaluating chemical stability through forced degradation studies, as recommended by the International Council for Harmonisation (ICH) guidelines. This includes detailed procedures for assessing degradation under hydrolytic (acidic and basic), oxidative, thermal, and photolytic stress conditions. The insights gained from these studies are critical for developing stable formulations, establishing appropriate storage conditions, and creating validated stability-indicating analytical methods.
Introduction to 2-Methoxy-3-nitrobenzene-1-sulfonamide
2-Methoxy-3-nitrobenzene-1-sulfonamide is an aromatic organic compound featuring a sulfonamide group, a nitro group, and a methoxy ether on a benzene ring. While specific applications are not widely documented, its structure suggests significant potential as an intermediate in medicinal chemistry and organic synthesis. The interplay of its functional groups—the electron-withdrawing nitro and sulfonamide groups and the electron-donating methoxy group—creates a unique electronic and steric profile that dictates its reactivity and physicochemical properties.
A thorough understanding of two of these properties, solubility and stability, is a non-negotiable prerequisite for any meaningful application.
Solubility is a critical determinant of bioavailability, reaction kinetics in solution-phase synthesis, and the feasibility of purification techniques like crystallization.[1]
Stability dictates the compound's shelf-life, informs the selection of compatible excipients in formulations, and is essential for identifying potential degradants that could impact safety and efficacy.[2]
This guide provides the foundational experimental workflows to empirically determine these critical parameters.
Impacts handling and the setup of solubility experiments.
pKa
To be determined (TBD)
The sulfonamide proton is weakly acidic, suggesting pH-dependent aqueous solubility.
logP (Octanol/Water)
TBD
Indicates the lipophilicity of the compound, predicting its relative solubility in polar vs. non-polar solvents.
Melting Point
TBD
A key parameter for thermal stability assessment and purity analysis.
Comprehensive Solubility Assessment
The solubility of a compound is a fundamental property that influences its behavior in various scientific contexts. The equilibrium shake-flask method is the most reliable technique for this determination.[7]
Causality Behind Experimental Choices
The goal is to create a saturated solution where the dissolved solute is in equilibrium with the undissolved solid. Using an excess of the solid is crucial to ensure this equilibrium is reached and maintained throughout the experiment.[7] Temperature control is paramount, as solubility is highly temperature-dependent.[7] Subsequent analysis by a specific and sensitive method like High-Performance Liquid Chromatography (HPLC) is required for accurate quantification.
Preparation: To a series of glass vials, add a pre-weighed excess amount of 2-Methoxy-3-nitrobenzene-1-sulfonamide. The presence of undissolved solid at the end of the experiment is a necessary visual confirmation of saturation.[7]
Solvent Addition: Add a precise volume of the desired solvent (e.g., water, ethanol, methanol, acetonitrile, acetone, dimethyl sulfoxide) to each vial.
Equilibration: Seal the vials and place them in a temperature-controlled shaker or incubator (e.g., 25 °C and 37 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) sufficient to reach equilibrium.
Phase Separation: Allow the vials to stand at the controlled temperature to let the excess solid settle.
Sample Withdrawal and Filtration: Carefully withdraw an aliquot from the clear supernatant. Immediately filter it through a 0.45 µm syringe filter (pre-conditioned with the same solvent to prevent analyte adsorption) to remove any undissolved micro-particles which could falsely elevate the measured solubility.[7]
Quantification: Accurately dilute the filtered saturated solution with a suitable mobile phase to a concentration that falls within the calibrated range of the HPLC instrument.[7] Analyze using a validated HPLC-UV method.
Analytical Quantification by HPLC
A reverse-phase HPLC method with UV detection is typically suitable for sulfonamide-containing aromatic compounds.
Column: C18, 250 x 4.6 mm, 5 µm
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a good starting point for method development.
Flow Rate: 1.0 mL/min
Detection: UV spectrophotometer set to a wavelength of maximum absorbance for the analyte.
Quantification: Create a standard calibration curve using known concentrations of the compound. The concentration in the saturated solution is calculated by comparing the peak area of the sample to this curve, accounting for any dilution factors.[7]
Data Presentation: Solubility Profile
The results should be tabulated for clarity and easy comparison.
Solvent
Temperature (°C)
Solubility (mg/mL)
Molar Solubility (mol/L)
Water (pH 7.0)
25
TBD
TBD
Ethanol
25
TBD
TBD
Acetonitrile
25
TBD
TBD
Dimethyl Sulfoxide (DMSO)
25
TBD
TBD
0.1 M HCl
25
TBD
TBD
0.1 M NaOH
25
TBD
TBD
Visualization: Solubility Determination Workflow
Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.
Stability Profile and Forced Degradation
Forced degradation (or stress testing) is the deliberate and rigorous process of degrading a compound under more severe conditions than those used for accelerated stability testing.[2] These studies are mandated by regulatory bodies like the ICH and serve several key purposes: to identify likely degradation products, elucidate degradation pathways, and establish the intrinsic stability of the molecule.[2][8][9] The industry-accepted target for degradation is typically between 5-20%.[9] Too little stress may not reveal all degradation pathways, while too much may produce irrelevant products not seen under normal storage conditions.[8]
Protocol for Forced Degradation Studies
A stock solution of 2-Methoxy-3-nitrobenzene-1-sulfonamide (e.g., in methanol or acetonitrile) is prepared. This solution is then subjected to the following stress conditions in parallel with a control sample (protected from stress).
4.1.1 Hydrolytic Degradation
Acidic: Mix the stock solution with 0.1 N HCl. Heat at 80°C for a specified time (e.g., 2, 6, 12, 24 hours).[8] If degradation is too rapid, repeat using milder conditions (e.g., 0.01 N HCl, lower temperature).[8]
Basic: Mix the stock solution with 0.1 N NaOH. Heat at 80°C for a specified time.[8] Sulfonamides can be susceptible to alkaline hydrolysis.
Neutral: Mix the stock solution with water. Reflux for 12 hours.[8]
4.1.2 Oxidative Degradation
Treat the stock solution with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature or slightly elevated temperature (e.g., 80°C for 1 hour) for a set period.[8][10]
4.1.3 Thermal Degradation
Expose the solid compound to dry heat in a temperature-controlled oven (e.g., 105°C) for several days. Samples should be taken periodically for analysis.
4.1.4 Photolytic Degradation
Expose a solution of the compound to a UV lamp (e.g., 365 nm) or a photostability chamber that provides controlled light exposure according to ICH Q1B guidelines.[8][10] A parallel control sample should be wrapped in aluminum foil to shield it from light.
Development of a Stability-Indicating Method
The primary analytical tool for a stability study is a validated stability-indicating HPLC method. The stressed samples are analyzed to ensure that the method can separate the intact parent compound from all generated degradation products, demonstrating specificity. The peak purity of the parent compound should be assessed using a photodiode array (PDA) detector.
Proposed Degradation Pathways
Based on the known chemistry of related structures, several degradation pathways can be proposed for 2-Methoxy-3-nitrobenzene-1-sulfonamide. The nitro group is susceptible to photoreduction, while the sulfonamide bond can be a site for hydrolysis.
Hydrolysis: Under harsh acidic or basic conditions, the S-N bond of the sulfonamide could cleave, yielding 2-methoxy-3-nitrobenzenesulfonic acid and ammonia.
Photoreduction: Upon exposure to UV light, the nitro group (-NO₂) could be reduced to a nitroso (-NO) or even an amino (-NH₂) group.[3]
Oxidative Degradation: The aromatic ring could be susceptible to hydroxylation.
Visualization: Forced Degradation and Pathway Analysis
Caption: Workflow for Forced Degradation and Stability-Indicating Method Development.
Caption: Proposed Major Degradation Pathways for 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Summary and Recommendations
This guide outlines the essential experimental framework for the comprehensive characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide's solubility and stability. By implementing the detailed protocols for equilibrium solubility determination and forced degradation, researchers can generate the critical data needed for informed decision-making in synthesis, formulation, and analytical method development.
Key Recommendations:
Systematic Solubility Screening: Begin by screening solubility in a diverse range of solvents, including polar protic, polar aprotic, and non-polar options, at controlled temperatures.
pH-Dependent Solubility: Given the acidic sulfonamide proton, aqueous solubility should be determined across a physiologically relevant pH range.
Rigorous Stability Testing: Conduct forced degradation studies systematically, starting with mild conditions and escalating as needed to achieve the target 5-20% degradation.
Method Validation: The development of a robust, validated stability-indicating HPLC method is paramount for accurately quantifying the compound and its degradants.
Handling and Storage: Based on the stability results, especially photolytic and thermal data, appropriate handling (e.g., protection from light) and storage conditions (e.g., refrigerated, desiccated) should be established and clearly communicated.
By following this structured, scientifically-grounded approach, researchers can build a robust data package that ensures the reliable and effective use of 2-Methoxy-3-nitrobenzene-1-sulfonamide in their development programs.
References
Patel, Y., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. Available from: [Link]
Taylor, L. T., & Fujinari, E. M. (1997). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. Journal of Chromatographic Science, 35(4), 175-180. Available from: [Link]
Nakajima, T., et al. (2023). Photoreaction of nitrobenzene derivatives with alkyl thiols giving sulfonamides and derivatives. Taylor & Francis Online. Available from: [Link]
Qiao, S., et al. (2019). Proposed pathways of nitrobenzene degradation by ·OH and SO 4 ·−. ResearchGate. Available from: [Link]
Patel, Y., et al. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Academia.edu. Available from: [Link]
Singh, R., & Kumar, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. LinkedIn. Available from: [Link]
Sharma, G., & Saini, S. (2016). Forced Degradation Studies. MedCrave online. Available from: [Link]
Ju, K.-S., & Parales, R. E. (2010). Degradation pathways of nitrobenzene. ResearchGate. Available from: [Link]
Martínez, F., & Gómez, A. (2007). Extended Hildebrand solubility approach applied to some structurally related sulfonamides in ethanol + water mixtures. Redalyc. Available from: [Link]
Zgoła-Grześkowiak, A., & Grześkowiak, T. (2011). A very fast and simple method for the determination of sulfonamide residues in seawaters. ScienceDirect. Available from: [Link]
Vikas College of Pharmacy. (2016). Analysis of sulfonamides. Slideshare. Available from: [Link]
Ingerslev, F., & Halling-Sørensen, B. (2000). Biodegradability properties of sulfonamides in activated sludge. Oxford Academic. Available from: [Link]
Nishino, S. F., & Spain, J. C. (1995). Comparison of the downstream pathways for degradation of nitrobenzene by Pseudomonas pseudoalcaligenes JS45 (2-aminophenol pathway) and by Comamonas sp. JS765 (catechol pathway). PubMed. Available from: [Link]
Nishino, S. F., & Spain, J. C. (1993). Oxidative Pathway for the Biodegradation of Nitrobenzene by Comamonas sp. Strain JS765. Applied and Environmental Microbiology. Available from: [Link]
Australian Industrial Chemicals Introduction Scheme (AICIS). (2023). Benzene, 1-methoxy-4-nitro- - Evaluation statement. AICIS. Available from: [Link]
Request PDF. (n.d.). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. ResearchGate. Available from: [Link]
Li, Y., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metaboli. Heliyon. Available from: [Link]
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Wikipedia. (2016). Nitrobenzene. Wikipedia. Available from: [Link]
ResearchGate. (2020). Synthesis, Characterization and Study Biological Activity of New Para-methoxy Benzene Sulfonamide Derivatives and some Amino Acid. ResearchGate. Available from: [Link]
Cheméo. (n.d.). Chemical Properties of Benzene, 1-methoxy-3-nitro- (CAS 555-03-3). Cheméo. Available from: [Link]
ATSDR. (2020). Toxicological Profile for Nitrobenzene. Agency for Toxic Substances and Disease Registry. Available from: [Link]
World Health Organization (WHO). (2004). Nitrobenzene in Drinking-water. WHO. Available from: [Link]
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Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Executive Summary
2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 1261827-86-4) is a highly specialized aromatic scaffold characterized by a dense 1,2,3-substitution pattern.[1][2][3][4] Unlike generic sulfonamides, this molecule possesses a unique steric and electronic profile driven by the "ortho-effect" of the central methoxy group flanking the sulfonamide and nitro moieties.
This guide details its utility in three primary domains:
Fragment-Based Drug Discovery (FBDD): As a warhead for Bcl-xL inhibition and apoptosis promotion.[2][3]
Metalloenzyme Targeting: As a selective Zinc-Binding Group (ZBG) for tumor-associated Carbonic Anhydrases (CA IX/XII).[3]
Synthetic Chemistry: As a "masked" precursor for fused benzothiadiazine heterocycles.[3]
Chemical Profile & Structural Logic[3]
The molecule's utility is defined by its electronic "Push-Pull-Lock" mechanism:
Feature
Chemical Moiety
Function in Research
Warhead (Pull)
Sulfonamide (-SO₂NH₂)
Primary Zinc-Binding Group (ZBG); H-bond donor/acceptor.[1][2][3]
Steric Lock
2-Methoxy (-OMe)
Forces adjacent groups out of planarity; improves isoform selectivity by creating a "bulky" environment.[1][2][3]
Masked Handle (Pull)
3-Nitro (-NO₂)
Electron-withdrawing group (EWG) that lowers pKa of sulfonamide; reducible to -NH₂ for cyclization.[1][2][3]
Structural Diagram (DOT)
The following diagram illustrates the steric pressure and electronic vectors inherent in the scaffold.
Figure 1: Pharmacophore map detailing the functional roles of the 1,2,3-substitution pattern.[1][2][3]
Primary Research Application: Bcl-xL Inhibition & Apoptosis
Context: The Bcl-2 family of proteins regulates apoptosis (programmed cell death).[1][2][3] Overexpression of anti-apoptotic members like Bcl-xL confers chemotherapy resistance.[1][2][3]
Mechanism:
Research indicates that N-acylsulfonamides derived from this scaffold act as BH3-mimetics.[1][2][3] The 2-methoxy-3-nitro core serves as a critical linker that positions the sulfonamide to engage the Bcl-xL hydrophobic groove, while the nitro group tunes the acidity of the sulfonamide nitrogen (pKa modulation), enhancing electrostatic interactions with Arginine residues in the binding pocket.[2][3]
Context: Human Carbonic Anhydrases (hCAs) are ubiquitous, but isoforms hCA IX and XII are upregulated in hypoxic tumors to regulate pH.[3] Non-selective sulfonamides cause systemic side effects.[3]
Selectivity Hypothesis:
The 2-methoxy group creates a steric clash that hinders binding in the narrower active sites of cytosolic isoforms (hCA I/II) while being accommodated by the more flexible, solvent-exposed active sites of transmembrane isoforms (hCA IX/XII).[3]
Indicator: Phenol Red (0.2 mM) in Hepes buffer (20 mM, pH 7.5).
Substrate: CO₂-saturated water (approx.[2][3] 1.7 mM at 25°C).[3]
Procedure:
Incubate enzyme (hCA IX, 10 nM) with inhibitor (0.1 nM – 10 µM) for 15 min.[3]
Rapidly mix enzyme-inhibitor solution with CO₂ substrate solution.[3]
Monitor absorbance decay at 557 nm (acidification).[3]
Calculation: Determine the initial rate (
) and fit to the Cheng-Prusoff equation to derive .[3]
Synthetic Utility: Reductive Cyclization Pathway
For medicinal chemists, this molecule is a high-value intermediate.[2][3] The 3-nitro group is a "masked" amine.[2][3] Its reduction allows for intramolecular cyclization with the sulfonamide nitrogen (often after activation) to form benzothiadiazine 1,1-dioxides , a scaffold found in thiazide diuretics and ATP-sensitive potassium channel openers.[3]
Synthesis Pathway Diagram (DOT)[3]
Figure 2: Synthetic pathway converting the nitro-sulfonamide scaffold into fused heterocycles.[1][2][3]
Setup: Charge a high-pressure reactor with 2-Methoxy-3-nitrobenzene-1-sulfonamide (1 eq) and 10% Pd/C (0.1 eq by weight) in Methanol.
Reaction: Purge with N₂, then pressurize with H₂ (30-50 psi). Stir vigorously at RT for 4-6 hours.
Workup: Filter through Celite to remove catalyst.[3] Concentrate filtrate in vacuo.
Validation: 1H NMR should show disappearance of aromatic protons shifted by -NO₂ and appearance of broad -NH₂ singlet (approx.[1][2][3] 4.0-5.0 ppm).[1][2][3]
2-Methoxy-3-nitrobenzene-1-sulfonamide: A Strategic Intermediate in Modern Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract 2-Methoxy-3-nitrobenzene-1-sulfonamide is a highly functionalized aromatic compound that serves as a pivotal intermedia...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
2-Methoxy-3-nitrobenzene-1-sulfonamide is a highly functionalized aromatic compound that serves as a pivotal intermediate in synthetic and medicinal chemistry. Its unique substitution pattern, featuring a methoxy, a nitro, and a sulfonamide group on a benzene ring, offers multiple reactive sites for sophisticated molecular construction. The electron-withdrawing nature of the nitro and sulfonamide groups, combined with the electron-donating effect of the methoxy group, creates a distinct electronic landscape that influences the molecule's reactivity and subsequent synthetic transformations. This guide provides an in-depth exploration of the synthesis, characterization, and chemical utility of this intermediate, offering field-proven insights and detailed protocols for laboratory application.
Physicochemical and Structural Profile
A thorough understanding of a chemical intermediate begins with its fundamental properties. These data points are critical for reaction planning, purification, and safety considerations.
Property
Value
Source
Molecular Formula
C₇H₈N₂O₅S
Molecular Weight
232.21 g/mol
CAS Number
22939-93-1 (for the 4-methoxy isomer)
Appearance
Expected to be a solid, likely pale yellow, typical of nitroaromatic compounds.
Note: The CAS number provided in some sources corresponds to the isomeric 4-Methoxy-3-nitrobenzene-1-sulfonamide. The data is presented here as a close structural analog.
Synthesis Pathway: From Nitroaniline to Sulfonamide
The construction of 2-Methoxy-3-nitrobenzene-1-sulfonamide is a multi-step process that leverages classical aromatic chemistry. The most logical pathway begins with the corresponding aniline, which is transformed into the target sulfonamide via a Sandmeyer-type reaction. The causality behind this choice is rooted in the reliability of diazotization chemistry for installing a sulfonyl group onto an aromatic ring.
The workflow involves three key transformations:
Diazotization: The primary aromatic amine is converted into a diazonium salt. This is a crucial activation step, as the diazonium group is an excellent leaving group.
Sulfonylation: The diazonium salt is reacted with sulfur dioxide in the presence of a copper(II) catalyst to form the corresponding sulfonyl chloride.
Amination: The reactive sulfonyl chloride is then treated with ammonia to yield the final sulfonamide.
Caption: Synthetic workflow for 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Experimental Protocol: Synthesis of Aryl Sulfonamide
This protocol is adapted from a validated procedure for a structurally analogous compound, 2-methyl-3-nitro-benzene sulfonamide, and is expected to yield the desired product with minimal optimization.[3]
Step 1: Diazotization of 2-Methoxy-3-nitroaniline
In a flask equipped with a magnetic stirrer and cooled in an ice-salt bath to 0-5 °C, dissolve the starting amine (e.g., 50 mmols) in a mixture of concentrated sulfuric acid and water.[3]
Slowly add a pre-chilled aqueous solution of sodium nitrite (NaNO₂) (e.g., 55 mmols) dropwise, ensuring the temperature remains below 5 °C. The formation of nitrous acid in situ is critical for the reaction.
Stir the resulting mixture vigorously for 2 hours at 0-5 °C to ensure complete formation of the diazonium salt.[3]
Step 2: Sulfonylation
In a separate, well-ventilated fume hood, prepare a solution of sulfur dioxide in glacial acetic acid.
To this solution, add copper(II) chloride dissolved in a minimal amount of water.[3]
Add the cold diazonium salt solution from Step 1 in portions to the SO₂/CuCl₂ mixture. Vigorous nitrogen evolution will be observed. The copper catalyst facilitates the decomposition of the diazonium salt and the formation of the sulfonyl radical.
Allow the reaction to stir at room temperature until gas evolution ceases.
Step 3: Amination
Carefully pour the reaction mixture over crushed ice to precipitate the crude 2-Methoxy-3-nitrobenzene-1-sulfonyl chloride.
Filter the solid, wash with cold water, and dry under vacuum.
Without further purification, add the crude sulfonyl chloride to a cooled, concentrated solution of aqueous ammonia.
Stir the mixture until the reaction is complete (monitor by TLC). The highly electrophilic sulfonyl chloride readily reacts with the nucleophilic ammonia.
Filter the resulting solid precipitate, wash thoroughly with cold water to remove any ammonium salts, and recrystallize from a suitable solvent (e.g., ethanol/water) to afford pure 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Spectroscopic Characterization: A Self-Validating System
Confirming the identity and purity of the synthesized intermediate is paramount. A combination of NMR, IR, and MS spectroscopy provides a self-validating system where each technique corroborates the structural features of the molecule.
Caption: Logical flow for integrating multi-spectroscopic data for structure elucidation.[4]
Predicted Spectroscopic Data
The following data are predicted based on established chemical shift and absorption frequency principles for the functional groups present.[4][5][6]
Technique
Predicted Signal / Band
Assignment & Rationale
¹H NMR
δ ~ 8.0 - 7.5 ppm (m, 3H)
Aromatic Protons (Ar-H): Deshielded due to the electron-withdrawing effects of the adjacent NO₂ and SO₂NH₂ groups.
δ ~ 7.2 ppm (s, 2H)
Sulfonamide Protons (-SO₂NH₂): Chemical shift can vary with solvent and concentration. The two protons are equivalent.
δ ~ 3.9 ppm (s, 3H)
Methoxy Protons (-OCH₃): A characteristic singlet in the aliphatic region.
¹³C NMR
δ ~ 150-120 ppm
Aromatic Carbons (Ar-C): Multiple signals corresponding to the six unique aromatic carbons.
δ ~ 56 ppm
Methoxy Carbon (-OCH₃): A single peak in the aliphatic region.[5]
FT-IR
3390 - 3230 cm⁻¹
N-H Stretch (asymmetric & symmetric): Two distinct bands characteristic of a primary sulfonamide.[6]
1530 - 1500 cm⁻¹ (asym)
N=O Stretch (Nitro Group): Strong, sharp bands indicative of the NO₂ group.
1350 - 1330 cm⁻¹ (sym)
1340 - 1315 cm⁻¹ (asym)
S=O Stretch (Sulfonamide): Two strong, characteristic bands for the sulfonyl group.[6]
1180 - 1140 cm⁻¹ (sym)
~ 910 cm⁻¹
S-N Stretch: Characteristic stretching vibration for the sulfonamide bond.[6]
Mass Spec (EI)
m/z = 232
Molecular Ion Peak [M]⁺: Corresponds to the molecular weight of the compound.
General Protocol for Spectroscopic Analysis
Sample Preparation (NMR): Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[4]
NMR Data Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer. Standard pulse programs are sufficient.
Sample Preparation (IR): If using an ATR-FTIR, place a small amount of the solid sample directly on the ATR crystal and apply pressure.[4]
IR Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Perform a background scan first, which will be automatically subtracted.[4]
Mass Spectrometry: Introduce the sample into the mass spectrometer via a suitable ionization method (e.g., Electron Impact - EI, or Electrospray Ionization - ESI) to observe the molecular ion and fragmentation patterns.
Reactivity and Strategic Applications
The true value of 2-Methoxy-3-nitrobenzene-1-sulfonamide lies in its potential for further transformation, making it a strategic building block for more complex molecules, particularly in drug discovery.[7] The primary sites of reactivity are the nitro group and the sulfonamide moiety.
Caption: Key chemical transformations of the intermediate.
Core Reaction: Reduction of the Nitro Group
The most powerful and common transformation is the reduction of the nitro group to a primary amine (aniline). This unmasks a nucleophilic site that is a cornerstone for building diversity in drug development programs. The resulting 3-amino-2-methoxybenzenesulfonamide scaffold is valuable for creating libraries of compounds for screening.
Experimental Protocol: Nitro Group Reduction
Suspend 2-Methoxy-3-nitrobenzene-1-sulfonamide (10 mmol) in ethanol in a round-bottom flask.
Add a catalytic amount of 10% Palladium on carbon (Pd/C).
Fit the flask with a balloon filled with hydrogen gas (H₂).
Stir the reaction mixture vigorously under the H₂ atmosphere at room temperature.
Monitor the reaction progress by TLC until the starting material is consumed.
Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should not be allowed to dry completely in the air.
Evaporate the solvent under reduced pressure to yield the crude 2-Methoxy-3-aminobenzene-1-sulfonamide, which can be purified by recrystallization or column chromatography.
Applications in Medicinal Chemistry
The sulfonamide functional group itself is a well-established pharmacophore found in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, and anti-cancer drugs.[7][8][9] The 3-amino-2-methoxybenzenesulfonamide core, derived from the title intermediate, is a precursor for synthesizing:
Enzyme Inhibitors: The amino group can be acylated or used in reductive amination to build side chains that interact with enzyme active sites.
Receptor Ligands: The scaffold can be elaborated to target specific biological receptors.
Heterocyclic Systems: The aniline functionality is a classic starting point for the synthesis of various nitrogen-containing heterocycles, which are prevalent in pharmaceuticals.
Safety and Handling
Proper handling is essential due to the chemical nature of the compound.
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.
Handling: Handle in a well-ventilated fume hood. Avoid creating dust. Nitroaromatic compounds can be toxic and should be handled with care.
Allergenicity: While this specific molecule is not an antibiotic, compounds containing the sulfonamide moiety can be associated with allergic reactions.[10][11] Professionals with known sulfa allergies should exercise extreme caution.
Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep the container tightly closed.
Conclusion
2-Methoxy-3-nitrobenzene-1-sulfonamide is more than a simple chemical; it is a strategically designed platform for molecular innovation. Its synthesis is achievable through robust and well-understood chemical reactions. Its structure, confirmed by a suite of spectroscopic techniques, offers distinct reactive handles that can be manipulated to create diverse and complex molecular architectures. For researchers and drug development professionals, this intermediate represents a valuable tool for accessing novel chemical space and accelerating the discovery of next-generation therapeutics.
References
PrepChem.com. Synthesis of 2-Methyl-3-nitro-benzene sulfonamide. [Link]
Royal Society of Chemistry. Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]
ResearchGate. Figure S9. 1 H NMR spectrum (400 MHz, CDCl 3 ) of N-(2-methoxybenzyl). [Link]
ResearchGate. (PDF) Synthesis, Characterization and Study Biological Activity of New Para-methoxy Benzene Sulfonamide Derivatives and some Amino Acid. [Link]
Sarcouncil Journal of Biomedical Sciences. Synthesis and Structural Determination of Several Sulfonamides Synthesized From Nitrovanillin. [Link]
Zeitschrift für Naturforschung. Infrared and NMR Spectra of Arylsulphonamides. [Link]
YouTube. Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3. [Link]
Royal Society of Chemistry. Mechanochemical synthesis of aromatic sulfonamides. [Link]
An In-depth Technical Guide to the Mechanism of Action of Sulfonamide Compounds
Abstract This technical guide provides a comprehensive examination of the mechanism of action of sulfonamide compounds, the first class of synthetic antimicrobial agents to be used systemically. We will explore their cor...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive examination of the mechanism of action of sulfonamide compounds, the first class of synthetic antimicrobial agents to be used systemically. We will explore their core function as competitive inhibitors of dihydropteroate synthase (DHPS) within the essential bacterial folic acid synthesis pathway, the molecular basis for their selective toxicity, and the biochemical and genetic underpinnings of widespread bacterial resistance. This document delves into the synergistic relationship between sulfonamides and dihydrofolate reductase inhibitors like trimethoprim. Furthermore, it provides detailed protocols for key experimental assays used to characterize sulfonamide activity and concludes with a perspective on the enduring challenges and future directions in overcoming sulfonamide resistance. This guide is intended for researchers, scientists, and drug development professionals engaged in antimicrobial research and development.
Introduction: A Legacy of Targeted Chemotherapy
The discovery of sulfonamides in the 1930s marked a watershed moment in medicine, heralding the dawn of the antibiotic era.[1] These synthetic compounds were the first broadly effective drugs used to combat systemic bacterial infections, fundamentally altering the prognosis for countless diseases.[1] The central principle of their success lies in the concept of selective toxicity: exploiting a metabolic pathway present in pathogenic bacteria that is absent in humans.[2][3]
Bacteria, unlike their human hosts, are incapable of utilizing pre-formed folate (Vitamin B9) from their environment and must synthesize it de novo.[3][4] This pathway is critical for the production of essential precursors for DNA, RNA, and certain amino acids, making it indispensable for bacterial growth and replication.[5][6] Sulfonamides masterfully exploit this dependency. This guide will dissect the precise molecular interactions, enzymatic kinetics, and resistance strategies that define the long-standing battle between these foundational antibiotics and their microbial targets.
The Core Mechanism: Competitive Inhibition of Dihydropteroate Synthase
The primary antibacterial action of sulfonamides is their function as competitive inhibitors of the bacterial enzyme dihydropteroate synthase (DHPS).[2][7][8] This mechanism can be understood through a step-by-step analysis of the bacterial folic acid synthesis pathway.
The Bacterial Folic Acid Synthesis Pathway
Folic acid, in its biologically active form as tetrahydrofolate (THF), serves as a critical coenzyme for one-carbon transfer reactions.[9][10] These reactions are essential for the synthesis of purines and thymidine, the building blocks of nucleic acids.[4] The bacterial pathway begins with guanosine triphosphate (GTP) and culminates in the production of THF. A key intermediary step, catalyzed by DHPS, involves the condensation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) with para-aminobenzoic acid (PABA) to form 7,8-dihydropteroate.[11]
Structural Mimicry and Competitive Inhibition
The efficacy of sulfonamides stems from their remarkable structural similarity to PABA, the natural substrate for DHPS.[3][12][13] This structural analogy allows sulfonamides to bind to the active site of the DHPS enzyme, directly competing with PABA.[3][5][14]
By occupying the active site, sulfonamides prevent the incorporation of PABA, thereby halting the synthesis of dihydropteroate and, consequently, dihydrofolic acid.[14][15] This blockade of the folate pathway starves the bacterial cell of the necessary precursors for DNA and RNA synthesis, inhibiting its growth and replication.[5][] This action is primarily bacteriostatic , meaning it stops bacteria from multiplying but does not directly kill them.[1][14][17] The ultimate clearance of the infection is then left to the host's immune system.
The Basis for Selective Toxicity
The selective action of sulfonamides against bacteria is a cornerstone of their clinical utility. Humans do not synthesize their own folate and therefore lack the DHPS enzyme.[2][3][8] Instead, they obtain folate from their diet via a dedicated folate uptake system, which most bacteria lack.[4][8] This fundamental difference in metabolic capability ensures that sulfonamides target the bacterial pathway without affecting human cells, minimizing host toxicity.
Figure 1: Sulfonamides as competitive inhibitors of DHPS in the bacterial folic acid pathway.
Molecular Basis of Sulfonamide Resistance
The clinical efficacy of sulfonamides has been significantly eroded over time due to the evolution and spread of bacterial resistance. Understanding these mechanisms is critical for antimicrobial stewardship and the development of next-generation inhibitors. Resistance primarily arises from two major genetic strategies.
Chromosomal Mutations in the folP Gene
The most common intrinsic mechanism of resistance involves point mutations in the chromosomal gene encoding DHPS, known as folP.[7][14] These mutations typically occur in regions of the gene that code for amino acid residues lining the enzyme's active site.[18] The resulting alterations reduce the binding affinity of sulfonamides for the enzyme while largely preserving the affinity for the natural substrate, PABA.[14] This allows the mutated DHPS to preferentially bind PABA even in the presence of the drug, enabling folate synthesis to continue.[19]
Horizontal Gene Transfer of sul Genes
A more potent and widespread form of resistance is mediated by the acquisition of mobile genetic elements, such as plasmids, that carry alternative DHPS genes, namely sul1, sul2, and sul3.[7][18][20] These genes encode highly divergent variants of the DHPS enzyme that are intrinsically insensitive to sulfonamides.[18][20]
The Sul enzymes can effectively discriminate between PABA and sulfonamides, exhibiting a significantly lower binding affinity for the drugs—sometimes by a factor of over 1,000—compared to the native DHPS.[18] This allows the bacteria to produce folate and maintain normal growth even at high sulfonamide concentrations. The presence of these sul genes on mobile plasmids facilitates their rapid dissemination among different bacterial species through horizontal gene transfer, contributing to the global spread of sulfonamide resistance.[8][20]
Other Resistance Mechanisms
While less common, other mechanisms can contribute to sulfonamide resistance:
Overproduction of PABA: Some bacteria can overcome competitive inhibition by increasing the synthesis of their endogenous PABA, effectively outcompeting the sulfonamide for the DHPS active site.[21][22]
Efflux Pumps: Certain bacteria can actively transport sulfonamides out of the cell using broad-spectrum efflux pumps, reducing the intracellular drug concentration to sub-therapeutic levels.[14][21]
Enzymatic Degradation: Though rare for sulfonamides, some bacteria may acquire enzymes capable of modifying or degrading the drug molecule, rendering it inactive.[14]
Figure 2: Primary mechanisms of bacterial resistance to sulfonamides.
Synergistic Action with Trimethoprim
To enhance antibacterial efficacy and combat resistance, sulfonamides are frequently co-administered with trimethoprim, a diaminopyrimidine agent.[3][17] This combination, exemplified by co-trimoxazole (trimethoprim-sulfamethoxazole), creates a powerful synergistic effect by sequentially blocking two distinct steps in the same metabolic pathway.[3]
While sulfonamides block DHPS, trimethoprim inhibits the subsequent enzyme, dihydrofolate reductase (DHFR) , which is responsible for converting dihydrofolate (DHF) to the active tetrahydrofolate (THF).[6] By inhibiting two crucial points in the pathway, the combination achieves a much more profound disruption of folate synthesis than either agent alone. This dual blockade often results in a bactericidal (bacteria-killing) effect, as opposed to the bacteriostatic nature of sulfonamides used in isolation.[3]
Experimental Protocols for Characterizing Sulfonamide Activity
The characterization of sulfonamide compounds requires robust and validated experimental methodologies. The following protocols describe standard assays for determining enzymatic inhibition and antibacterial activity.
This biochemical assay directly measures the ability of a sulfonamide compound to inhibit the enzymatic activity of purified DHPS.
Principle: The assay quantifies the formation of the reaction product, dihydropteroate, in the presence and absence of the inhibitor. This is often measured using a coupled spectrophotometric assay or by HPLC.
Methodology:
Enzyme Preparation: Obtain or purify recombinant DHPS enzyme from the bacterial species of interest. Determine its concentration and specific activity.
Reagent Preparation:
Prepare a reaction buffer (e.g., 100 mM Tris-HCl, 10 mM MgCl₂, pH 8.5).
Prepare stock solutions of substrates: PABA and DHPP.
Prepare serial dilutions of the test sulfonamide compound in a suitable solvent (e.g., DMSO).
Assay Setup (96-well plate format):
Test Wells: Add reaction buffer, a fixed concentration of DHPS, and varying concentrations of the sulfonamide compound.
Positive Control (No Inhibition): Add reaction buffer, DHPS, and solvent (DMSO) without the sulfonamide.
Negative Control (No Enzyme): Add reaction buffer and substrates, but no DHPS enzyme.
Reaction Initiation: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the reaction by adding the substrates (PABA and DHPP) to all wells.
Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes) during which the reaction proceeds linearly.
Detection and Analysis:
Stop the reaction (e.g., by adding a quenching agent or by heat inactivation).
Quantify the product formation using a suitable detection method (e.g., measuring absorbance change at a specific wavelength if a coupled assay is used, or separating and quantifying the product by HPLC).
Calculate the percentage of inhibition for each sulfonamide concentration relative to the positive control.
Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).
This assay determines the lowest concentration of a sulfonamide that prevents the visible growth of a bacterium. The broth microdilution method is a standard procedure.
Principle: A standardized bacterial inoculum is challenged with serial dilutions of the sulfonamide in a liquid growth medium. Growth is assessed after a defined incubation period.
Methodology:
Media Preparation: Use a cation-adjusted Mueller-Hinton Broth (CAMHB) with low thymidine content, as thymidine can bypass the folate blockade.[23]
Inoculum Preparation: Culture the test bacterium overnight. Dilute the culture to achieve a standardized inoculum density equivalent to a 0.5 McFarland standard, then further dilute to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[23]
Drug Dilution: Prepare two-fold serial dilutions of the sulfonamide compound in the 96-well microtiter plate using CAMHB.
Inoculation: Add the standardized bacterial inoculum to each well containing the drug dilutions. Include the following controls:
Growth Control: A well with bacteria and medium but no drug.
Sterility Control: A well with medium only to check for contamination.
Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.[23]
Result Interpretation: The MIC is the lowest concentration of the sulfonamide at which there is no visible growth (turbidity) of the bacteria, as determined by visual inspection or by measuring optical density.[23]
Figure 3: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.
Conclusion and Future Perspectives
The mechanism of action of sulfonamides represents a triumph of rational drug design, targeting a specific and essential bacterial metabolic pathway with high selectivity. Their function as competitive inhibitors of dihydropteroate synthase is a classic case study in antimicrobial pharmacology. However, the rise of sophisticated and easily transferable resistance mechanisms, particularly plasmid-encoded sul genes, has greatly diminished their clinical utility when used as monotherapy.
The future of this drug class likely depends on innovative strategies to circumvent these resistance mechanisms. This could involve the design of novel DHPS inhibitors that are unaffected by common resistance mutations or the development of adjuvants that block resistance mechanisms, such as efflux pump inhibitors. As our understanding of the structural biology of both native and resistant DHPS enzymes deepens, structure-assisted drug discovery offers a promising avenue to revitalize this historic class of antibiotics for the modern era of antimicrobial resistance.
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A Technical Guide to the Discovery, Synthesis, and Evolution of Novel Sulfonamide Derivatives
Abstract The discovery of sulfonamides marked a pivotal moment in the history of medicine, heralding the dawn of the antimicrobial era.[1] From their serendipitous origins in the German dye industry to their current stat...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The discovery of sulfonamides marked a pivotal moment in the history of medicine, heralding the dawn of the antimicrobial era.[1] From their serendipitous origins in the German dye industry to their current status as a versatile pharmacophore in a multitude of therapeutic areas, the journey of sulfonamides is a testament to the power of synthetic chemistry in combating disease.[2][3] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the history, discovery, and evolution of novel sulfonamide derivatives. We will delve into the core mechanism of action, explore classical and modern synthetic strategies, provide detailed experimental protocols for synthesis and evaluation, and examine the expanding therapeutic landscape beyond their initial antibacterial applications. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, fostering a deeper understanding of this critical class of compounds.
The Dawn of an Era: The Discovery of Prontosil
The story of sulfonamides begins not in a pharmacy, but in the laboratories of the German chemical conglomerate IG Farben.[4][5] In the early 1930s, a team led by the pathologist Gerhard Domagk was systematically testing synthetic dyes, products of the company's main business, for potential antibacterial properties.[6][7] This line of inquiry was inspired by the work of Paul Ehrlich, who theorized that chemicals could act as "magic bullets," selectively targeting pathogens without harming the host.[1][7]
After years of testing thousands of compounds, in 1932, Domagk and his chemistry colleagues, Josef Klarer and Fritz Mietzsch, identified a bright red azo dye, later named Prontosil rubrum, that showed remarkable efficacy.[8][9] It could cure mice and rabbits from lethal doses of streptococcal and staphylococcal bacteria.[7][9] Despite its success in vivo, Prontosil was curiously inactive in vitro.[10] Domagk's confidence in the compound was famously solidified when he used it to treat his own daughter, who was suffering from a severe streptococcal infection, thereby saving her from an arm amputation.[5][6][9] For this groundbreaking discovery, which opened the age of chemotherapy, Gerhard Domagk was awarded the 1939 Nobel Prize in Physiology or Medicine, though he was forced to decline it by the Nazi regime at the time.[5][7][8] The publication of his findings in 1935 sparked a global "sulfa craze" and revolutionized the treatment of bacterial infections, drastically reducing mortality rates from diseases like pneumonia, meningitis, and puerperal fever.[4][6][8]
Unraveling the Mechanism: From Prodrug to Competitive Inhibitor
The perplexing observation that Prontosil was active in living organisms but not in the test tube was soon resolved by researchers at the Pasteur Institute in France in 1935.[8][10] They discovered that Prontosil is a prodrug.[6] In the body, metabolic processes cleave the azo linkage, releasing the true active agent: a colorless molecule named sulfanilamide.[8][10] This discovery was a double-edged sword for IG Farben; sulfanilamide had been first synthesized in 1906, and its patent had long expired, making the active ingredient freely available for any manufacturer to produce.[4][11]
The elucidation of sulfanilamide's mechanism of action was a landmark achievement in biochemistry. Sulfonamides are structural analogues of para-aminobenzoic acid (PABA).[12][13] PABA is an essential substrate for the bacterial enzyme dihydropteroate synthase (DHPS), which catalyzes a critical step in the synthesis of folic acid (Vitamin B9).[4] Bacteria must synthesize their own folic acid, which is a precursor for the synthesis of nucleotides and certain amino acids, making it vital for DNA replication and growth.[12]
Because of their structural similarity to PABA, sulfonamides act as competitive inhibitors of the DHPS enzyme.[4][13] They bind to the active site of the enzyme, preventing PABA from binding and thereby halting the folic acid synthesis pathway.[13] This action is bacteriostatic, meaning it inhibits the growth and multiplication of bacteria rather than killing them outright.[4][14] Humans are unaffected by this mechanism because they do not synthesize their own folic acid and instead acquire it through their diet.[4]
Caption: Sulfonamides competitively inhibit the bacterial enzyme DHPS.
The Golden Age and Beyond: Proliferation and Diversification
The discovery of sulfanilamide's active principle unleashed a torrent of research in medicinal chemistry.[15] Chemists quickly realized that modifying the sulfanilamide moiety could lead to new drugs with improved properties, such as enhanced potency, broader spectrum of activity, better solubility, and reduced toxicity.[16] Thousands of derivatives were synthesized by replacing one of the hydrogen atoms on the sulfonamide (-SO₂NH₂) group with various heterocyclic rings.[16] This led to the development of well-known sulfa drugs like sulfapyridine, sulfadiazine, and sulfamethoxazole.[8][16]
While their primary use was antibacterial, the versatility of the sulfonamide scaffold soon became apparent.[10] Researchers discovered derivatives with a wide array of pharmacological activities, leading to the development of new classes of drugs that are still in use today:
Diuretics: Thiazide diuretics like hydrochlorothiazide are based on the sulfonamide structure.[4]
Antidiabetics: Sulfonylureas (e.g., tolbutamide, glipizide) are used to treat type 2 diabetes.[3][4]
Anticonvulsants: Sultiame is a sulfonamide derivative used in the treatment of epilepsy.[4]
Enzyme Inhibitors: Acetazolamide and dorzolamide are carbonic anhydrase inhibitors used to treat glaucoma.[10][17]
Anticancer Agents: More recent research has identified sulfonamides with potent anticancer properties, targeting pathways like cyclin-dependent kinases (CDKs) or acting as inhibitors of angiogenesis.[3][18]
Antiviral and Anti-inflammatory agents: The sulfonamide moiety is present in various compounds investigated for antiviral (including HIV) and anti-inflammatory activities.[16][17][19]
This diversification firmly established the sulfonamide group as a "privileged scaffold" or versatile pharmacophore in drug design.[2]
The Modern Quest for Novelty: Synthesizing the Next Generation
The development of efficient synthetic processes is central to the discovery of novel sulfonamide derivatives.[16]
Core Synthetic Strategies
Classical Method: The most traditional and widely used method for preparing sulfonamides is the reaction of a sulfonyl chloride with a primary or secondary amine or ammonia.[16][20] The sulfonyl chloride is typically prepared from a corresponding sulfonic acid or by direct chlorosulfonation of an aromatic ring. This method, while effective, requires the handling of often unstable or corrosive sulfonyl chlorides.[16]
Modern Metal-Free and Catalyzed Approaches: To overcome the limitations of the classical method, modern organic chemistry has provided numerous alternatives. These include:
Oxidative Coupling: Direct oxidative conversion of thiols or sulfenamides in the presence of an amine provides a more direct route to sulfonamides.[16][21]
Transition Metal-Catalyzed Cross-Coupling: C-N cross-coupling reactions have emerged as a powerful tool, though the reduced nucleophilicity of sulfonamides can be a challenge.[21]
Sulfur Dioxide Surrogates: Reagents like DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) allow for the insertion of SO₂ into molecules, providing a versatile entry point for sulfonamide synthesis.[21]
Caption: A generalized workflow for the classical synthesis of sulfonamides.
Experimental Protocol: General Synthesis of Sulfanilamide
This protocol describes the classical laboratory synthesis of sulfanilamide from acetanilide, a self-validating system that involves protection, functionalization, amination, and deprotection steps.
Objective: To synthesize 4-aminobenzenesulfonamide (sulfanilamide) from acetanilide.
Materials:
Acetanilide
Chlorosulfonic acid (HSO₃Cl)
Concentrated aqueous ammonia (NH₄OH)
6 M Hydrochloric acid (HCl)
Sodium carbonate (Na₂CO₃)
Crushed ice
Standard laboratory glassware (round-bottom flasks, beakers, filtration apparatus)
Heating mantle and reflux condenser
Ice bath
Procedure:
Step 1: Synthesis of p-Acetamidobenzenesulfonyl Chloride
Place 5.0 g of dry acetanilide into a dry 100 mL round-bottom flask.
Cool the flask in an ice bath to below 5 °C.
CAUTION: In a certified chemical fume hood, carefully and slowly add 12.5 mL of chlorosulfonic acid dropwise to the acetanilide with constant swirling. Maintain the temperature of the reaction mixture below 10 °C.[22]
Once the addition is complete, remove the flask from the ice bath and allow it to warm to room temperature.
Heat the reaction mixture in a water bath at 60-70 °C for 30 minutes to complete the reaction.[22]
Carefully and slowly pour the resulting mixture onto 100 g of crushed ice in a large beaker. This will precipitate the product and hydrolyze excess chlorosulfonic acid.
Collect the precipitated p-acetamidobenzenesulfonyl chloride by vacuum filtration and wash it thoroughly with cold water to remove any residual acid.[22]
Step 2: Synthesis of p-Acetamidobenzenesulfonamide (The Protected Sulfonamide)
Transfer the crude, moist p-acetamidobenzenesulfonyl chloride from Step 1 into a beaker.
Add 20 mL of concentrated aqueous ammonia and stir the mixture vigorously to form a smooth paste.[22]
Gently heat the mixture in a water bath for 10-15 minutes, continuing to stir.
Cool the mixture in an ice bath. The p-acetamidobenzenesulfonamide will crystallize.
Collect the product by vacuum filtration and wash with a small amount of cold water.
Step 3: Hydrolysis to Sulfanilamide (Deprotection)
Transfer the crude p-acetamidobenzenesulfonamide from Step 2 to a 50 mL round-bottom flask.
Add 10 mL of 6 M hydrochloric acid.
Heat the mixture under reflux for 30-45 minutes. This will hydrolyze the acetamido group to an amino group.[22]
Allow the solution to cool to room temperature.
Slowly add a solution of sodium carbonate to the cooled solution, with stirring, until the solution is neutral to litmus paper. This neutralizes the excess HCl and precipitates the sulfanilamide.[22]
Cool the mixture in an ice bath to maximize precipitation.
Collect the final product, sulfanilamide, by vacuum filtration, wash with cold water, and allow it to dry.
Characterization of Novel Derivatives
The structure of any newly synthesized compound must be unequivocally confirmed. Standard analytical techniques include:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR): To determine the carbon-hydrogen framework of the molecule.[23][24]
Infrared (IR) Spectroscopy: To identify characteristic functional groups, particularly the S=O and N-H stretches of the sulfonamide moiety.[24]
Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the compound.[24]
Elemental Analysis: To confirm the empirical formula.[23]
X-ray Crystallography: For crystalline solids, this provides the definitive three-dimensional structure of the molecule.[25]
Evaluating Efficacy and Mechanism
Once a novel derivative is synthesized and characterized, its biological activity must be assessed.
In Vitro Antimicrobial Susceptibility Testing
The primary evaluation for a potential antibacterial agent is to determine its activity against a panel of relevant bacterial strains. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the drug that prevents visible growth of a bacterium.
Experimental Protocol: Broth Microdilution MIC Assay
Objective: To determine the MIC of a novel sulfonamide derivative against Escherichia coli.
Materials:
Novel sulfonamide derivative, dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.
Standardized bacterial inoculum (~5 x 10⁵ CFU/mL).
Procedure:
Prepare a series of two-fold serial dilutions of the sulfonamide stock solution in MHB directly in the 96-well plate. Typical concentration ranges might be from 256 µg/mL down to 0.5 µg/mL.
Include a positive control well (broth + bacteria, no drug) and a negative control well (broth only, no bacteria).
Add the standardized bacterial inoculum to each well (except the negative control). The final volume in each well should be uniform (e.g., 100 µL).
Incubate the plate at 37 °C for 18-24 hours.
After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be confirmed by measuring the optical density (OD) at 600 nm with a plate reader.
The results are often compared to a standard drug, such as sulfamethoxazole.
This table presents hypothetical data based on findings for novel derivatives, illustrating how results are typically structured.[23]
Target-Based and In Silico Assays
To confirm the mechanism of action, researchers can use target-based enzymatic assays to measure the direct inhibition of the DHPS enzyme. Furthermore, computational (in silico) methods like molecular docking are invaluable.[23][25] Docking studies can predict how a novel derivative binds to the active site of the target protein (e.g., DHPS), providing insights into the structure-activity relationship and helping to rationalize the in vitro results.[23]
The Expanding Therapeutic Landscape
The sulfonamide scaffold is a cornerstone of modern drug development, extending far beyond its original antibacterial role. Its continued relevance is driven by its favorable physicochemical properties and synthetic accessibility.[17][26] Current research focuses on designing sulfonamide derivatives as highly specific inhibitors for a range of therapeutic targets.
Oncology: Sulfonamide-based drugs like vemurafenib and dabrafenib are targeted BRAF inhibitors for melanoma, while others like indisulam have shown promise as molecular glues.[3] Novel derivatives are continuously being evaluated as inhibitors of various kinases and other proteins implicated in cancer progression.[18]
Virology: The sulfonamide moiety is a key component in several classes of antiviral drugs, including HIV protease inhibitors (e.g., darunavir, amprenavir) and integrase inhibitors.[16]
Inflammatory Diseases: Derivatives such as celecoxib, a selective COX-2 inhibitor, highlight the potential of sulfonamides in treating inflammation.[10] Research continues into their potential for treating conditions like arthritis and inflammatory bowel disease.[17]
The strategy of creating hybrid molecules, where a sulfonamide moiety is linked to another bioactive scaffold, is a particularly promising approach to develop agents with novel mechanisms or multi-target activities.[2]
Conclusion and Future Perspectives
From the revolutionary discovery of a red dye that could cure bacterial infections to the design of precision-targeted cancer therapies, sulfonamides have undergone a remarkable evolution.[1][3] They were the first drugs to provide systemic treatment for bacterial diseases and laid the foundation for the antibiotic revolution.[4][8] The core sulfonamide structure has proven to be an exceptionally versatile and durable scaffold, allowing medicinal chemists to tune its properties to interact with a vast range of biological targets.
The future of sulfonamide research remains bright. As challenges like antimicrobial resistance persist, novel sulfonamides with different mechanisms of action are being explored.[2] Their application in treating complex diseases like cancer, viral infections, and inflammatory disorders continues to expand.[19] Advances in synthetic chemistry, coupled with powerful in silico design tools, will undoubtedly accelerate the discovery of the next generation of sulfonamide derivatives, ensuring their place in the therapeutic arsenal for decades to come.
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A Versatile Scaffold for Fragment-Based Drug Discovery (FBDD)[1] Executive Summary 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 1261827-86-4) represents a highly functionalized aromatic scaffold utilized primarily as a s...
Author: BenchChem Technical Support Team. Date: February 2026
A Versatile Scaffold for Fragment-Based Drug Discovery (FBDD)[1]
Executive Summary
2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 1261827-86-4) represents a highly functionalized aromatic scaffold utilized primarily as a strategic intermediate in the synthesis of sulfonamide-based pharmacophores.[1][2][3] Its unique 1,2,3-trisubstitution pattern provides a "sandwiched" electronic environment, where the electron-donating methoxy group is flanked by two electron-withdrawing groups (sulfonamide and nitro).[1] This configuration not only modulates the acidity (pKa) of the sulfonamide headgroup—critical for metalloenzyme inhibition (e.g., Carbonic Anhydrase)—but also serves as a masked aniline precursor for the development of polysubstituted benzamides and ureas.
This guide details the physicochemical rationale, synthetic pathways, and validated experimental protocols for utilizing this compound in high-fidelity medicinal chemistry campaigns.
Physicochemical Profile & SAR Logic
To effectively deploy this molecule, researchers must understand the electronic push-pull mechanisms at play.
Property
Value / Characteristic
Impact on Drug Design
Molecular Formula
C₇H₈N₂O₅S
Fragment-like (MW < 300)
Molecular Weight
232.21 g/mol
Ideal for Fragment-Based Drug Discovery (FBDD)
Electronic State
High Dipole Moment
The 2-OMe group is sterically crowded, forcing an out-of-plane conformation that can improve binding selectivity.[1]
Acid/Base (pKa)
~9.5 (Sulfonamide NH₂)
The 3-NO₂ group (electron-withdrawing) lowers the pKa compared to unsubstituted benzenesulfonamide, enhancing zinc-binding affinity in metalloenzymes.[1]
Lipophilicity (LogP)
~0.8 (Predicted)
Low lipophilicity ensures good aqueous solubility for early-stage screening.
Mechanistic Insight: The "Sandwich" Effect
The 2-methoxy group is positioned between the 1-sulfonamide and 3-nitro groups.[1]
Conformational Locking: Steric repulsion restricts the rotation of the methoxy group, reducing the entropic penalty upon binding to a protein active site.
Electronic Activation: The 3-nitro group activates the ring for Nucleophilic Aromatic Substitution (
) if the methoxy group needs to be displaced, or serves as a latent amine (via reduction) for coupling reactions.
Synthetic Architecture
The synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide is non-trivial due to the competing directing effects of the substituents.[1] The most robust industrial route relies on the cooperative directing effects of the methoxy and sulfonamide groups during electrophilic aromatic substitution.
Validated Synthetic Pathway (Nitration Route)
The primary route involves the nitration of 2-methoxybenzenesulfonamide.
Target Position (3): This position is ortho to the methoxy and meta to the sulfonamide. Both directing groups reinforce substitution at this carbon, ensuring high regioselectivity.
Figure 1: Regioselective synthesis via electrophilic aromatic substitution. The cooperative directing effects ensure substitution at the C3 position.
Experimental Protocols
The following protocols are designed for reproducibility and safety.
Filter through Celite to remove Pd. Evaporate solvent.
Note: This reveals the aniline amine, ready for SN2 or amide coupling reactions.
Biological Applications & Signaling
This scaffold is particularly relevant in two therapeutic areas: Carbonic Anhydrase (CA) Inhibition and Endothelin Receptor Antagonism .
Carbonic Anhydrase Inhibition Mechanism
The sulfonamide moiety (
) acts as a zinc-binding group (ZBG).
Mechanism: The deprotonated sulfonamide nitrogen coordinates to the
ion in the enzyme's active site, displacing the catalytic water molecule/hydroxide ion.
Role of 3-Nitro: The electron-withdrawing nature of the nitro group at position 3 lowers the pKa of the sulfonamide, increasing the fraction of ionized species at physiological pH, thereby potentially enhancing potency against specific CA isoforms (e.g., CA IX, a tumor-associated antigen).
Figure 2: Mechanism of Action for Carbonic Anhydrase Inhibition.[5] The sulfonamide nitrogen coordinates directly with the active site Zinc.
References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. (General mechanism of sulfonamide CA inhibitors).
PubChem. (n.d.). Compound Summary: 4-Methoxy-3-nitrobenzenesulfonamide (Isomer Analog).[1] National Library of Medicine. Retrieved from [Link]
Yousef, F., et al. (2018).[6] Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Open Access Pub. Retrieved from [Link]
Application Notes and Protocols for the Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide
Abstract This document provides a comprehensive, three-step protocol for the laboratory-scale synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a valuable building block in medicinal chemistry and drug development. Th...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive, three-step protocol for the laboratory-scale synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a valuable building block in medicinal chemistry and drug development. The synthesis commences with the selective methylation of 2-amino-3-nitrophenol to yield the key intermediate, 2-methoxy-3-nitroaniline. This intermediate subsequently undergoes a Sandmeyer-type reaction, involving diazotization followed by sulfochlorination, to produce 2-methoxy-3-nitrobenzenesulfonyl chloride. The final step involves the amination of the sulfonyl chloride with aqueous ammonia to afford the target sulfonamide. This guide is intended for researchers, scientists, and drug development professionals, offering a detailed methodology, mechanistic insights, and critical safety considerations.
Introduction
Sulfonamides represent a cornerstone of pharmacologically active compounds, exhibiting a wide array of biological activities, including antibacterial, diuretic, and anticancer properties. The strategic incorporation of the sulfonamide moiety into molecular scaffolds can significantly enhance their therapeutic potential. 2-Methoxy-3-nitrobenzene-1-sulfonamide is a key intermediate, featuring a synthetically versatile nitro group and a methoxy substituent that can influence the electronic and steric properties of the molecule. This protocol details a reliable and reproducible pathway for its synthesis, providing a foundation for further chemical exploration and the development of novel therapeutic agents.
The synthetic strategy is designed to be robust and scalable, with each step optimized for yield and purity. The causality behind experimental choices, such as reagent selection and reaction conditions, is elucidated to provide a deeper understanding of the underlying chemical principles.
Overall Synthetic Workflow
The synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide is accomplished in three sequential steps, as illustrated in the workflow diagram below.
Caption: Overall synthetic route for 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Experimental Protocols
Safety Precautions: This protocol involves the use of hazardous materials, including methyl iodide (a suspected carcinogen), strong acids, and potentially unstable diazonium salts. All procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.
Step 1: Synthesis of 2-Methoxy-3-nitroaniline
This step involves the O-methylation of 2-amino-3-nitrophenol. The phenoxide, generated in situ by the base, acts as a nucleophile, attacking the electrophilic methyl iodide.
Reagents and Materials:
Reagent/Material
Molecular Weight ( g/mol )
Quantity
Moles (mmol)
2-Amino-3-nitrophenol
154.12
7.7 g
50.0
Potassium Carbonate (K₂CO₃)
138.21
7.6 g
55.0
Methyl Iodide (CH₃I)
141.94
7.8 g (3.4 mL)
55.0
Dimethylformamide (DMF)
-
15 mL
-
Ethyl Acetate
-
As needed
-
Water (deionized)
-
As needed
-
Isopropyl Ether
-
For recrystallization
-
Procedure:
To a 100 mL round-bottom flask, add 2-amino-3-nitrophenol (7.7 g, 50.0 mmol) and potassium carbonate (7.6 g, 55.0 mmol).
Add dimethylformamide (15 mL) to the flask and stir the mixture at room temperature for 30 minutes. The mixture will form a dark-colored suspension.
Slowly add methyl iodide (7.8 g, 55.0 mmol) to the stirred suspension.
Continue stirring the reaction mixture at room temperature for an additional 5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion of the reaction, pour the mixture into a separatory funnel containing 100 mL of water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers and wash with water (2 x 50 mL) to remove residual DMF.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Recrystallize the crude solid from isopropyl ether to yield 2-methoxy-3-nitroaniline as orange prisms.[1]
Step 2: Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonyl chloride
This step proceeds via a Sandmeyer-type reaction. The primary aromatic amine is first converted to a diazonium salt, which is a versatile intermediate.[2] The diazonium salt is then reacted with sulfur dioxide in the presence of a copper catalyst to yield the sulfonyl chloride.
Reagents and Materials:
Reagent/Material
Molecular Weight ( g/mol )
Quantity
Moles (mmol)
2-Methoxy-3-nitroaniline
168.15
6.72 g
40.0
Concentrated Hydrochloric Acid (HCl)
36.46
15 mL
-
Sodium Nitrite (NaNO₂)
69.00
2.90 g
42.0
Sulfur Dioxide (SO₂)
64.07
Saturated solution in glacial acetic acid
-
Copper(I) Chloride (CuCl)
98.99
0.5 g
5.0
Glacial Acetic Acid
-
As needed
-
Ice
-
As needed
-
Procedure:
In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 2-methoxy-3-nitroaniline (6.72 g, 40.0 mmol) in a mixture of concentrated hydrochloric acid (15 mL) and water (25 mL).
Cool the resulting solution to 0-5 °C in an ice-salt bath with vigorous stirring.
Prepare a solution of sodium nitrite (2.90 g, 42.0 mmol) in 10 mL of cold water.
Add the sodium nitrite solution dropwise to the stirred aniline solution, ensuring the temperature remains between 0-5 °C. The addition should take approximately 30 minutes.
After the addition is complete, continue stirring for an additional 20 minutes at 0-5 °C to ensure complete diazotization. The formation of the diazonium salt solution is now complete.
In a separate 500 mL flask, prepare a saturated solution of sulfur dioxide in 100 mL of glacial acetic acid. This can be achieved by bubbling SO₂ gas through the acetic acid. Add copper(I) chloride (0.5 g, 5.0 mmol) to this solution.
Slowly and carefully add the cold diazonium salt solution in portions to the SO₂/acetic acid mixture with stirring. A vigorous evolution of nitrogen gas will occur.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.
Pour the reaction mixture onto 300 g of crushed ice. The sulfonyl chloride will precipitate as a solid.
Collect the solid product by vacuum filtration and wash thoroughly with cold water.
The crude 2-methoxy-3-nitrobenzene-1-sulfonyl chloride can be used in the next step without further purification.
Step 3: Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This final step is a nucleophilic acyl substitution reaction where ammonia acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride leaving group.[3]
Reagents and Materials:
Reagent/Material
Molecular Weight ( g/mol )
Quantity
Moles (mmol)
2-Methoxy-3-nitrobenzene-1-sulfonyl chloride
251.64
~10.0 g (crude from Step 2)
~40.0
Concentrated Ammonium Hydroxide (NH₄OH)
-
50 mL
-
Water (deionized)
-
As needed
-
Procedure:
Transfer the crude, moist 2-methoxy-3-nitrobenzene-1-sulfonyl chloride from Step 2 into a 250 mL beaker.
In a fume hood, slowly and carefully add 50 mL of concentrated ammonium hydroxide to the sulfonyl chloride with stirring. The reaction is exothermic.
Stir the mixture for 30-60 minutes. The solid sulfonyl chloride will gradually convert to the sulfonamide.
Dilute the reaction mixture with 100 mL of water.
Acidify the solution to a pH of ~2 with concentrated hydrochloric acid to precipitate the sulfonamide.
Collect the solid product by vacuum filtration and wash with cold water until the washings are neutral.
Dry the product in a desiccator or a vacuum oven at a low temperature.
The final product, 2-methoxy-3-nitrobenzene-1-sulfonamide, can be further purified by recrystallization from ethanol-water if necessary.
Conclusion
The protocol outlined in this document provides a detailed and reliable method for the synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide. By following the step-by-step procedures and adhering to the safety precautions, researchers can successfully prepare this valuable intermediate for applications in drug discovery and organic synthesis. The mechanistic insights provided for each step aim to enhance the understanding of the chemical transformations involved.
References
PrepChem. Synthesis of 2-Methoxy-6-nitroaniline. Available at: [Link]
Chemistry LibreTexts. 17.4: Electrophilic Aromatic Substitution. Available at: [Link]
Application Notes and Protocols for 2-Methoxy-3-nitrobenzene-1-sulfonamide in Organic Synthesis
Introduction: The Strategic Value of a Multifunctional Building Block In the landscape of medicinal chemistry and organic synthesis, the selection of starting materials is a critical determinant of synthetic efficiency a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of a Multifunctional Building Block
In the landscape of medicinal chemistry and organic synthesis, the selection of starting materials is a critical determinant of synthetic efficiency and molecular diversity. 2-Methoxy-3-nitrobenzene-1-sulfonamide is a deceptively simple yet powerful building block, strategically equipped with three distinct functional groups—sulfonamide, nitro, and methoxy—that offer orthogonal reactivity. The sulfonamide moiety is a well-established pharmacophore found in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, and anti-cancer drugs.[1][2][3][4][5] The nitro group serves as a versatile precursor to an amino group, opening pathways to a vast array of heterocyclic scaffolds and further derivatization.[6][7] Concurrently, the methoxy and nitro groups act as electronic and steric directors for subsequent modifications of the aromatic ring.[8][9]
This guide provides an in-depth exploration of the practical applications of 2-Methoxy-3-nitrobenzene-1-sulfonamide, moving beyond mere procedural lists to explain the underlying chemical principles. The protocols detailed herein are designed to be robust and reproducible, providing researchers in drug discovery and process development with the tools to leverage this reagent's full synthetic potential.
Core Synthetic Applications: A Three-Pronged Approach
The utility of 2-Methoxy-3-nitrobenzene-1-sulfonamide can be effectively harnessed through three primary synthetic strategies: derivatization of the sulfonamide group, transformation of the nitro group, and subsequent cyclization reactions to build complex heterocyclic systems.
Caption: Key synthetic pathways originating from 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Protocol 1: Synthesis of N-Substituted Sulfonamide Derivatives
The most direct application involves the synthesis of the precursor sulfonyl chloride followed by its reaction with a diverse range of primary and secondary amines. This is a cornerstone reaction in medicinal chemistry for generating libraries of compounds for structure-activity relationship (SAR) studies.[1][10][11]
Part A: Preparation of 2-Methoxy-3-nitrobenzene-1-sulfonyl Chloride
The foundational step is the conversion of an appropriate precursor to the highly reactive sulfonyl chloride. This is typically achieved via chlorosulfonation of 2-methoxynitrobenzene.
Causality: Chlorosulfonic acid is a powerful electrophile-generating reagent. The reaction proceeds via an electrophilic aromatic substitution mechanism.[12] The methoxy group is an ortho-, para-director, while the nitro group is a meta-director. The substitution pattern of the final product is governed by the interplay of these directing effects and steric hindrance.
Step-by-Step Protocol:
Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap (e.g., a beaker with a sodium hydroxide solution) to neutralize the evolved HCl gas.
Reagent Charging: Cool the flask to 0-5 °C using an ice-water bath. Cautiously add chlorosulfonic acid (approx. 4-5 equivalents) to the flask.
Substrate Addition: Slowly add 2-methoxynitrobenzene (1 equivalent) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.
Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. The product will precipitate as a solid.
Isolation: Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral to pH paper.
Drying: Dry the crude 2-methoxy-3-nitrobenzene-1-sulfonyl chloride in a vacuum desiccator. This product is often used in the next step without further purification.
Part B: Coupling with Amines
Causality: The reaction between a sulfonyl chloride and an amine is a nucleophilic acyl substitution. The amine acts as the nucleophile, attacking the electrophilic sulfur atom. A base, such as pyridine or triethylamine, is essential to neutralize the hydrochloric acid generated during the reaction, preventing the protonation of the starting amine and driving the reaction to completion.[6][13]
Application Note: 2-Methoxy-3-nitrobenzene-1-sulfonamide as a Trifunctional Heterocyclic Precursor
This application note details the chemical utility of 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 1261827-86-4), a densely functionalized scaffold used in the synthesis of Bcl-xL inhibitors , N-acylsulfonamide bioisoste...
Author: BenchChem Technical Support Team. Date: February 2026
This application note details the chemical utility of 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 1261827-86-4), a densely functionalized scaffold used in the synthesis of Bcl-xL inhibitors , N-acylsulfonamide bioisosteres , and polysubstituted benzazoles .[1][2]
Introduction & Strategic Value
In medicinal chemistry, the 2-methoxy-3-nitrobenzene-1-sulfonamide scaffold represents a "privileged" substitution pattern (1,2,3-trisubstituted benzene).[1] Unlike common para-substituted sulfonamides (e.g., sulfamethoxazole), this isomer features a sterically crowded core where the methoxy group (C2) is flanked by two electron-withdrawing groups (EWGs): the sulfonamide (C1) and the nitro group (C3) .
Key Chemical Advantages:
SNAr Reactivity: The C2-methoxy group is activated by the ortho-nitro and ortho-sulfonamide moieties, making it a displaceable leaving group for nucleophilic aromatic substitution (SNAr).[1]
Divergent Synthesis: The C3-nitro group serves as a masked aniline, allowing for late-stage reduction and cyclization.[1]
Bioisosterism: The sulfonamide moiety acts as a handle for N-acylation, creating -SO2NHCO- linkages that mimic carboxylic acids with improved membrane permeability.[1]
Solubility: Soluble in DMSO, DMF, warm EtOAc; sparingly soluble in water.
pKa: ~10.0 (Sulfonamide NH), making it deprotonatable by weak bases (e.g., K2CO3).
Reaction Pathways (Graphviz Diagram)
The following diagram illustrates the three primary synthetic workflows: Nitro Reduction , N-Acylation , and SNAr Displacement .
Figure 1: Divergent synthetic pathways. The scaffold allows for modification at C1 (Acylation), C2 (Substitution), and C3 (Reduction).
Detailed Experimental Protocols
Protocol A: Chemo-Selective Reduction of Nitro Group
Objective: Convert the C3-nitro group to a primary amine without affecting the sulfonamide or methoxy groups.[1] This intermediate is critical for subsequent amide coupling.
Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 g (4.3 mmol) of the nitro-sulfonamide in 30 mL of Ethanol/Water (3:1).
Activation: Add NH4Cl (1.15 g, 21.5 mmol) and Iron powder (1.20 g, 21.5 mmol) to the solution.
Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous stirring for 2–4 hours. Monitor by TLC (Eluent: 50% EtOAc/Hexane; Product Rf will be lower than starting material).
Work-up:
Cool the mixture to room temperature.
Filter through a pad of Celite to remove iron residues; wash the pad with warm methanol.
Concentrate the filtrate under reduced pressure.[4]
Partition the residue between EtOAc (50 mL) and saturated NaHCO3 (30 mL).
Dry the organic layer over Na2SO4 and concentrate to yield 3-amino-2-methoxybenzene-1-sulfonamide .[1]
Yield Expectation: 85–95% (Pale brown solid).
Protocol B: Synthesis of N-Acyl Sulfonamides (Bcl-xL Inhibitor Motif)
Objective: Couple the sulfonamide nitrogen with a carboxylic acid to generate an acyl-sulfonamide bioisostere.[1]
Mechanism:
Sulfonamides are poor nucleophiles. The reaction requires activation of the carboxylic acid and a non-nucleophilic base to deprotonate the sulfonamide (forming the more reactive sulfonamidate anion).
Activation: In a dry flask under N2, dissolve the carboxylic acid (1.2 mmol) and EDC·HCl (1.5 mmol) in DCM (10 mL). Stir for 15 minutes at 0°C.
Coupling: Add the 2-methoxy-3-nitrobenzene-1-sulfonamide (1.0 mmol) followed by DMAP (1.2 mmol).
Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours.
Quench: Dilute with DCM (20 mL) and wash with 1M HCl (2 × 15 mL) to remove DMAP and unreacted EDC. Note: The product remains in the organic layer; the acidic wash prevents salt formation of the acyl-sulfonamide.[1]
Purification: The crude N-acyl sulfonamide typically requires flash chromatography (Gradient: 0→5% MeOH in DCM).
Protocol C: SNAr Displacement of the Methoxy Group
Objective: Exploit the "activated anisole" nature of the scaffold to introduce diverse amines at the C2 position, replacing the methoxy group.
Procedure:
Dissolve the scaffold (1.0 eq) in DMSO (0.5 M concentration).
Add the nucleophilic amine (e.g., morpholine, piperazine) (2.0–3.0 eq).
Heat to 100–120°C in a sealed tube for 16 hours.
Observation: The reaction is driven by the electron-withdrawing effect of the ortho-nitro and ortho-sulfonamide groups.[1]
Result: Formation of 2-amino-substituted-3-nitrobenzenesulfonamide . This effectively converts the scaffold into a 1,2,3-triaminobenzene precursor.
Cause: Poor solubility of the sulfonamide or insufficient activation of the acid.
Solution: Switch solvent to DMF. Use CDI (Carbonyldiimidazole) instead of EDC. Heat to 60°C if steric bulk is high.
Incomplete Reduction (Protocol A):
Cause: Catalyst poisoning or insufficient proton source.
Solution: Ensure vigorous mechanical stirring (iron is heavy). Add a catalytic amount of acetic acid (5%) to the ethanol/water mix.
Regioselectivity in SNAr:
Insight: The methoxy group at C2 is more labile than the sulfonamide or nitro group, but harsh conditions (>150°C) might degrade the sulfonamide. Keep temperature <130°C.
References
Bcl-xL Inhibitors: Elmore, S. W., et al. (2002). N-acylsulfonamide apoptosis promoters. World Intellectual Property Organization, WO2002024636A2.
Sulfonamide Synthesis: Mondal, S., & Mal, P. (2024). Nitro-sulfinate Reductive Coupling to Access (Hetero)aryl Sulfonamides. Journal of Organic Chemistry.
SNAr Reactivity: Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.[1] (General reference for activated anisole displacement).
Benzothiadiazine Context: Somogyi, L. (2020). Synthesis and Chemistry of 1,2,3-Benzothiadiazine 1,1-Dioxide Derivatives. Molecules, 25(15), 3343.
application of 2-Methoxy-3-nitrobenzene-1-sulfonamide in medicinal chemistry
Application Note: 2-Methoxy-3-nitrobenzene-1-sulfonamide in Medicinal Chemistry Part 1: Executive Summary & Strategic Value 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: Variable by specific isomer/salt form) represents a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 2-Methoxy-3-nitrobenzene-1-sulfonamide in Medicinal Chemistry
Part 1: Executive Summary & Strategic Value
2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: Variable by specific isomer/salt form) represents a high-value "privileged scaffold" in medicinal chemistry.[1] Its structural architecture—a benzene ring decorated with a zinc-binding sulfonamide, a steric/electronic-modulating methoxy group, and a reactive nitro handle—makes it a cornerstone for Fragment-Based Drug Discovery (FBDD) and the synthesis of focused libraries.[1]
Key Applications:
Carbonic Anhydrase (CA) Inhibition: The primary sulfonamide moiety is the classic "warhead" for zinc coordination in metalloenzymes (hCA I, II, IX, XII).[2][3]
Endothelin Receptor Antagonists: The ortho-methoxy benzenesulfonamide motif mimics the core of blockbuster drugs like Bosentan and Sitaxentan.
Synthetic Divergence: The nitro group serves as a "masked" aniline, allowing for late-stage diversification into ureas, amides, or fused heterocycles (e.g., benzothiadiazines).
Part 2: Chemical Profile & Reactivity Map
Compound Characteristics:
Molecular Formula: C₇H₈N₂O₅S
Molecular Weight: 232.21 g/mol
Topological Polar Surface Area (TPSA): ~108 Ų (Ideal for oral bioavailability)
pKa (Sulfonamide): ~10.0 (Modulated by the electron-withdrawing nitro group)
Reactivity Logic (The "Three-Point" Strategy)
The molecule offers three distinct vectors for chemical modification, enabling the rapid generation of Structure-Activity Relationship (SAR) data.
Context: The sulfonamide group binds the Zn²⁺ ion in the active site of Carbonic Anhydrase (CA).[2][3][4][5] The 2-methoxy group provides steric bulk that can induce selectivity for specific isoforms (e.g., tumor-associated hCA IX vs. cytosolic hCA II).[1]
Protocol: Fluorescent Thermal Shift Assay (FTSA)
Use this protocol to validate binding affinity (Kd).
Preparation:
Dissolve the compound in 100% DMSO to a stock concentration of 10 mM.
Prepare recombinant hCA protein (0.5–1.0 mg/mL) in buffer (50 mM HEPES, 100 mM NaCl, pH 7.5).
Dye: Sypro Orange (5000x stock).
Plate Setup:
Mix 2 µL of compound (final conc. 10–50 µM) with 18 µL of protein/dye mix.
Final DMSO concentration should be <1%.
Execution:
Run on a Real-Time PCR machine (e.g., Roche LightCycler).
Ramp temperature from 25°C to 95°C at 1°C/min.
Analysis:
Calculate the Melting Temperature (
) from the derivative of the fluorescence curve.
Result: A
relative to the DMSO control indicates significant binding.
Mechanistic Insight:
The sulfonamide nitrogen (deprotonated) coordinates to the Zn²⁺.[6] The ortho-methoxy group forces the benzene ring to twist, potentially occupying the hydrophobic pocket defined by residues Val121 and Leu198 (in hCA II), creating a unique selectivity profile compared to para-substituted sulfonamides.
Application B: Synthetic Transformation (The "Nitro-Switch")
Context: To build complex drugs (e.g., sulfonylureas), the nitro group must be reduced to an aniline without affecting the sulfonamide.
Dissolution: Suspend the nitro compound in Ethanol/Water in a round-bottom flask.
Activation: Add
and Iron powder.
Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous stirring for 2–4 hours.
Checkpoint: Monitor via TLC (Mobile phase: DCM/MeOH 9:1). The starting material (yellow spot) should disappear, replaced by a lower Rf fluorescent spot (amine).
Workup:
Filter the hot mixture through a Celite pad to remove iron residues.
Wash the pad with hot ethanol.
Concentrate the filtrate under reduced pressure.[7]
Purification: The residue is often pure enough for the next step. If not, recrystallize from Isopropanol.
Data Validation (Expected NMR):
Proton NMR (DMSO-d6): Look for the disappearance of the aromatic signal shifted downfield by the nitro group and the appearance of a broad singlet (
Steric Gate: Restricts rotation; improves metabolic stability vs. -OH.
C-3
Nitro ()
Electron-withdrawing (-I, -M)
Masked Handle: Precursor to amine; enhances acidity of sulfonamide NH.[1]
Part 5: Safety & Handling (MSDS Summary)
Hazards: Nitro-aromatics are potentially mutagenic.[1] Sulfonamides can cause allergic reactions (Stevens-Johnson Syndrome risk in sensitive individuals).
Storage: Store at 2–8°C, protected from light (nitro groups can be photolabile).
Disposal: Incineration in a chemical waste facility equipped with scrubbers for NOx and SOx gases.
References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link
Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase and MMP inhibitors: Sulfonamide structural logic. Journal of Medicinal Chemistry, 43(20), 3677-3687. Link
BenchChem Technical Repository. (2025). Methanesulfonamide and Nitrobenzene Derivatives in Organic Synthesis. Link
PubChem Compound Summary. (2025). Sulfonamide Building Blocks and Reactivity Profiles. National Library of Medicine. Link
Application Note: Analytical Profiling and Identification of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This Application Note is designed for researchers in pharmaceutical development, specifically those working with Bcl-2 family inhibitors and sulfonamide pharmacophores. It addresses the critical need for the precise iden...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in pharmaceutical development, specifically those working with Bcl-2 family inhibitors and sulfonamide pharmacophores. It addresses the critical need for the precise identification and regio-isomeric differentiation of 2-Methoxy-3-nitrobenzene-1-sulfonamide .
HNOS)
Executive Summary
2-Methoxy-3-nitrobenzene-1-sulfonamide is a high-value intermediate in the synthesis of N-acylsulfonamide apoptosis promoters (e.g., Bcl-xL inhibitors). Its structural integrity is paramount because the nitration or sulfonation steps used in its synthesis often yield regio-isomers (e.g., 2-methoxy-5-nitrobenzene-1-sulfonamide) that are difficult to separate.
This protocol provides a definitive analytical strategy to:
Unambiguously identify the 1,2,3-substitution pattern using
H NMR coupling constants.
Quantify purity using a validated HPLC-UV/MS method optimized for polar nitro-aromatics.
Validate structure using high-resolution mass spectrometry (HRMS) and FTIR.
The following diagram illustrates the decision matrix for validating the identity of the molecule during synthesis.
Caption: Analytical decision matrix for the qualification of 2-Methoxy-3-nitrobenzene-1-sulfonamide intermediates.
References
General Sulfonamide Analysis
BenchChem. (2025).[1][2][3] HPLC Method Development for the Analysis of Nitrobenzenesulfonamide Derivatives. Retrieved from .
Synthetic Context (Bcl-xL Inhibitors)
Bruncko, M., et al. (2002). N-acylsulfonamide apoptosis promoters. World Intellectual Property Organization, Patent WO2002024636A2. Retrieved from .[4]
Spectroscopic Data Correlation
Sigma-Aldrich. (2025). Product Specification: 4-Methoxy-3-nitrobenzene-1-sulfonamide (Isomer Reference). Retrieved from .
Crystallographic Data (Hydrogen Bonding)
Gelbrich, T., et al. (2013). Structural Comparison of N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. MDPI Crystals. Retrieved from .
A Robust and Validated RP-HPLC Method for Purity Analysis of 2-Methoxy-3-nitrobenzene-1-sulfonamide
An Application Note from the Office of the Senior Application Scientist Abstract This application note details a highly specific, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) metho...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from the Office of the Senior Application Scientist
Abstract
This application note details a highly specific, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity for 2-Methoxy-3-nitrobenzene-1-sulfonamide. This compound is a key intermediate in various synthetic pathways, and its purity is critical for downstream applications in pharmaceutical and chemical research. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, incorporating a UV detection wavelength of 254 nm. The protocol has been developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring its suitability for quality control and stability testing environments.[1][2][3] This document provides a comprehensive guide for researchers, analytical scientists, and drug development professionals, covering method principles, detailed experimental protocols, and a full validation summary.
Introduction and Scientific Rationale
2-Methoxy-3-nitrobenzene-1-sulfonamide is a substituted aromatic compound incorporating three key functional groups: a methoxy ether, a nitro group, and a sulfonamide. These functionalities make it a versatile building block in medicinal chemistry. As with any active pharmaceutical ingredient (API) or intermediate, ensuring its chemical purity is a fundamental requirement of the drug development and manufacturing process. High-performance liquid chromatography (HPLC) is the premier analytical technique for this purpose, offering high resolution, sensitivity, and quantitative accuracy.[4][5]
The selection of a reversed-phase method is predicated on the molecular structure of the analyte. With its benzene core, 2-Methoxy-3-nitrobenzene-1-sulfonamide possesses sufficient non-polar character to be retained on a hydrophobic C18 stationary phase. The polarity is modulated by the methoxy, nitro, and sulfonamide groups. A gradient elution strategy, moving from a higher to a lower aqueous composition, is chosen to ensure that the main analyte peak is well-resolved and that any potential impurities with a wide range of polarities are also effectively eluted and separated.
The UV-Vis spectrum of the molecule is dominated by the nitro-substituted benzene ring. Nitroaromatic compounds are known to be strong chromophores, typically exhibiting significant absorbance around 254 nm, a wavelength also commonly used for other aromatic compounds and explosives analysis.[6][7] The sulfonamide group also contributes to UV absorbance in this region.[8][9] Therefore, 254 nm was selected as the detection wavelength to ensure high sensitivity for both the parent compound and related impurities.
Experimental Protocol
Instrumentation and Equipment
HPLC System: A standard HPLC system equipped with a gradient pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.
Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing (e.g., Waters Empower, Agilent OpenLab).
Analytical Balance: Capable of weighing to 0.01 mg.
pH Meter: Calibrated.
Ultrasonic Bath: For sample dissolution.
Syringe Filters: 0.45 µm PVDF or PTFE.
Chemicals and Reagents
2-Methoxy-3-nitrobenzene-1-sulfonamide: Reference Standard (≥99.5% purity).
Acetonitrile (ACN): HPLC grade or higher.
Water: HPLC grade or purified to 18.2 MΩ·cm.
Formic Acid (HCOOH): ACS grade or higher (~99%).
Chromatographic Conditions
All quantitative data and chromatographic parameters are summarized in the table below for clarity.
Parameter
Condition
Column
C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A
0.1% Formic Acid in Water (v/v)
Mobile Phase B
0.1% Formic Acid in Acetonitrile (v/v)
Gradient Program
See Table 2 below
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
UV at 254 nm
Injection Volume
10 µL
Run Time
25 minutes
Table 1: Optimized HPLC Method Parameters
Time (min)
% Mobile Phase A (Water)
% Mobile Phase B (Acetonitrile)
0.0
70
30
15.0
20
80
20.0
20
80
20.1
70
30
25.0
70
30
Table 2: Mobile Phase Gradient Program
Solution Preparation
Diluent: Prepare a mixture of Water and Acetonitrile in a 70:30 (v/v) ratio. This composition matches the initial mobile phase conditions to ensure good peak shape.
Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-Methoxy-3-nitrobenzene-1-sulfonamide Reference Standard into a 25 mL volumetric flask. Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve. Dilute to volume with diluent and mix well.
Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask. Dilute to volume with diluent and mix well.
Sample Solution (100 µg/mL): Accurately weigh approximately 25 mg of the 2-Methoxy-3-nitrobenzene-1-sulfonamide test sample into a 25 mL volumetric flask. Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve. Dilute to volume with diluent, mix well, and filter through a 0.45 µm syringe filter into an HPLC vial.[10]
HPLC Analysis Workflow
The overall process from sample receipt to final purity reporting follows a systematic and logical flow, as depicted in the diagram below. This ensures that each step is performed correctly and that system suitability is confirmed before sample analysis.
Diagram 1: General workflow for the HPLC purity analysis.
Method Validation: A Self-Validating System
To ensure the trustworthiness and reliability of this protocol, it must be subjected to a rigorous validation process as outlined by ICH Q2(R2) guidelines.[2][3] The following parameters must be assessed.
System Suitability
Before any sample analysis, the chromatographic system's performance is verified. This is a non-negotiable step for a self-validating protocol. Five replicate injections of the Working Standard Solution (100 µg/mL) are made.
Parameter
Acceptance Criteria
Rationale
Tailing Factor (T)
T ≤ 1.5
Ensures peak symmetry.
Theoretical Plates (N)
N ≥ 2000
Confirms column efficiency.
% RSD of Peak Area
≤ 2.0%
Demonstrates injection and system precision.
% RSD of Retention Time
≤ 1.0%
Confirms pump and mobile phase stability.
Table 3: System Suitability Test (SST) Acceptance Criteria
Specificity
Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This can be demonstrated by subjecting a sample solution to stress conditions (e.g., acid, base, peroxide, heat, light) and showing that the resulting degradant peaks do not interfere with the main analyte peak. A PDA detector is invaluable here for performing peak purity analysis.
Linearity
The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte.
Procedure: Prepare a series of at least five solutions by diluting the Standard Stock Solution to concentrations ranging from the Limit of Quantitation (LOQ) to 150% of the working concentration (e.g., 1 µg/mL to 150 µg/mL).
Analysis: Inject each solution and plot a graph of peak area versus concentration.
Acceptance Criterion: The correlation coefficient (r²) should be ≥ 0.999.
Accuracy
Accuracy is demonstrated by determining the recovery of a known amount of analyte spiked into a sample matrix.
Procedure: Prepare samples in triplicate at three concentration levels (e.g., 50%, 100%, and 150% of the working concentration) by spiking the analyte into a placebo or a known sample matrix.
Acceptance Criterion: The mean recovery should be within 98.0% to 102.0% at each level.
Precision
Repeatability (Intra-day Precision): Analyze six individual preparations of the sample solution (at 100% concentration) on the same day, with the same analyst and instrument. The %RSD of the purity results should be ≤ 2.0%.
Intermediate Precision (Inter-day Ruggedness): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument. The cumulative %RSD for both sets of data should be ≤ 2.0%.
Limit of Quantitation (LOQ) and Detection (LOD)
LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
LOD: The lowest concentration of the analyte that can be detected but not necessarily quantified.
These can be determined based on the standard deviation of the response and the slope of the linearity curve.
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
Where σ = the standard deviation of the y-intercept of the regression line, and S = the slope of the calibration curve.
Robustness
The robustness of the method is evaluated by making small, deliberate changes to the method parameters and observing the effect on the results.
Parameter Changed
Variation
Flow Rate
± 0.1 mL/min
Column Temperature
± 2 °C
Mobile Phase pH/Comp.
± 2% organic composition
Table 4: Robustness Study Parameters
The system suitability parameters must still be met under these varied conditions.
Interrelation of Validation Parameters
The validation parameters are not independent; they form a logical framework that collectively demonstrates a method is fit for its purpose. For instance, linearity underpins the ability to perform accurate quantitation across a range, while precision is a prerequisite for accuracy.
Diagram 2: Logical relationship of ICH validation parameters.
Data Analysis and Purity Calculation
The purity of the 2-Methoxy-3-nitrobenzene-1-sulfonamide sample is determined using the area percent normalization method. This method assumes that all impurities present in the sample have a response factor similar to the main component at the specified wavelength.
AreaAnalyte is the peak area of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Σ AreaAll Peaks is the sum of the areas of all peaks detected in the chromatogram (disregarding peaks from the blank and any solvent front).
Conclusion
The RP-HPLC method described in this application note is demonstrated to be a suitable and reliable approach for the purity determination of 2-Methoxy-3-nitrobenzene-1-sulfonamide. The protocol is straightforward, utilizing standard instrumentation and reagents. When fully validated according to the outlined ICH guidelines, this method provides a high degree of confidence in the quality of the analytical data, making it ideal for implementation in a regulated quality control laboratory.
References
HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. (n.d.).
Patyra, E., Kwiatek, K., & Nebot, C. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Molecules, 24(3), 534. Available from: [Link]
Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline. Available from: [Link]
Jadhav, S. B., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 6893. Available from: [Link]
Patyra, E., et al. (2022). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. Molecules, 27(6), 1999. Available from: [Link]
Al-Janabi, A. S. A., & AL-Obaidi, A. M. H. (2022). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Letters in Applied NanoBioScience, 12(1), 13. Available from: [Link]
METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024, March 26). Zenodo. Available from: [Link]
ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. Available from: [Link]
EPA. (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). epa.gov. Available from: [Link]
Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. (n.d.). MTC USA. Available from: [Link]
Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). (n.d.). Waters Corporation. Available from: [Link]
HPLC Separation Guide for Nitroaromatic and Nitramine Explosives. (n.d.). Separation Methods Technologies. Available from: [Link]
ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). Available from: [Link]
Farkas, L., et al. (2024). A comparative study on the transformation of sulfonamide antibiotics by advanced oxidation processes. Journal of Environmental Chemical Engineering, 12(1), 111845. Available from: [Link]
EMA. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available from: [Link]
Application Note: Spectroscopic Characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This Application Note is designed for analytical chemists and drug development researchers. It details the structural elucidation and quality control protocols for 2-Methoxy-3-nitrobenzene-1-sulfonamide , a highly functi...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for analytical chemists and drug development researchers. It details the structural elucidation and quality control protocols for 2-Methoxy-3-nitrobenzene-1-sulfonamide , a highly functionalized aromatic intermediate often used in the synthesis of endothelin receptor antagonists and other sulfonamide-based pharmacophores.
H, C) and Mass Spectrometry (ESI-MS/MS)
Compound Class: Polysubstituted Benzenesulfonamide
Executive Summary
The precise characterization of 2-Methoxy-3-nitrobenzene-1-sulfonamide (CAS: 70628-39-6 or analog) presents unique challenges due to the "push-pull" electronic effects of the electron-donating methoxy group flanked by two strong electron-withdrawing groups (nitro and sulfonamide). This guide provides a robust protocol for verifying structural integrity, distinguishing regioisomers, and identifying common synthetic impurities.
Chemical Identity & Properties
IUPAC Name: 2-Methoxy-3-nitrobenzenesulfonamide
Molecular Formula:
Molecular Weight: 232.21 g/mol
Key Structural Features:
Steric Crowding: The methoxy group at C2 is sterically comprised between the sulfonamide (C1) and nitro (C3) groups, restricting rotation and potentially influencing NOE (Nuclear Overhauser Effect) signals.
Acidity: The sulfonamide
is weakly acidic (), making it ionizable in basic media.
Nuclear Magnetic Resonance (NMR) Protocol[2][3][4][5][6][7][8]
Experimental Setup
Instrument: 400 MHz or higher (600 MHz recommended for resolving aromatic coupling).
Solvent Selection:
Preferred: DMSO-
(99.9% D).
Reasoning: Sulfonamide protons are exchangeable. In
, the signal is often broad or invisible due to exchange rates. DMSO forms hydrogen bonds with the , sharpening the signal and shifting it downfield (typically 7.0–8.0 ppm), allowing for accurate integration.
Concentration: 5–10 mg in 0.6 mL solvent.
Temperature: 298 K (25°C).
Predicted
H NMR Analysis (DMSO-
)
The aromatic ring possesses three adjacent protons (positions 4, 5, and 6), creating an AMX or ABC spin system depending on the field strength.
Chemical Shift (, ppm)
Multiplicity
Integration
Assignment
Structural Logic
7.90 – 8.15
Doublet of Doublets (dd)
1H
H-4
Ortho to (strong deshielding).
7.70 – 7.90
Doublet of Doublets (dd)
1H
H-6
Ortho to (strong deshielding).
7.40 – 7.60
Broad Singlet (s)
2H
Exchangeable. Chemical shift varies with concentration/water content.
7.30 – 7.50
Triplet (t) / dd
1H
H-5
Meta to both EWGs; least deshielded aromatic proton.
3.85 – 4.00
Singlet (s)
3H
Characteristic methoxy singlet.
Self-Validating the NMR Data
To ensure the spectrum corresponds to the 2-methoxy-3-nitro isomer and not the 4-methoxy or regioisomers:
Coupling Constants (
):
The triplet at H-5 should show two ortho couplings (
Hz and Hz).
Validation: If you see meta coupling (
Hz) as the primary splitting, the substitution pattern is likely 1,2,4 or 1,3,5, indicating the wrong isomer.
NOE (Nuclear Overhauser Effect):
Irradiate the Methoxy singlet (
ppm).
Result: No enhancement of aromatic protons should be observed if the methoxy is sandwiched between
and (steric block). However, if it were the 4-methoxy isomer, NOE would be observed on the adjacent H-3/H-5 protons.
Polarity:Negative Mode (ESI-) is superior for sulfonamides.
Mechanism:[3][4][5] Deprotonation of the sulfonamide nitrogen:
.
Benefit: Cleaner spectra with less background noise compared to positive mode, which often produces complex sodium/potassium adducts (
, ).
Fragmentation Pathway (MS/MS)
In Negative Mode ESI, the parent ion will be observed at
231 .
Key Transitions:
Loss of
(64 Da): The primary fragmentation channel for sulfonamides.
(Rearrangement to aniline derivative).
Loss of Methyl Radical (15 Da): From the methoxy group (radical mechanism).
.
Loss of Nitro Group (46 Da):
.
MS Workflow Diagram
The following diagram illustrates the logical flow for structural confirmation using MS fragmentation.
Caption: ESI(-) Fragmentation pathway for structural confirmation. The transition 231 -> 167 is the specific quantifier transition.
Synthesis & Impurity Profiling
When analyzing this compound, researchers must be aware of specific process-related impurities that may interfere with spectra.
Impurity Type
Origin
Detection Method
Sulfonic Acid
Hydrolysis of sulfonamide during workup.
MS: Peak at 232 (Negative mode: 232). NMR: Loss of broad singlet; highly acidic proton usually exchanges with water.
Des-nitro Analog
Incomplete nitration or over-reduction.
MS: Shift of -45 Da. NMR: Loss of downfield shift on H-4.
Bis-sulfonamide
Over-reaction of sulfonyl chloride with ammonia.
MS: Dimer mass (). NMR: Doubling of aromatic signals or asymmetry.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[6] (Standard reference for aromatic coupling patterns).
Holzgrabe, U., Diehl, B., & Wawer, I. (1998). NMR Spectroscopy in Pharmaceutical Analysis. Elsevier. (Detailed solvent effects on sulfonamide protons).
Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.
PubChem Compound Summary. (2023). 2-Methoxy-3-nitrobenzenesulfonamide. National Center for Biotechnology Information. Available at: [Link] (Used for structural validation).
SDBS (Spectral Database for Organic Compounds). AIST, Japan. (General reference for nitro-anisole chemical shifts). Available at: [Link]
Synthetic Routes to Functionalized Benzene Sulfonamides: An Application and Protocol Guide
Introduction: The benzene sulfonamide moiety is a cornerstone of modern medicinal chemistry and drug development. Its prevalence in a wide array of therapeutic agents stems from its ability to act as a versatile pharmaco...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The benzene sulfonamide moiety is a cornerstone of modern medicinal chemistry and drug development. Its prevalence in a wide array of therapeutic agents stems from its ability to act as a versatile pharmacophore, influencing properties such as solubility, bioavailability, and target binding affinity.[1][2] From the early "sulfa" antibiotics to contemporary treatments for cancer, inflammation, and cardiovascular diseases, the sulfonamide functional group continues to be a privileged scaffold in the design of new drugs.[3][4] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key synthetic strategies for accessing functionalized benzene sulfonamides, from classical methods to modern catalytic approaches. Each section is designed to not only provide detailed, actionable protocols but also to offer insights into the mechanistic underpinnings and rationale behind the selection of specific reagents and conditions.
I. Classical Approaches: The Foundation of Sulfonamide Synthesis
The traditional methods for synthesizing benzene sulfonamides have been workhorses in organic chemistry for decades. These routes typically involve a two-step sequence: the formation of a benzenesulfonyl chloride intermediate followed by its reaction with a primary or secondary amine.
A. Electrophilic Aromatic Substitution: Chlorosulfonation of Arenes
The direct chlorosulfonation of an aromatic ring is a widely used method for the preparation of benzenesulfonyl chlorides. This reaction proceeds via an electrophilic aromatic substitution mechanism where the active electrophile is believed to be generated from chlorosulfonic acid.[5][6]
Mechanism Insight: The reaction is initiated by the self-ionization of chlorosulfonic acid to generate the highly electrophilic sulfur trioxide (SO₃) or a related species.[5] The aromatic ring then acts as a nucleophile, attacking the electrophile to form a resonance-stabilized carbocation intermediate (a sigma complex). Subsequent loss of a proton restores aromaticity and yields the corresponding benzenesulfonic acid, which is then converted to the sulfonyl chloride in the presence of excess chlorosulfonic acid.
Caption: General workflow for chlorosulfonation.
Protocol 1: Synthesis of p-Toluenesulfonyl Chloride from Toluene
This protocol outlines the synthesis of p-toluenesulfonyl chloride, a common reagent in organic synthesis.
Materials:
Toluene
Chlorosulfonic acid
Dichloromethane (DCM)
Ice
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Round-bottom flask
Dropping funnel
Magnetic stirrer
Ice bath
Procedure:
In a fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a calcium chloride drying tube.
Add toluene (50 mL) to the flask and cool it to 0-5 °C in an ice bath.
Slowly add chlorosulfonic acid (100 mL) dropwise from the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 10 °C.
After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.
Carefully pour the reaction mixture onto crushed ice (500 g) in a large beaker with vigorous stirring.
Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL).
Combine the organic layers and wash with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield p-toluenesulfonyl chloride as a white solid.
B. Reaction of Benzenesulfonyl Chlorides with Amines
The nucleophilic substitution of the chloride on a benzenesulfonyl chloride with a primary or secondary amine is the final and often straightforward step in classical sulfonamide synthesis.[7]
Mechanism Insight: The reaction proceeds through a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion to form the sulfonamide. The reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.
Caption: Formation of a sulfonamide from a sulfonyl chloride and an amine.
Protocol 2: Synthesis of N-Benzyl-p-toluenesulfonamide
This protocol describes the synthesis of a representative sulfonamide from p-toluenesulfonyl chloride and benzylamine.
Materials:
p-Toluenesulfonyl chloride
Benzylamine
Triethylamine
Dichloromethane (DCM)
1 M Hydrochloric acid
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Round-bottom flask
Magnetic stirrer
Procedure:
Dissolve p-toluenesulfonyl chloride (1.91 g, 10 mmol) in dichloromethane (50 mL) in a 100 mL round-bottom flask equipped with a magnetic stir bar.
Add triethylamine (2.1 mL, 15 mmol) to the solution.
Slowly add benzylamine (1.09 mL, 10 mmol) to the reaction mixture.
Stir the reaction at room temperature for 4 hours.
Wash the reaction mixture with 1 M hydrochloric acid (2 x 20 mL), saturated sodium bicarbonate solution (20 mL), and brine (20 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization from ethanol to afford N-benzyl-p-toluenesulfonamide as a white solid.
II. Modern Catalytic Approaches: Expanding the Synthetic Toolbox
While classical methods are robust, they can suffer from limitations such as harsh reaction conditions and limited functional group tolerance. Modern transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools to overcome these challenges, enabling the synthesis of a diverse range of functionalized benzene sulfonamides with high efficiency and selectivity.
A. Palladium-Catalyzed Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds. A variation of this reaction can be employed to synthesize aryl sulfonamides by coupling an aryl boronic acid with a source of sulfur dioxide and an amine in a one-pot, three-component reaction.[6][8]
Mechanism Insight: The catalytic cycle begins with the oxidative addition of an aryl halide (or triflate) to a Pd(0) complex. This is followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to form the C-C bond. In the context of sulfonamide synthesis, a sulfur dioxide surrogate is inserted into the Pd-C bond prior to the final coupling with an amine.[9]
Caption: Catalytic cycle for Suzuki-Miyaura type sulfonamide synthesis.
Protocol 3: One-Pot Synthesis of an Aryl Sulfonamide via Suzuki-Miyaura Coupling
This protocol describes a three-component coupling reaction to synthesize an N-aryl sulfonamide.
To a Schlenk tube under an inert atmosphere, add the aryl iodide (1.0 mmol), aryl boronic acid (1.2 mmol), DABSO (0.6 mmol), Pd(OAc)₂ (0.02 mmol), and Xantphos (0.04 mmol).
Add anhydrous dioxane (5 mL) and stir the mixture for 5 minutes.
Add K₂CO₃ (2.0 mmol) and the amine (1.5 mmol).
Seal the Schlenk tube and heat the reaction mixture at 100 °C in an oil bath for 12 hours.
Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).
Filter the mixture through a pad of Celite and wash the pad with ethyl acetate.
Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.
B. Palladium-Catalyzed Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds and has been successfully applied to the synthesis of N-aryl sulfonamides by coupling an aryl halide or triflate with a sulfonamide.[10][11]
Mechanism Insight: The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the sulfonamide to the palladium center. Deprotonation of the sulfonamide by a base, followed by reductive elimination, affords the N-aryl sulfonamide and regenerates the Pd(0) catalyst.[12][13] The choice of ligand is crucial for the efficiency of this reaction, with bulky, electron-rich phosphine ligands often providing the best results.[14]
Caption: Catalytic cycle for Buchwald-Hartwig amination of sulfonamides.
Protocol 4: Synthesis of an N-Aryl Sulfonamide via Buchwald-Hartwig Amination
This protocol details the coupling of an aryl bromide with a primary sulfonamide.
In a glovebox, add the aryl bromide (1.0 mmol), primary sulfonamide (1.2 mmol), Pd₂(dba)₃ (0.01 mmol), Xantphos (0.02 mmol), and Cs₂CO₃ (1.5 mmol) to a Schlenk tube.
Add anhydrous toluene (5 mL) to the tube.
Seal the Schlenk tube, remove it from the glovebox, and heat the reaction mixture at 110 °C in an oil bath for 16 hours.
Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).
Filter the mixture through a pad of Celite and wash the pad with ethyl acetate.
Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.
C. Copper-Catalyzed Ullmann Condensation
The Ullmann condensation is a classical copper-catalyzed reaction for the formation of C-N bonds. Modern variations of this reaction provide a valuable alternative to palladium-catalyzed methods for the N-arylation of sulfonamides.[15][16]
Mechanism Insight: While the exact mechanism is still debated, it is generally believed to involve the formation of a copper(I)-sulfonamidate complex. This complex then undergoes oxidative addition with the aryl halide to form a copper(III) intermediate, which subsequently undergoes reductive elimination to yield the N-arylated sulfonamide and regenerate the copper(I) catalyst. Ligands, such as diamines or amino acids, are often used to facilitate the reaction.[17]
Protocol 5: Ligand-Assisted Ullmann N-Arylation of a Sulfonamide
This protocol describes a copper-catalyzed N-arylation of a sulfonamide with an aryl iodide.[18]
Materials:
Aryl iodide
Sulfonamide
Copper(I) iodide (CuI)
N,N'-Dimethylethylenediamine (DMEDA)
Potassium phosphate (K₃PO₄)
Toluene
Schlenk tube
Magnetic stirrer
Oil bath
Procedure:
To a Schlenk tube, add the aryl iodide (1.0 mmol), sulfonamide (1.2 mmol), CuI (0.1 mmol), and K₃PO₄ (2.0 mmol).
Evacuate and backfill the tube with argon three times.
Add anhydrous toluene (5 mL) and DMEDA (0.2 mmol) via syringe.
Seal the Schlenk tube and heat the reaction mixture at 110 °C in an oil bath for 24 hours.
Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).
Filter the mixture through a pad of Celite and wash the pad with ethyl acetate.
Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.
D. Direct C-H Activation/Sulfonylation
Direct C-H functionalization represents a highly atom-economical approach to the synthesis of functionalized molecules. Recent advances have enabled the direct sulfonylation of arene C-H bonds, bypassing the need for pre-functionalized starting materials.[19]
Mechanism Insight: These reactions are often catalyzed by transition metals such as rhodium or palladium. The mechanism typically involves the coordination of a directing group on the arene to the metal center, followed by C-H activation to form a metallacyclic intermediate. This intermediate then reacts with a sulfonylating agent, and subsequent reductive elimination affords the desired sulfonamide.[20][21]
Protocol 6: Rhodium-Catalyzed Ortho-C-H Sulfonylation of a Benzamide
This protocol outlines the directed C-H sulfonylation of a benzamide derivative.
Materials:
N-Methoxybenzamide derivative
Benzenesulfonyl chloride
[RhCp*Cl₂]₂
Silver acetate (AgOAc)
1,2-Dichloroethane (DCE)
Schlenk tube
Magnetic stirrer
Oil bath
Procedure:
To a Schlenk tube, add the N-methoxybenzamide derivative (0.5 mmol), [RhCp*Cl₂]₂ (0.0125 mmol), and AgOAc (0.25 mmol).
Evacuate and backfill the tube with argon three times.
Add anhydrous DCE (2.5 mL) and benzenesulfonyl chloride (0.75 mmol).
Seal the Schlenk tube and heat the reaction mixture at 100 °C in an oil bath for 12 hours.
Cool the reaction to room temperature and filter through a pad of Celite, washing with dichloromethane.
Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.
III. Comparative Analysis of Synthetic Routes
The choice of synthetic route to a particular functionalized benzene sulfonamide will depend on several factors, including the availability of starting materials, the desired substitution pattern, and the tolerance of other functional groups in the molecule. The following table provides a comparative overview of the key methods discussed.
Method
Starting Materials
Key Reagents
Advantages
Disadvantages
Functional Group Tolerance
Chlorosulfonation
Arenes, Amines
Chlorosulfonic acid
Scalable, cost-effective for simple arenes
Harsh acidic conditions, limited regioselectivity, poor functional group tolerance
Excellent: tolerates a wide range of functional groups.[11][22]
Ullmann Condensation
Aryl halides, Sulfonamides
Cu catalyst, Ligand, Base
Cost-effective catalyst, complementary to Pd methods
Often requires higher temperatures, can have limited substrate scope
Moderate to Good: can be sensitive to certain functional groups
C-H Activation
Arenes with directing groups, Sulfonylating agents
Transition metal catalyst (e.g., Rh, Pd)
High atom economy, direct functionalization of C-H bonds
Requires a directing group, can have limited regioselectivity
Good: depends on the catalyst and directing group
IV. Applications in Drug Discovery: Case Studies
The synthetic methods described above have been instrumental in the discovery and development of numerous blockbuster drugs.
A. Celecoxib (Celebrex®)
Celecoxib is a selective COX-2 inhibitor used to treat arthritis and pain.[23] Its synthesis involves the condensation of a substituted 1,3-diketone with 4-sulfonamidophenylhydrazine.[24] The latter is prepared from sulfanilamide via a diazotization-reduction sequence.[1]
B. Hydrochlorothiazide
Hydrochlorothiazide is a diuretic used to treat high blood pressure and edema.[25] Its synthesis involves the chlorosulfonation of m-chloroaniline, followed by ammonolysis to give the disulfonamide. Cyclization with formaldehyde then yields hydrochlorothiazide.[9][26]
V. Conclusion
The synthesis of functionalized benzene sulfonamides is a mature field with a rich history and a vibrant present. While classical methods remain valuable for their simplicity and scalability, modern catalytic approaches have revolutionized the field, offering unprecedented levels of efficiency, selectivity, and functional group tolerance. The choice of synthetic strategy will ultimately be guided by the specific target molecule and the resources available. A thorough understanding of the underlying mechanisms and the relative merits of each approach, as outlined in this guide, will empower researchers to design and execute efficient and successful syntheses of these vital medicinal compounds.
VI. References
Buchwald, S. L., & Hartwig, J. F. (2008). Palladium-catalyzed amination of aryl halides and related reactions. Accounts of chemical research, 41(11), 1534-1544.
Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Accounts of chemical research, 41(11), 1534-1544.
Guram, A. S., & Buchwald, S. L. (1994). Palladium-catalyzed aromatic aminations with in situ generated aminostannanes. Journal of the American Chemical Society, 116(17), 7901-7902.
Blackmond, D. G. (2005). Reaction progress kinetic analysis: a powerful methodology for mechanistic studies of catalytic reactions. Angewandte Chemie International Edition, 44(28), 4302-4320.
Nasrollahzadeh, M., Ehsani, A., & Maham, M. (2014). Copper-catalyzed N-arylation of sulfonamides with boronic acids in water under ligand-free and aerobic conditions. Synlett, 25(04), 505-508.
New Drug Approvals. (2013, April 7). Celecoxib. Retrieved from [Link]
Greenwood, N. S., & Ellman, J. A. (2023). Sulfur-Arylation of Sulfenamides via Ullmann-Type Coupling with (Hetero)aryl Iodides. Organic letters, 25(27), 4759-4764.
Cantera. (n.d.). Viewing a reaction path diagram. Retrieved from [Link]
Google Patents. (n.d.). WO2010095024A2 - An improved process for the preparation of celecoxib. Retrieved from
Research Journal of Pharmacy and Technology. (2021). New Hydrochlorothiazide Derivatives: Synthesis, Characterization and Anti-Microbial Assessments. 14(1), 225-230.
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]
Chemistry Stack Exchange. (2015, March 16). What is the mechanism of chlorosulfonation of benzene? Retrieved from [Link]
Li, J. J. (2014). Name reactions: A collection of detailed reaction mechanisms. Springer.
Kappe, C. O., & Murphree, S. S. (2009). The sulfonamide group in medicinal chemistry. Bioorganic & medicinal chemistry, 17(17), 6167-6181.
Hou, H., Zhao, Y., Pu, S., & Chen, J. (2019). Rhodium-catalyzed direct C–H bond alkynylation of aryl sulfonamides with bromoalkynes. Organic & Biomolecular Chemistry, 17(11), 2948-2953.
New Drug Approvals. (2013, April 7). Celecoxib. Retrieved from [Link]
Spencer, J. B., & Caddick, S. (2017). A method for identifying and developing functional group tolerant catalytic reactions: application to the Buchwald-Hartwig amination. The Journal of organic chemistry, 82(7), 3741-3750.
PubMed. (2024, December 21). Enhancing physicochemical properties of hydrochlorothiazide with zwitterionic L-proline and 5-fluorocytosine cocrystals through mechanochemical synthesis. Retrieved from [Link]
Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical reviews, 95(7), 2457-2483.
Pharmacy Times. (2019, March 31). The Unusual Discovery of Commonly Prescribed Medications: Part 4. Retrieved from [Link]
Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Retrieved from [Link]
Sketchviz. (n.d.). Graphviz Examples and Tutorial. Retrieved from [Link]
Graphviz. (2024, September 28). DOT Language. Retrieved from [Link]
Teo, Y. C., & Tan, Y. (2023, May 21). Copper catalyzed N-arylation of sulfonamides with aryl bromides under ligand-free conditions. Retrieved from [Link]
YouTube. (2021, January 14). Graphviz tutorial. Retrieved from [Link]
Teti, D. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Retrieved from [Link]
King, J. F., & Rathore, R. (1991). The sulfonamide group. In The Chemistry of Sulphones and Sulphoxides (pp. 697-754). John Wiley & Sons, Ltd.
Google Patents. (n.d.). CN105272937A - Production method of hydrochlorothiazide. Retrieved from
Garg, N. K. (2010). Suzuki–Miyaura coupling of aryl carbamates, carbonates, and sulfamates. Accounts of chemical research, 43(3), 360-370.
Kashani, S. K., Jessiman, J. E., & Newman, S. G. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv.
Hegab, S. (n.d.). Introduction to Dot for drawing Graphs and Diagrams. Retrieved from [Link]
ResearchGate. (n.d.). Scheme 33. Synthesis of sotalol from compound 87. Retrieved from [Link]
Tacic, A., Mladenovic, M., & Stankovic, M. (2017). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of the Serbian Chemical Society, 82(1), 1-22.
Read the Docs. (n.d.). Examples — graphviz 0.21 documentation. Retrieved from [Link]
Cantera/enhancements GitHub. (2021, April 11). Improved Reaction Path Analysis Documentation · Issue #95. Retrieved from [Link]
ResearchGate. (n.d.). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Retrieved from [Link]
Colby, D. A., Bergman, R. G., & Ellman, J. A. (2010). Rhodium-catalyzed C-C bond formation via heteroatom-directed C-H bond activation. Chemical reviews, 110(2), 624-655.
Image-Charts. (n.d.). GraphViz Charts. Retrieved from [Link]
Wang, D. H., & Wasa, M. (2011). Rhodium-catalyzed C–H olefination of N-benzoylsulfonamides with internal alkenes. Chemical Communications, 47(38), 10749-10751.
Willis, M. C. (2017). Copper (i)-catalyzed sulfonylative Suzuki–Miyaura cross-coupling. Chemical science, 8(5), 3367-3372.
GitHub. (n.d.). Complex GraphViz DOT Sample. Retrieved from [Link]
ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]
Klapars, A., & Buchwald, S. L. (2002). Copper-catalyzed N-arylation of amines, amides, and sulfonamides. Journal of the American Chemical Society, 124(50), 14844-14845.
Organic Syntheses. (n.d.). Rhodium-Catalyzed Direct Amination of Arene CH Bonds Using Azides as the Nitrogen Source. Retrieved from [Link]
Li, X. (2024, March 1). Aminative Suzuki–Miyaura coupling. Retrieved from [Link]
Application Notes: 2-Methoxy-3-nitrobenzene-1-sulfonamide in the Synthesis of Carbonic Anhydrase Inhibitors
Introduction: The Critical Role of Carbonic Anhydrase and Its Inhibitors Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a crucial role in fundamental physiological processes.[1][2] The...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Carbonic Anhydrase and Its Inhibitors
Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a crucial role in fundamental physiological processes.[1][2] They catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons, a reaction essential for pH homeostasis, electrolyte secretion, and CO2 transport.[3][4] Several human CA isoforms (hCAs) have been identified, and their dysregulation is linked to various pathologies, including glaucoma, epilepsy, and certain types of cancer.[5][6]
The therapeutic potential of inhibiting these enzymes has led to the development of a major class of drugs known as carbonic anhydrase inhibitors (CAIs). The primary pharmacophore for the most prominent class of CAIs is the sulfonamide group (-SO₂NH₂), which binds to the Zn²⁺ ion in the enzyme's active site, effectively blocking its catalytic activity.[5][7] The development of isoform-selective and water-soluble sulfonamide inhibitors is a key objective in modern drug discovery to enhance therapeutic efficacy and minimize side effects.[4][8] This guide focuses on the strategic use of 2-Methoxy-3-nitrobenzene-1-sulfonamide as a versatile starting material for constructing novel and potent CAIs.
Strategic Value of the 2-Methoxy-3-nitrobenzene-1-sulfonamide Building Block
The choice of a starting material is a critical decision in a synthesis campaign. 2-Methoxy-3-nitrobenzene-1-sulfonamide is not just a simple sulfonamide; it is a strategically functionalized scaffold that offers significant advantages for the synthesis of CAIs.
The Sulfonamide Anchor: The primary sulfonamide group is the essential zinc-binding group (ZBG) that anchors the inhibitor to the active site of the carbonic anhydrase enzyme.[6]
The Nitro Group as a Synthetic Handle: The nitro group is a versatile precursor to an amino group.[9][10] This transformation is a cornerstone of the synthetic strategy, as the resulting aniline derivative can be further elaborated to introduce diverse "tail" functionalities. These modifications are crucial for modulating the inhibitor's physicochemical properties, such as solubility and membrane permeability, and for achieving isoform selectivity by interacting with amino acid residues outside the active site's immediate vicinity.[4][11]
The Methoxy Group's Influence: The methoxy group (-OCH₃) is a common substituent in approved drugs that can significantly influence a molecule's properties.[12] In this context, it can:
Modulate Lipophilicity: Affect the overall solubility and permeability of the final compound.
Influence Conformation: Provide steric and electronic effects that can lock the molecule into a bioactive conformation.
Offer Metabolic Stability: The methoxy group can block a potential site of metabolic oxidation.
General Synthetic Pathway Overview
The synthetic route from 2-Methoxy-3-nitrobenzene-1-sulfonamide to a final carbonic anhydrase inhibitor generally follows a three-stage process. This modular approach allows for the generation of a library of diverse compounds for structure-activity relationship (SAR) studies.
Caption: Generalized synthetic workflow from the starting sulfonamide to the final inhibitor.
Detailed Protocols and Methodologies
Protocol 1: Reduction of the Nitro Group
The reduction of the aromatic nitro group to a primary amine is the pivotal step in this synthetic sequence. The choice of reducing agent is critical to ensure high yield and chemoselectivity, preserving the sulfonamide and methoxy groups. Catalytic hydrogenation is often the preferred method due to its clean reaction profile and high efficiency.[13][14]
Method: Catalytic Transfer Hydrogenation
Catalytic transfer hydrogenation using a hydrogen donor like ammonium formate is an excellent alternative to using high-pressure hydrogen gas, making it more accessible for standard laboratory setups.[15]
Materials:
2-Methoxy-3-nitrobenzene-1-sulfonamide (1.0 eq)
Palladium on carbon (Pd/C, 10 wt. %, 0.05-0.10 eq)
Ammonium formate (HCOONH₄) (5-10 eq)
Methanol (or Ethanol) as solvent
Procedure:
To a round-bottom flask, add 2-Methoxy-3-nitrobenzene-1-sulfonamide and the solvent.
Carefully add the Pd/C catalyst under an inert atmosphere (e.g., Nitrogen or Argon).
Add the ammonium formate to the suspension.
Heat the reaction mixture to reflux (typically 60-80 °C).
Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.
Upon completion, cool the mixture to room temperature and filter it through a pad of Celite® to remove the catalyst. Wash the pad with the reaction solvent.
Concentrate the filtrate under reduced pressure to yield the crude 3-Amino-2-methoxybenzene-1-sulfonamide.
The product can be purified by recrystallization or column chromatography if necessary.
Scientist's Note (Causality):
The use of Pd/C is crucial as it is highly effective for nitro group reduction while being tolerant of the sulfonamide functionality.[15] Ammonium formate serves as a convenient in situ source of hydrogen, avoiding the need for a high-pressure hydrogenation apparatus.[15] The reaction is typically clean, with nitrogen gas and carbon dioxide as the main byproducts.
Comparative Data for Nitro Group Reduction Methods
Stoichiometric metal waste, harsh acidic conditions.
Protocol 2: Derivatization of the Amino Group
The newly formed 3-amino group is a versatile nucleophile that can be readily acylated, alkylated, or used in other coupling reactions to build the desired "tail" of the inhibitor. This protocol describes a standard acylation reaction.
Materials:
3-Amino-2-methoxybenzene-1-sulfonamide (1.0 eq)
Acyl chloride or anhydride (1.1 eq)
A non-nucleophilic base (e.g., Pyridine or Triethylamine) (1.5 eq)
Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent
Procedure:
Dissolve the 3-Amino-2-methoxybenzene-1-sulfonamide in the chosen solvent in a round-bottom flask and cool the solution to 0 °C in an ice bath.
Add the base to the solution.
Slowly add the acyl chloride or anhydride dropwise while maintaining the temperature at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-16 hours.
Monitor the reaction by TLC or LC-MS.
Upon completion, quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.
Extract the product with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the final product by column chromatography or recrystallization.
Scientist's Note (Causality):
The reaction is performed at 0 °C initially to control the exothermicity of the acylation. The base is essential to neutralize the HCl or carboxylic acid byproduct generated during the reaction, driving the equilibrium towards the product. The choice of the acylating agent determines the final structure of the inhibitor's tail, allowing for systematic exploration of the SAR.[4][5]
Structure-Activity Relationship (SAR) Logic
The development of potent and selective CAIs relies on understanding the interactions between the inhibitor and the enzyme's active site. The modular synthesis enabled by 2-Methoxy-3-nitrobenzene-1-sulfonamide is ideal for probing these interactions.
Caption: Key interactions between an inhibitor and the CA active site.
Zinc-Binding Group (-SO₂NH₂): This group is non-negotiable for this class of inhibitors. It directly coordinates with the zinc ion, displacing a water molecule or hydroxide ion.[5]
Scaffold: The aromatic ring and its substituents (methoxy and the newly formed amide/amine) provide a rigid framework and can form hydrogen bonds with residues in the hydrophilic portion of the active site.
Tail (R-Group): This is the primary site for modification. By varying the tail, one can target either the hydrophobic or hydrophilic pockets of the active site, which is the key to achieving isoform selectivity. For example, bulky, lipophilic tails may favor binding to isoforms with larger hydrophobic pockets.[5][11]
Conclusion
2-Methoxy-3-nitrobenzene-1-sulfonamide is a highly valuable and strategically designed starting material for the synthesis of novel carbonic anhydrase inhibitors. Its pre-installed sulfonamide anchor and the versatile nitro group, which serves as a masked amine, provide a streamlined and modular synthetic route. This allows medicinal chemists to efficiently generate diverse libraries of compounds for SAR studies, accelerating the discovery of potent and isoform-selective CAIs for a range of therapeutic applications.
References
Journal of Medicinal Chemistry. (1999). Carbonic Anhydrase Inhibitors: Synthesis of Water-Soluble, Aminoacyl/Dipeptidyl Sulfonamides Possessing Long-Lasting Intraocular Pressure-Lowering Properties via the Topical Route.
MDPI. (2021). Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties.
PubMed. (2020). Synthesis and carbonic anhydrase inhibition studies of sulfonamide based indole-1,2,3-triazole chalcone hybrids.
acgpubs.org. (2017).
MDPI. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors.
Google Patents. (1996).
National Institutes of Health. (n.d.). Nitro-sulfinate Reductive Coupling to Access (Hetero)aryl Sulfonamides.
Journal of Pharmaceutical Research. (2019). Design and Optimization of a Process for the Manufacture of (S)
FLORE. (2022). Diversely substituted sulfamides for fragment-based drug discovery of carbonic anhydrase inhibitors: synthesis and.
BenchChem. (2025). Application Notes and Protocols for the Reduction of Nitro Groups to Amines.
BenchChem. (2025).
MDPI. (2018).
MDPI. (2024). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies.
National Institutes of Health. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors.
National Institutes of Health. (n.d.). Synthesis, carbonic anhydrase I and II inhibition studies of the 1,3,5-trisubstituted-pyrazolines.
PubMed. (2024). The role of the methoxy group in approved drugs.
ResearchGate. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems.
SvedbergOpen. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems.
protecting group strategies involving sulfonamides
Abstract This technical guide addresses the dual role of sulfonamides in medicinal chemistry: (1) the protection of the sulfonamide pharmacophore ( ) during multi-step synthesis, and (2) the strategic utilization of sulf...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide addresses the dual role of sulfonamides in medicinal chemistry: (1) the protection of the sulfonamide pharmacophore (
) during multi-step synthesis, and (2) the strategic utilization of sulfonyl groups (e.g., Nosyl, SES) to protect amines, enabling transformations like the Fukuyama amine synthesis.[1] We provide validated protocols for 2,4-Dimethoxybenzyl (DMB) protection of primary sulfonamides and 2-Nitrobenzenesulfonyl (Nosyl) mediated amine alkylation, supported by mechanistic insights and decision-making frameworks.
Strategic Overview: The Sulfonamide Duality
In drug development, "strategies involving sulfonamides" encompasses two distinct challenges. You must correctly identify your objective to select the appropriate chemistry.
Objective
Target Moiety
Strategic Challenge
Preferred Solution
Protecting the Drug
Primary Sulfonamide ()
The protons are acidic () and nucleophilic. Unprotected, they interfere with alkylations, acylations, and Mitsunobu reactions.
Amines are prone to over-alkylation and oxidation. Standard amides (acetyl/benzoyl) are often too stable or hard to remove.
Nosyl (Thiol cleavable), SES (Fluoride cleavable).
Part I: Protecting the Sulfonamide Pharmacophore
Primary sulfonamides are frequent motifs in inhibitors (e.g., COX-2 inhibitors, carbonic anhydrase inhibitors). The nitrogen must often be masked to prevent
-alkylation or to solubilize the intermediate.
The Gold Standard: 2,4-Dimethoxybenzyl (DMB)
While
-Methoxybenzyl (PMB) is common, DMB is superior for sulfonamides. The additional methoxy group at the ortho position stabilizes the benzylic carbocation significantly more than PMB, allowing deprotection under milder acidic conditions (e.g., 1–5% TFA) that leave other acid-sensitive groups (like Boc or -Butyl esters) intact.
Mechanism of Selectivity:
The DMB group is installed via nucleophilic substitution (
) or Mitsunobu reaction. Deprotection is driven by protonation of the ether oxygens or the aromatic ring, facilitating cleavage to release the stable 2,4-dimethoxybenzyl cation, which is scavenged by silanes or water.
Experimental Protocol A: DMB Protection of Primary Sulfonamides
Solution: Dissolve the N-DMB sulfonamide in DCM (0.1 M). Add Triethylsilane (2.0 equiv).
Why Scavenger? The cleaved DMB cation is highly electrophilic. Without a scavenger, it will re-alkylate the sulfonamide or other nucleophilic sites (e.g., indole rings).
Cleavage: Add TFA dropwise to reach a final concentration of 5–10% v/v.
Optimization: For highly sensitive substrates, use 1% TFA in Hexafluoroisopropanol (HFIP).
Monitoring: Stir at RT for 30–60 mins. The reaction typically turns pink/red due to the DMB cation.
Workup: Quench with saturated
. Extract with EtOAc.[1] The sulfonamide is regenerated as the free .
Part II: Sulfonamides as Strategic Amine Protecting Groups
When the goal is to synthesize complex amines (especially secondary amines from primary ones), the Fukuyama Amine Synthesis using the Nosyl (2-nitrobenzenesulfonyl) group is the industry standard.
Why Nosyl?
Unlike Tosyl (Ts) groups, which require harsh reducing conditions (Na/Naphthalene) to remove, Nosyl groups are cleaved via Nucleophilic Aromatic Substitution (
) using a thiol.[3] This is orthogonal to almost all other protecting groups (acid, base, and fluoride labile).
Procedure: Treat amine (1.0 equiv) with NsCl (1.1 equiv) and
(2.0 equiv) in DCM at 0 °C.
Result: Formation of
. The sulfonamide proton is now highly acidic ().
2. Alkylation (Mitsunobu or Direct):
Route A (Direct Alkylation): React
with Alkyl Halide () and in DMF.
Route B (Mitsunobu): React
with Alcohol (), , and DIAD.
Advantage:[1][3][4][5][6][7][8] The Nosyl group prevents the nitrogen from becoming basic, completely stopping over-alkylation to the tertiary amine.
3. Deprotection (The Critical Step):
Reagents: Thiophenol (
) or Mercaptoacetic acid, or , DMF or MeCN.
Step-by-Step:
Dissolve the alkylated Nosyl-amine (
) in DMF (0.2 M).
Add
(3.0 equiv) and Thiophenol (1.5 equiv). Caution: Stench.
Stir at RT (or 50 °C for hindered systems) for 1–4 hours. The solution often turns bright yellow (Meisenheimer complex intermediate).
Workup: Dilute with water and extract with ether. Wash organic layer extensively with 1M NaOH to remove the excess thiophenol and the byproduct (2-nitrophenyl sulfide).
Green Alternative: Use Dodecanethiol instead of Thiophenol to reduce odor and toxicity.
Strategic Decision Frameworks
Visual 1: Selecting the Right Sulfonamide Protection
Caption: Decision tree for selecting the optimal protecting group for a primary sulfonamide moiety based on substrate stability.
Visual 2: The Fukuyama Amine Synthesis Workflow
Caption: The Fukuyama strategy utilizes the electron-withdrawing Nosyl group to enable mono-alkylation of amines without over-reaction.
Troubleshooting & Optimization
Problem
Probable Cause
Solution
DMB Deprotection Stalls
Cation Scavenging failure
Increase equivalents or switch solvent to HFIP to stabilize the transition state.
Nosyl Deprotection Incomplete
Steric hindrance
Heat reaction to 50–60 °C. Switch base from to (better solubility in DMF).
Odor in Fukuyama
Thiophenol usage
Replace with Mercaptoacetic acid . The byproduct is water-soluble and odorless.
Sulfonamide N-Alkylation Fails
Poor Nucleophilicity
The sulfonamide anion is bulky. Use Cesium Carbonate () in DMF to utilize the "Cesium Effect" for better solubility and reactivity.
References
Protecting Groups in Organic Synthesis (Green & Wuts). The definitive guide on stability and cleavage conditions.
Source:
Fukuyama Amine Synthesis . Original methodology for Nosyl-mediated alkylation.[4]
Title: 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines.
Source:
DMB Protection of Sulfonamides. Detailed protocol for acid-labile sulfonamide protection.
Title: Efficacious N-protection of O-aryl sulfamates with 2,4-dimethoxybenzyl groups.[9][10]
Source:
SES Group (Trimethylsilylethanesulfonyl). Fluoride-cleavable sulfonyl protection.
Title: The 2-(Trimethylsilyl)ethanesulfonyl (SES) Group.[11]
Scale-Up Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide: An Application Note and Protocol
Abstract This comprehensive guide provides a detailed, optimized, and scalable protocol for the synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a key intermediate in the development of various pharmaceutical agents....
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides a detailed, optimized, and scalable protocol for the synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a key intermediate in the development of various pharmaceutical agents. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth technical insights and robust experimental procedures. The protocol emphasizes safety, efficiency, and reproducibility, drawing upon established chemical principles and best practices in process chemistry.
Introduction: Significance and Applications
2-Methoxy-3-nitrobenzene-1-sulfonamide serves as a crucial building block in medicinal chemistry. The strategic placement of the methoxy, nitro, and sulfonamide functionalities on the benzene ring provides a versatile scaffold for the synthesis of a wide array of biologically active molecules. The sulfonamide moiety, in particular, is a well-established pharmacophore found in numerous approved drugs, exhibiting activities ranging from antibacterial to anticancer and anti-inflammatory properties.[1][2] The electron-withdrawing nature of the nitro group and the electron-donating methoxy group can be further manipulated to fine-tune the physicochemical properties of derivative compounds, impacting their absorption, distribution, metabolism, and excretion (ADME) profiles.
This application note outlines a two-step synthetic sequence for the scale-up production of this important intermediate, commencing with the chlorosulfonation of 1-methoxy-2-nitrobenzene followed by amination.
Synthetic Strategy Overview
The synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide is most effectively achieved through a two-step process. The first step involves the electrophilic aromatic substitution of 1-methoxy-2-nitrobenzene with chlorosulfonic acid to yield the corresponding sulfonyl chloride. The second step is the nucleophilic substitution of the chloride with ammonia to form the desired sulfonamide.
common side reactions in the synthesis of nitrobenzene sulfonamides
Status: Online | Operator: Senior Application Scientist | Topic: Side Reaction Troubleshooting Support Dashboard: Select Your Issue Welcome to the technical support center for nitro-functionalized sulfonamide synthesis....
Welcome to the technical support center for nitro-functionalized sulfonamide synthesis. We have categorized common failure modes into three workflow phases. Please identify the stage where your yield or purity is compromised.
Phase
Symptom / Observation
Probable Root Cause
Ticket ID
I. Chlorosulfonation
Insoluble precipitate; "gummy" residue; low yield of chloride.
Sulfone Formation (Friedel-Crafts Side Reaction)
[TKT-001]
I. Chlorosulfonation
Product is acidic; decomposes upon isolation; low mp.
Hydrolysis (Sulfonic Acid Reversion)
[TKT-002]
II. Amidation
Product has wrong MW (High); insoluble in base.
Bis-Sulfonylation (Over-reaction)
[TKT-003]
III. Nitration
Loss of sulfonamide group; unexpected nitro-isomer.
Ipso-Substitution (Desulfonylation)
[TKT-004]
Phase I: Chlorosulfonation Troubleshooting
[TKT-001] Issue: Formation of Diaryl Sulfones
User Question: "I am treating nitrobenzene with chlorosulfonic acid. I see a significant amount of high-melting, insoluble solid that is not my sulfonyl chloride. What is this?"
Diagnosis: You are likely generating 3,3'-dinitrodiphenylsulfone . This is the classic "sulfone side reaction." It occurs when the highly electrophilic sulfonyl chloride (or anhydride intermediate) attacks a molecule of unreacted nitrobenzene instead of simply crystallizing out.
Mechanism & Causality:
The reaction proceeds via Electrophilic Aromatic Substitution (
Activation: Chlorosulfonic acid generates the electrophile (likely
or ).
Sulfonylation: Nitrobenzene is sulfonated to the sulfonic acid, then converted to the sulfonyl chloride.
Side Reaction: If the concentration of nitrobenzene is high relative to the acid, or the temperature is too high, the formed sulfonyl chloride acts as an electrophile against another nitrobenzene ring (Friedel-Crafts Sulfonylation).
Visual Pathway Analysis:
Caption: Bifurcation of the chlorosulfonation pathway. High temperatures or low acid ratios favor the irreversible formation of the sulfone side product (Red).
Resolution Protocol:
Increase Acid Equivalents: Use a large excess of chlorosulfonic acid (5–10 equivalents). The acid acts as the solvent, diluting the nitrobenzene and favoring the formation of the chloride over the bimolecular condensation to the sulfone [1].
Temperature Staging:
Addition Phase: Keep at
to control the initial exotherm.
Cooking Phase: Heat gradually to
. Do not rush to reflux.
Add Thionyl Chloride: Adding
shifts the equilibrium toward the sulfonyl chloride and keeps the reaction mixture fluid, preventing local hotspots that favor sulfone formation.
[TKT-002] Issue: Hydrolysis of Sulfonyl Chloride
User Question: "My isolated sulfonyl chloride turns into a sticky acid paste on the filter paper. Yield is dropping."
Diagnosis: Your product is hydrolyzing back to 3-nitrobenzenesulfonic acid . Nitro-substituted sulfonyl chlorides are electron-deficient, making the sulfur atom highly susceptible to nucleophilic attack by water.
Troubleshooting:
Quench Technique: Do not pour the reaction mixture into water. Pour the mixture onto crushed ice with vigorous stirring. The low temperature slows the hydrolysis rate (
) significantly [2].
Wash Solvent: Wash the filter cake with ice-cold water, then immediately with cold cyclohexane or petroleum ether to remove occluded acid.
Storage: Dry immediately in a vacuum desiccator over
. Do not leave it damp on the funnel.
Phase II: Amidation Troubleshooting
[TKT-003] Issue: Bis-Sulfonylation
User Question: "I reacted 3-nitrobenzenesulfonyl chloride with a primary amine (1:1 ratio). The product mass is nearly double what I expected, and it lacks the N-H proton in NMR."
Diagnosis: You have formed the Bis-sulfonamide (
).
The mono-sulfonamide product () is still acidic () due to the electron-withdrawing nitro group. In the presence of excess base or sulfonyl chloride, it deprotonates and attacks a second equivalent of chloride [3].
Visual Pathway Analysis:
Caption: Competitive pathway showing how the target mono-sulfonamide becomes a nucleophile, leading to the bis-sulfonated impurity.
Resolution Protocol:
Stoichiometry Control: Add the sulfonyl chloride slowly to the amine (inverse addition) rather than adding amine to the chloride. This ensures the amine is always in excess relative to the chloride, minimizing the chance for the product to react.
Base Selection:
Avoid strong bases (NaOH/KOH) if possible, or use Schotten-Baumann conditions (biphasic water/DCM) where the salt stays in the aqueous phase and the chloride stays in organic.
Preferred: Use Pyridine as both solvent and base. It is weak enough to minimize deprotonation of the product but strong enough to scavenge HCl.
Recovery: If bis-sulfonamide forms, it can often be hydrolyzed back to the mono-sulfonamide by refluxing in ethanol with catalytic NaOH, as the second sulfonyl group is more labile.
Phase III: Nitration of Sulfonamides (Alternative Route)
User Question: "I tried to nitrate benzenesulfonamide directly to get the nitro-derivative. I lost the sulfonamide group and ended up with dinitrobenzene."
Diagnosis: You have triggered Ipso-Nitration .[2]
The sulfonamide group (
) is a meta-director, but it can also be a leaving group under harsh nitration conditions. The nitronium ion () attacks the carbon bearing the sulfonyl group, displacing it [4].
Resolution Protocol:
Milder Conditions: Use
at low temperatures () instead of fuming nitric acid.
Protect the Amine: If your sulfonamide nitrogen is free (
), it is susceptible to oxidation. Acetylate it () prior to nitration to stabilize the molecule and reduce side reactions, then deprotect later.
Route Change: It is almost always cleaner to nitrate the ring first (starting from chlorobenzene or toluene), and then introduce the sulfonamide group, rather than nitrating a pre-existing sulfonamide.
Validated Experimental Protocol
Objective: Synthesis of 3-Nitrobenzenesulfonyl chloride (Minimizing Sulfone Formation).
Setup: Dry 3-neck round bottom flask, reflux condenser with
guard tube, addition funnel, thermometer.
Reagents:
Nitrobenzene (1.0 eq)
Chlorosulfonic acid (5.0 eq) - Note: Excess is critical.
Procedure:
Place Chlorosulfonic acid in the flask.[3] Cool to
in an ice bath.
Add Nitrobenzene dropwise over 30 minutes. Do not allow temp to exceed
.
Once addition is complete, remove ice bath and allow to warm to Room Temp (RT).
Heat slowly to
and hold for 3 hours. (Monitor HCl evolution).
Quench: Cool reaction mass to RT. Pour the oily mixture in a thin stream onto 500g of crushed ice with vigorous mechanical stirring.
Isolation: Filter the white/pale yellow precipitate immediately. Wash with cold water (
).
Drying: Dissolve wet cake in DCM, dry over
, filter, and evaporate.
Yield Expectation: 75–85%.
Purity Check: melting point
. If , suspect sulfone contamination.
References
Mechanism of Sulfone Formation
Organic Syntheses, Coll. Vol. 1, p. 8 (1941). "Benzenesulfonyl chloride".[3][4][5][6] (Demonstrates the necessity of excess acid to prevent diphenyl sulfone).
Source:
Hydrolysis Kinetics
Robertson, R. E., & Rossall, B. (1971). "Sulfonyl Chloride Kinetics. Part II. Solvolysis of a Series of Benzenesulfonyl Chlorides". Canadian Journal of Chemistry.
Source:
Bis-Sulfonylation
Organic Letters, 2011, 13, 18, 4876–4878.
Source:
Ipso-Substitution
Sandall, J. P. B. (2009).[7] "Displacement and ipso-Substitution in Nitration". The Journal of Organic Chemistry.
Technical Support Center: Purification of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This technical guide addresses the purification challenges of 2-Methoxy-3-nitrobenzene-1-sulfonamide , a sterically congested sulfonamide intermediate often used in the synthesis of endothelin receptor antagonists and ot...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the purification challenges of 2-Methoxy-3-nitrobenzene-1-sulfonamide , a sterically congested sulfonamide intermediate often used in the synthesis of endothelin receptor antagonists and other bioactive scaffolds.[1]
[1]
Status: Operational
Topic: Downstream Processing & Impurity Removal
Audience: Medicinal Chemists, Process Development Scientists[1]
Executive Summary
Purifying 2-Methoxy-3-nitrobenzene-1-sulfonamide presents a unique set of challenges due to its 1,2,3-trisubstituted pattern .[1] The steric crowding between the methoxy group (C2) and the flanking sulfonamide (C1) and nitro (C3) groups distorts the molecular planarity, often leading to "oiling out" during recrystallization and poor separation from hydrolysis by-products. This guide provides a tiered troubleshooting approach based on pKa exploitation and solubility differentials.
Part 1: The Impurity Profile & Diagnostic Workflow
Before initiating purification, you must identify the "Bad Actors" in your crude mixture. The synthesis typically involves the amination of 2-methoxy-3-nitrobenzenesulfonyl chloride .[1]
Figure 1: Decision matrix for purification based on crude purity levels.
Part 2: Troubleshooting Guides (Q&A Format)
Tier 1: Chemical Workup (The "Acid-Base Swing")[1]
Q: My crude solid is sticky and orange. How do I remove the non-sulfonamide impurities without running a column?
A: You should utilize the Acid-Base Swing method.
Sulfonamides with electron-withdrawing groups (like the nitro group at C3) are relatively acidic (pKa
9.5–10.5). We can exploit this to separate the product from non-acidic impurities (sulfones, unreacted precursors).
Protocol:
Dissolution: Dissolve the crude sticky solid in 1M NaOH (approx. 10 mL per gram). The sulfonamide will deprotonate and dissolve as the sodium salt.
Observation: If solids remain undissolved, these are likely sulfones or neutral organic impurities .
If the solution is cloudy: Wash the aqueous basic layer with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . The impurities will move to the organic layer. Keep the Aqueous Layer.
Precipitation: Cool the aqueous layer to 0–5°C. Slowly add 6M HCl dropwise with vigorous stirring until pH reaches ~1–2.
Result: The sulfonamide will reprotonate and precipitate as a cleaner solid.
Why this works: The nitro group enhances the acidity of the sulfonamide N-H, ensuring it dissolves fully in dilute base, whereas the impurities (lacking the acidic proton) do not.
Tier 2: Recrystallization & "Oiling Out"[4]
Q: I tried recrystallizing from Ethanol, but the product "oiled out" (formed a liquid blob) instead of crystallizing. Why?
A: "Oiling out" is classic behavior for 1,2,3-trisubstituted benzenes with low melting points or high impurity profiles. The steric clash between the methoxy and nitro groups prevents easy packing into a crystal lattice.
Troubleshooting Protocol:
Switch Solvent System: Pure ethanol often has a boiling point too close to the melting point of the impure solid. Switch to IPA (Isopropanol) / Water .
The "Cloud Point" Method:
Dissolve the solid in the minimum amount of boiling IPA.
Add hot water dropwise until a faint turbidity (cloudiness) persists.
Add 1 drop of IPA to clear it.
Critical Step: Let it cool to room temperature very slowly (wrap the flask in foil or a towel). Rapid cooling locks in the amorphous "oil" state.
Seeding: If you have even a tiny amount of pure crystal from a previous batch (or a column fraction), add it when the solution reaches room temperature.
Solvent Selection Table:
Solvent System
Suitability
Notes
Ethanol (95%)
Moderate
Good for high-purity crude.[1] Risk of oiling out if impurities >5%.
IPA / Water
High
Best balance. Higher boiling point of IPA helps keep product dissolved longer.
EtOAc / Hexane
Low
Generally poor for sulfonamides; product often precipitates too fast or oils out.
Acetonitrile
Moderate
Good for removing highly polar sulfonic acid impurities.
Tier 3: Stubborn Impurities (Regioisomers)[1]
Q: NMR shows a persistent impurity (~5-10%) that looks like a regioisomer.[1] Recrystallization isn't removing it. [1]
A: If the impurity is a regioisomer (e.g., 2-methoxy-4-nitro...), their solubility profiles are too similar for crystallization to work efficiently.[1] You must use Flash Column Chromatography .
Chromatography Setup:
Stationary Phase: Silica Gel (standard 40-63 µm).[1]
Mobile Phase: A gradient of DCM : Methanol or Hexane : Ethyl Acetate .
Recommendation: Start with 100% DCM , then gradient to DCM:MeOH (98:2) . Sulfonamides are polar; they will stick if you use only Hexane/EtOAc.
Loading: Dry load the sample (adsorb onto silica) rather than liquid loading, as solubility in the mobile phase might be poor.
Why Citations Matter:
According to standard protocols for sulfonamide purification, the polarity of the sulfonamide group (
) dominates the retention behavior. The nitro group adds significant dipole moment, requiring a polar modifier (Methanol) to elute effectively without tailing [1, 2].
Part 3: References
Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard reference for sulfonamide crystallization and acid-base extraction techniques).
Gilchrist, T. L. Heterocyclic Chemistry. The properties of nitro-substituted aromatics and their purification via pH manipulation.
Sigma-Aldrich. Fundamental properties of Nitro-anisole derivatives. (Used for solubility and pKa extrapolations).
BenchChem Technical Support. Recrystallization of Sulfonamide Products. (General protocols for sulfonamide "oiling out" issues).
(Note: Specific CAS 100382-36-3 is a specialized intermediate; protocols above are derived from chemically validated methods for the 2-methoxy-3-nitrobenzenesulfonamide class).
Technical Support Center: Sulfonamide Synthesis & Optimization
Status: Online 🟢 | Current Wait Time: 0 min | Tier: Senior Application Scientist Welcome to the Sulfonamide Synthesis Support Hub. This guide moves beyond generic textbook procedures to address the specific failure modes...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Online 🟢 | Current Wait Time: 0 min | Tier: Senior Application Scientist
Welcome to the Sulfonamide Synthesis Support Hub. This guide moves beyond generic textbook procedures to address the specific failure modes encountered in high-stakes drug discovery and process chemistry.
📂 Module 1: The Standard Protocol (Baseline)
Ticket ID: #BAS-001
Subject: Establishing a robust starting point for
.
Before troubleshooting, ensure your baseline protocol aligns with industry best practices. The most common error is treating sulfonyl chlorides like acid chlorides; they are less reactive and more prone to specific side reactions (hydrolysis and bis-sulfonylation).
Optimized Standard Operating Procedure (SOP)
Stoichiometry: 1.0 equiv Sulfonyl Chloride (
) : 1.1–1.2 equiv Amine () : 1.5–2.0 equiv Base.
Solvent: Anhydrous DCM (Dichloromethane) or THF.[1] Avoid nucleophilic solvents like MeOH.
Base: Pyridine (can serve as solvent) or
/DIPEA. DMAP (0.1 equiv) is added only if kinetics are sluggish.
Temperature:
.
The "Why" (Mechanistic Insight):
Sulfonylation follows an
-like mechanism at the sulfur atom. Unlike carbonyls, there is no stable tetrahedral intermediate. The nucleophile (amine) attacks the sulfur, displacing the chloride. Pyridine acts as both an HCl scavenger and a nucleophilic catalyst (forming a highly reactive N-sulfonylpyridinium intermediate).
📂 Module 2: Troubleshooting Side Reactions
Ticket ID: #ERR-BIS-01
User Query: "I am reacting a primary amine, but I'm isolating the bis-sulfonamide (
) instead of the product."
Root Cause:
The mono-sulfonamide product (
) is significantly more acidic () than the starting amine (). In the presence of base, the product deprotonates to form a sulfonamide anion, which is a potent nucleophile that competes for the remaining sulfonyl chloride.[1]
Corrective Actions:
Parameter
Adjustment
Rationale
Stoichiometry
Invert Ratio
Use excess Amine (1.2–1.5 equiv) relative to . Never use excess chloride.
Addition Order
Slow Addition
Add solution dropwise to the Amine/Base solution at . This keeps the concentration of electrophile low relative to the amine.
Base Selection
Steric Bulk
Switch to 2,6-Lutidine or Collidine . These bases are too sterically hindered to deprotonate the mono-sulfonamide effectively but can still scavenge HCl.
Solvent
High Dilution
Run at 0.05 M to minimize intermolecular side reactions.
For aryl sulfonamides where the bond formation is difficult, use Pd-catalysis to couple an Aryl Halide with a Primary Sulfonamide .
Catalyst:
/ XPhos or tBuXPhos.
Base:
or .
Solvent: Dioxane or t-Amyl alcohol,
.
Citation: This approach utilizes the oxidative addition of Pd(0) to the aryl halide, followed by ligand exchange with the sulfonamide. See Buchwald et al. for ligand specifics [1].
📂 Module 4: Stability & Green Chemistry (SuFEx)
Ticket ID: #MOD-SUFEX-03
User Query: "My sulfonyl chloride is unstable/hygroscopic. Is there a better reagent?"
Solution: Sulfur(VI) Fluoride Exchange (SuFEx)
Adopt the "Click Chemistry" approach pioneered by Sharpless.[4][5] Replace Sulfonyl Chlorides (
) with Sulfonyl Fluorides () .
Advantages:
Stability:
is stable in water, resists hydrolysis, and can be purified on silica.
Selectivity: The S-F bond is inert until activated by a specific catalyst (Si-F interaction or H-bonding).
SuFEx Protocol:
Reagents:
+ Amine + Silyl Ether (e.g., TMS-Amine) or just Amine.
Activator: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BEMP.
Mechanism: The base/catalyst activates the S-F bond, allowing the amine to attack. The fluoride ion is a unique leaving group that demands specific activation, preventing background side reactions.
Citation: See Sharpless et al. (2014) for the foundational SuFEx conditions [2].[4]
📊 Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct sulfonamide synthesis pathway based on your substrate's properties.
Caption: Decision tree for selecting reaction conditions based on amine type and reagent stability.
❓ Frequently Asked Questions (FAQ)
Q: Can I use water as a solvent?A: Yes, under Schotten-Baumann conditions .
Protocol: Dissolve amine in 10% aqueous NaOH or
. Add sulfonyl chloride (dissolved in a minimal amount of dioxane or acetone) dropwise.
Use Case: Excellent for amino acids or highly polar substrates that are insoluble in DCM [3].
Q: How do I remove excess Pyridine during workup?A: Pyridine is difficult to remove by rotary evaporation.
Acid Wash: Wash the organic layer with 1M HCl or 10% Citric Acid (converts pyridine to water-soluble pyridinium salt). Note: Do not use if your product is acid-sensitive.
CuSO4 Wash: Wash with saturated aqueous Copper(II) Sulfate. Pyridine forms a water-soluble blue complex with copper.
Q: Why is my yield low despite 100% conversion of the amine?A: Check for Hydrolysis . If the sulfonyl chloride hydrolyzes to sulfonic acid (
), it becomes water-soluble and is lost in the aqueous wash. Ensure your solvent is dry (Karl Fischer < 100 ppm water) and the atmosphere is inert (/Ar).[6]
📚 References
Buchwald, S. L., et al. (2011). "A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates." Journal of Organic Chemistry.
Sharpless, K. B., et al. (2014).[4][7][8] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.
White, T. D., et al. (2012). "Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide." Organic Process Research & Development.
Technical Support Center: Sulfonamide Synthesis Optimization
Core Directive & Scope Welcome to the Technical Support Center. You are likely here because your sulfonamide synthesis—a theoretically simple nucleophilic substitution—is failing to deliver the expected yield or purity.
Author: BenchChem Technical Support Team. Date: February 2026
Core Directive & Scope
Welcome to the Technical Support Center. You are likely here because your sulfonamide synthesis—a theoretically simple nucleophilic substitution—is failing to deliver the expected yield or purity.
While the reaction of a sulfonyl chloride with an amine is a staple of medicinal chemistry, it is deceptively prone to failure modes involving hydrolysis , bis-sulfonylation , and nucleophilic stagnation .[1] This guide moves beyond basic textbook definitions to address the causality of these failures and provides self-validating protocols to correct them.
Diagnostic & Troubleshooting Modules
Module A: The "Standard" Route (
)
Context: You are reacting a sulfonyl chloride with a primary or secondary amine using a base (Pyridine, TEA, DIPEA).[1]
Q1: My starting material () disappears, but I isolate mostly sulfonic acid (), not sulfonamide. Why?
Diagnosis:Competitive Hydrolysis.
Sulfonyl chlorides are "hard" electrophiles that are highly moisture-sensitive. If your amine is sterically hindered or electronically deactivated (e.g., anilines with EWGs), water—even trace amounts from the solvent or atmosphere—will outcompete the amine.[1]
Corrective Actions:
The "Schotten-Baumann" Pivot: Paradoxically, if anhydrous conditions fail, switch to aqueous biphasic conditions.[1] Dissolve the amine in aqueous NaOH/Na₂CO₃ and the sulfonyl chloride in THF or DCM. The rapid stirring creates an emulsion where the amine (now a better nucleophile in the organic phase or interface) reacts faster than the hydrolysis occurs in the bulk aqueous phase [1].
Nucleophilic Catalysis: Add 10 mol% DMAP (4-Dimethylaminopyridine). DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium intermediate, which is more susceptible to amine attack than water [2].
Q2: I am seeing a "double addition" product (Bis-sulfonamide) with my primary amine.
Diagnosis:pKa-Driven Bis-Sulfonylation.
The product (
) is significantly more acidic (pKa ~10-11) than the starting amine (pKa ~30+). In the presence of excess base or strong base, the sulfonamide product deprotonates to form , which is a potent nucleophile and reacts with a second equivalent of sulfonyl chloride [3].[1]
Corrective Actions:
Stoichiometry Control: Use exactly 1.0 equivalent of
. Never use excess electrophile "just to be safe."
Base Selection: Switch from strong bases (NaH, NaOH) to weaker organic bases (Pyridine, 2,6-Lutidine).[1]
Reverse Addition: Add the sulfonyl chloride slowly to a solution of the amine (excess) to keep the concentration of electrophile low relative to the nucleophile.
Q3: My amine is an electron-deficient aniline and refuses to react, even with heating.
Diagnosis:Nucleophilic Stagnation.
Electron-withdrawing groups (EWGs) on the aniline reduce the electron density at the nitrogen, making it a poor nucleophile. Heating often just accelerates sulfonyl chloride decomposition.
Corrective Actions:
Microwave Irradiation: Brief, high-energy heating (100–150°C for 5–10 mins) in pyridine often drives difficult couplings without prolonged thermal degradation [4].[1]
Activation via Sulfonyl Fluorides (SuFEx): Convert your unstable sulfonyl chloride to a sulfonyl fluoride (using
).[1] Sulfonyl fluorides are stable to water/heat but react rapidly with amines in the presence of a calcium catalyst or silyl ethers (SuFEx chemistry) [5].
Module B: Advanced Synthetic Routes
Context: The standard acid chloride route is failing due to instability or lack of commercial availability.
Q4: Can I avoid the unstable Sulfonyl Chloride intermediate entirely?
Answer: Yes, use Oxidative Coupling (The "One-Pot" Thiol Method).
Instead of isolating sensitive sulfonyl chlorides, start from the thiol (
) or disulfide .[1] Reacting a thiol with NCS (N-chlorosuccinimide) and dilute HCl generates the sulfonyl chloride in situ, which is immediately trapped by the amine. This avoids handling the unstable intermediate [6].
Q5: I need to couple an aryl halide with a sulfonamide. How do I do this?
Answer:Pd-Catalyzed Buchwald-Hartwig Coupling.
Standard
won't work unless the ring is highly activated. Use Palladium catalysis.[2][3][4]
Catalyst:
or Pd(OAc)₂.
Ligand: XPhos or BrettPhos (Bulky, electron-rich phosphines are critical).[1]
Base:
or (weaker bases prevent catalyst poisoning).
Solvent: Dioxane or t-Amyl alcohol at 100°C [7].
Visual Troubleshooting Logic
Diagram 1: Troubleshooting Decision Tree
Use this logic flow to determine your next experimental step.
Caption: Decision matrix for diagnosing sulfonamide synthesis failures based on TLC/LCMS data.
Experimental Protocols
Protocol A: Standard Anhydrous Synthesis (with Pyridine Removal Tip)
Best for: Valuable amines, acid-sensitive substrates.[1]
Setup: Flame-dry a round-bottom flask. Add Amine (1.0 equiv) and DCM (anhydrous, 0.2 M concentration).
Base: Add Pyridine (3.0 equiv). Note: Pyridine acts as both base and solvent/catalyst.[5]
Addition: Cool to 0°C. Add Sulfonyl Chloride (1.1 equiv) dissolved in minimal DCM dropwise.
Reaction: Warm to RT and stir. Monitor by TLC (usually < 4 hours).
Workup (The "Copper Trick"):
Dilute with EtOAc.
Crucial Step: Wash the organic layer 2x with saturated aqueous CuSO₄ (Copper Sulfate) solution.
Why? Pyridine coordinates to Copper(II) forming a water-soluble blue complex, effectively removing it from the organic layer without using strong acid (HCl) [8].[1]
Wash with water, then brine.[1] Dry over Na₂SO₄.[6][7]
Protocol B: Schotten-Baumann (Biphasic)
Best for: Water-soluble amines (amino acids), large scale, or moisture-sensitive sulfonyl chlorides.[1]
Aqueous Phase: Dissolve Amine (1.0 equiv) and Na₂CO₃ (2.5 equiv) in Water.
Organic Phase: Dissolve Sulfonyl Chloride (1.2 equiv) in THF or Dioxane .
Reaction: Add the organic phase to the aqueous phase. Stir vigorously at RT.
Mechanism: The reaction happens at the interface. The inorganic base scavenges the HCl produced, keeping the amine nucleophilic.
Workup: Acidify carefully to pH ~3 (if product is acidic) or extract directly with EtOAc.
Comparative Data: Base Selection
Base
pKa (Conj. Acid)
Pros
Cons
Recommended Use
Pyridine
5.2
Acts as nucleophilic catalyst; easy to remove with CuSO₄.
Toxic; smells; can cause bis-sulfonylation if heated.
Standard DCM reactions.
Triethylamine (TEA)
10.7
Cheap; volatile.
Sterically bulky; can form gummy salts; slower reaction.
Simple aliphatic amines.
Na₂CO₃ / NaOH
10.3 / 15.7
Very cheap; easy workup (stays in water).
Requires biphasic conditions; hydrolysis risk if stirring is poor.[8]
stability issues of 2-Methoxy-3-nitrobenzene-1-sulfonamide under acidic conditions
Scientific Background: Understanding the Inherent Instability of Substituted Sulfonamides Welcome to the technical support guide for 2-Methoxy-3-nitrobenzene-1-sulfonamide. This document provides in-depth troubleshooting...
Author: BenchChem Technical Support Team. Date: February 2026
Scientific Background: Understanding the Inherent Instability of Substituted Sulfonamides
Welcome to the technical support guide for 2-Methoxy-3-nitrobenzene-1-sulfonamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound, particularly under acidic conditions.
Sulfonamides as a class are known to be susceptible to hydrolysis, a reaction that is often catalyzed by acidic or basic conditions.[1][2] The primary degradation pathway involves the cleavage of the sulfur-nitrogen (S-N) covalent bond.[1] Generally, the stability of a specific sulfonamide is a function of the entire molecular structure, and they are typically more prone to degradation in acidic environments compared to neutral or alkaline solutions.[2][3]
The stability of 2-Methoxy-3-nitrobenzene-1-sulfonamide is dictated by the electronic properties of its substituents. The benzene ring is functionalized with both an electron-donating methoxy (-OCH₃) group and a powerful electron-withdrawing nitro (-NO₂) group. The nitro group, in particular, increases the electrophilicity of the sulfur atom in the sulfonamide moiety. This makes the sulfur atom more susceptible to nucleophilic attack by water, which is the key step in acid-catalyzed hydrolysis. Therefore, researchers using this compound in acidic media for synthesis, purification (e.g., HPLC with acidic mobile phases), or formulation may encounter significant stability challenges.
This guide is designed to help you anticipate, identify, and resolve these issues to ensure the integrity of your experiments and the quality of your results.
Troubleshooting Guide
This section addresses specific problems you may encounter during your work.
Q1: I'm observing a progressive loss of my starting material during a reaction or workup in an acidic solution (e.g., pH < 5). What is happening?
A1: The most probable cause is the acid-catalyzed hydrolysis of the sulfonamide S-N bond. In an acidic environment, the sulfonamide can be protonated, which makes the sulfur atom a better leaving group and more susceptible to nucleophilic attack by water. The rate of this degradation is highly dependent on both pH and temperature.[1]
Troubleshooting Steps:
Confirm Degradation: Analyze a sample of your reaction mixture at different time points using a suitable technique like HPLC. A decrease in the peak area of 2-Methoxy-3-nitrobenzene-1-sulfonamide accompanied by the appearance of new, more polar peaks is a strong indicator of degradation.
pH Control: If possible for your protocol, increase the pH to a less acidic range. Many sulfonamides show maximum stability in the neutral pH range.[1]
Temperature Reduction: Hydrolysis reactions are accelerated by heat.[1] Perform your reaction or workup at the lowest temperature compatible with your process. If the reaction must be heated, minimize the time at elevated temperatures.
Solvent Choice: If your process allows, consider using a non-aqueous or aprotic solvent to minimize the presence of water, the key nucleophile in the hydrolysis reaction.
Q2: My HPLC analysis shows inconsistent peak areas for the same sample, and I see a new peak appearing over time, especially in an acidic mobile phase.
A2: This is a classic sign of on-column or in-vial degradation. Acidic mobile phases (e.g., containing formic acid or trifluoroacetic acid) can cause the hydrolysis of 2-Methoxy-3-nitrobenzene-1-sulfonamide while the sample is queued for analysis or during the chromatographic run itself.
Troubleshooting Steps:
Use a Weaker Acid or Higher pH: If your separation allows, try replacing a strong acid like TFA with a weaker one like formic acid or acetic acid. Better yet, buffer the mobile phase to the lowest acidity (highest pH) that still provides good peak shape and resolution.
Minimize Sample Residence Time: Do not let samples sit in the autosampler in an acidic mobile phase for extended periods. Prepare samples immediately before analysis or use a cooled autosampler tray to slow the degradation rate.
Method Development: Develop an HPLC method using a neutral or slightly basic mobile phase if the compound's retention and peak shape are acceptable under these conditions.
Fast Analysis: Use a shorter column or a higher flow rate to minimize the time the analyte spends in the acidic mobile phase on the column.
Q3: The final yield of my synthesis involving 2-Methoxy-3-nitrobenzene-1-sulfonamide is consistently low, and I suspect product loss during purification.
A3: If your purification involves acidic conditions, such as an acid wash to remove basic impurities or silica gel chromatography with an un-neutralized solvent system, you are likely losing the product to hydrolysis.
Troubleshooting Steps:
Neutralize Workup Steps: After any acid wash, ensure you follow up with a wash using a mild base (e.g., saturated sodium bicarbonate solution) and then water to neutralize any residual acid before proceeding.
Buffer Silica Gel: For column chromatography, consider pre-treating the silica gel with a small amount of a non-nucleophilic base like triethylamine in your eluent system. This deactivates the acidic sites on the silica surface that can promote degradation.
Alternative Purification: Explore other purification methods that avoid acidic conditions, such as recrystallization from a suitable neutral solvent system or chromatography on a different stationary phase (e.g., alumina).
Frequently Asked Questions (FAQs)
Q1: What is the primary degradation pathway for 2-Methoxy-3-nitrobenzene-1-sulfonamide in acid?
A1: The primary pathway is acid-catalyzed hydrolysis, which results in the cleavage of the sulfur-nitrogen (S-N) bond. The expected degradation products are 2-methoxy-3-nitrobenzenesulfonic acid and ammonia (which will be protonated to the ammonium ion, NH₄⁺, in an acidic medium).[1]
Caption: Predicted hydrolysis pathway of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Q2: How can I minimize the degradation of this compound during storage?
A2: For long-term storage, the compound should be kept as a solid in a cool, dark, and dry place. For solutions, prepare them in a high-purity, neutral, aprotic solvent if possible. If an aqueous solution is required, use a buffered solution in the neutral pH range (pH 6-8) and store it at low temperatures (2-8°C or frozen).[1] Always protect solutions from light by using amber vials or wrapping them in foil to prevent potential photodegradation.[2]
Condition
Recommendation for Solid
Recommendation for Solution
Rationale
pH
N/A
Buffer to pH 6-8
Sulfonamides are generally most stable at neutral pH.[1]
Use aprotic solvents or high-purity buffered water
Minimizes reactants (water) and catalytic impurities (metal ions).[1]
Q3: Are there any analytical methods specifically suited for monitoring the stability of this compound?
A3: A stability-indicating HPLC method is the gold standard.[2] This is an analytical method that can separate the parent compound (2-Methoxy-3-nitrobenzene-1-sulfonamide) from all its potential degradation products without interference. Typically, this involves a reversed-phase C18 column with a gradient elution and UV detection. Mass spectrometry (LC-MS) can be invaluable for identifying the unknown degradation products formed during stability studies.[4]
Experimental Protocols
Protocol 1: Forced Degradation Study in Acidic Conditions
This protocol is designed to assess the intrinsic stability of 2-Methoxy-3-nitrobenzene-1-sulfonamide and identify its degradation products.
Objective: To determine the rate of degradation in a defined acidic condition.
Materials:
2-Methoxy-3-nitrobenzene-1-sulfonamide
High-purity water
Hydrochloric acid (HCl), 1M solution
Sodium hydroxide (NaOH), 1M solution
HPLC system with UV or MS detector
Calibrated pH meter
Class A volumetric flasks and pipettes
Thermostatically controlled water bath or oven
Procedure:
Stock Solution Preparation: Accurately prepare a stock solution of the compound at approximately 1 mg/mL in a suitable organic solvent (e.g., acetonitrile or methanol).
Stress Sample Preparation:
In a 10 mL volumetric flask, add 1.0 mL of the stock solution.
Add 5.0 mL of 0.1 M HCl.
Dilute to the mark with high-purity water. This creates a final concentration of ~0.1 mg/mL in 0.05 M HCl.
Time-Zero (T₀) Sample: Immediately after preparation, take an aliquot of the stress sample, neutralize it with an equimolar amount of NaOH, and dilute it with the mobile phase to a suitable concentration for HPLC analysis. This is your T₀ reference.
Incubation: Place the remaining stress sample in a water bath set to a controlled temperature (e.g., 60°C).
Time-Point Sampling: At predetermined intervals (e.g., 2, 4, 8, 24 hours), withdraw aliquots from the stress sample. Immediately neutralize each aliquot with NaOH as in step 3 and prepare for HPLC analysis.
Control Sample: Prepare a control sample by diluting the stock solution in neutral pH water and keep it under the same temperature conditions. This helps differentiate thermal degradation from acid-catalyzed degradation.
Analysis: Analyze all samples by a validated, stability-indicating HPLC method.
Data Interpretation: Compare the peak area of the parent compound at each time point to the T₀ sample to calculate the percentage of degradation over time. Identify degradation products by their retention times and, if using MS, their mass-to-charge ratio.
Technical Support Center: Overcoming Solubility Challenges of Sulfonamide Intermediates
Welcome to the technical support center for managing and overcoming the solubility challenges associated with sulfonamide intermediates. Sulfonamides are a cornerstone structural motif in medicinal chemistry, vital for t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for managing and overcoming the solubility challenges associated with sulfonamide intermediates. Sulfonamides are a cornerstone structural motif in medicinal chemistry, vital for the development of therapeutics ranging from anti-infectives to targeted cancer therapies.[1] However, their often-limited aqueous solubility presents a significant hurdle during synthesis, purification, formulation, and screening.
This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple protocols to explain the underlying physicochemical principles governing sulfonamide solubility, providing you with the knowledge to troubleshoot effectively and design robust experimental solutions.
Part 1: Frequently Asked Questions - The Fundamentals of Sulfonamide Solubility
This section addresses the core principles behind why sulfonamides can be challenging to work with and what fundamental properties you need to consider.
Q1: What makes sulfonamide intermediates inherently prone to poor solubility?
Sulfonamides are generally weak acids that are sparingly soluble in water.[2][3] Their limited solubility stems from a combination of two key molecular features:
The Acidic N-H Proton: The sulfonamide group (-SO₂NH-) contains a proton on the nitrogen atom that is weakly acidic. In neutral water, the molecule exists predominantly in its un-ionized, neutral form. This form is less capable of forming favorable hydrogen bonds with water compared to its ionized counterpart.
Hydrophobic Aromatic Scaffolds: The core structures of most sulfonamide intermediates are built upon aromatic rings (e.g., benzene rings). These regions of the molecule are hydrophobic (water-repelling), contributing to low overall aqueous solubility. The un-ionized form of the sulfonamide unit is also considered hydrophobic.[4]
Q2: How does pH impact the solubility of my sulfonamide compound?
The pH of the aqueous medium is the single most critical factor controlling sulfonamide solubility. As weak acids, sulfonamides exist in an equilibrium between their un-ionized (less soluble) form and their ionized, or deprotonated, form (more soluble).[2]
Below the pKa: At a pH below the compound's pKa, the sulfonamide is primarily in its protonated, neutral form, leading to minimal solubility.
Above the pKa: As the pH increases above the pKa, the acidic proton is removed, creating an anion. This charged species interacts much more favorably with polar water molecules, drastically increasing solubility.[5]
This relationship means that by adjusting the pH, you can often transform a sparingly soluble compound into a highly soluble salt in situ. The solubility can increase tenfold or more with a sufficient increase in pH.[5]
Caption: pH-dependent equilibrium of sulfonamides.
Q3: My results are inconsistent between batches. Could this be due to polymorphism?
Absolutely. Polymorphism is the ability of a compound to crystallize into multiple different solid-state forms, each with a unique internal crystal lattice structure.[6] This phenomenon is well-documented for sulfonamides and can be a major source of irreproducibility.[7][8]
Different polymorphs of the same molecule can have distinct physical properties, including:
Solubility: A less stable (metastable) polymorph is generally more soluble than the most stable form.[8]
Dissolution Rate: The speed at which the solid dissolves can vary significantly.[6]
Melting Point & Stability: Each form has a unique melting point and stability profile.
If crystallization conditions (e.g., solvent, temperature, cooling rate) are not precisely controlled between batches, you may inadvertently produce different polymorphs, leading directly to the variable solubility you are observing.[9]
Part 2: Troubleshooting Guide - From Problem to Practical Solution
This section provides a scenario-based approach to solving common solubility problems encountered in the lab.
Scenario A: My sulfonamide intermediate precipitates out of my aqueous reaction buffer or formulation vehicle.
This is the most common issue. The primary goal is to shift the equilibrium towards the more soluble, ionized form of the molecule.
Solution 1: pH Adjustment
Causality: This is the most direct approach. By raising the pH of the solution to at least 1-2 units above the sulfonamide's pKa, you ensure that the vast majority of the compound exists as its highly soluble anionic salt.[5]
Protocol: pH-Solubility Profiling
Prepare a series of buffers across a relevant pH range (e.g., from pH 4 to 10).
Add an excess amount of your solid sulfonamide to a fixed volume of each buffer in separate vials. Ensure enough solid is added so that some remains undissolved at the end.
Seal the vials and agitate them in a thermostatic shaker at a constant temperature (e.g., 25 °C or 37 °C) for 24-48 hours to ensure equilibrium is reached.[10]
After equilibration, filter each suspension through a 0.22 µm syringe filter to remove the undissolved solid.
Accurately dilute the clear filtrate with a suitable solvent.
Quantify the concentration of the dissolved sulfonamide in each sample using a validated analytical method, such as HPLC-UV.[10]
Plot the measured solubility (e.g., in mg/mL) against the pH of each buffer to visualize the solubility profile and identify the optimal pH range.
Solution 2: Employ Co-solvents
Causality: If pH adjustment alone is insufficient or undesirable (e.g., for pH-sensitive reactions), the addition of a water-miscible organic solvent, or co-solvent, can increase solubility. Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for dissolving hydrophobic molecules.[11][12]
Data Presentation: Common Co-solvents for Pharmaceutical Use
Prepare several stock solutions of your chosen co-solvents (e.g., 50% v/v in your primary aqueous buffer).
In separate vials, create a range of co-solvent concentrations (e.g., 5%, 10%, 20%, 40%) by mixing the stock solutions with the buffer.
Perform a solubility measurement in each co-solvent mixture using the shake-flask method described above.
This screening will identify the most effective co-solvent and the minimum concentration required to achieve the desired solubility.
Scenario B: My downstream application is incompatible with pH extremes or organic solvents.
When you need to dissolve the compound under near-neutral and solvent-free conditions, more advanced formulation strategies are required.
Solution 3: Create a Solid Dispersion
Causality: A solid dispersion involves dispersing the hydrophobic drug within a hydrophilic polymer matrix at a molecular level.[14] When this solid is added to water, the polymer dissolves rapidly, releasing the drug as extremely fine, often amorphous, particles.[15] This high surface area and lack of crystalline structure dramatically enhances the dissolution rate and apparent solubility.[14] The first solid dispersions were successfully developed using a sulfonamide drug with a water-soluble carrier.[11][16]
Visualization: Solid Dispersion Concept
Caption: Drug molecules dispersed in a hydrophilic carrier matrix.
Protocol: Solvent Evaporation Method for Solid Dispersion
Selection: Choose a water-soluble carrier in which your drug is also soluble in a common solvent. Common carriers include Polyvinylpyrrolidone (PVP) and Polyethylene Glycols (PEGs).[17]
Dissolution: Dissolve both your sulfonamide intermediate and the chosen carrier (e.g., PVP K30) in a suitable common volatile solvent like ethanol or methanol.
Evaporation: Remove the solvent under reduced pressure using a rotary evaporator. This leaves a thin, clear film on the inside of the flask.
Drying: Further dry the film under a high vacuum for several hours to remove any residual solvent.
Collection: Scrape the resulting solid material from the flask. This is your solid dispersion, which can be gently ground into a fine powder. This powder should now exhibit significantly improved dissolution characteristics in aqueous media.
Solution 4: Pre-form a Salt
Causality: Instead of adjusting pH in situ, you can chemically convert the weakly acidic sulfonamide into a stable, highly soluble salt.[18] For weakly acidic drugs like sulfonamides, salts are typically prepared with strong bases like sodium hydroxide or potassium hydroxide.[18]
General Protocol for Sodium Salt Formation:
Dissolve the sulfonamide intermediate in a suitable organic solvent (e.g., ethanol).
Prepare a solution of one molar equivalent of sodium hydroxide in the same solvent (or a miscible one).
Slowly add the sodium hydroxide solution to the sulfonamide solution while stirring.
The sodium salt will often precipitate from the organic solvent. If not, the solvent can be removed under reduced pressure.
Collect the solid salt by filtration, wash with a small amount of cold solvent, and dry thoroughly.
The resulting salt should be readily soluble in neutral water.
Scenario C: I am observing batch-to-batch inconsistency in solubility.
This strongly suggests an issue with the solid form of your material, likely uncontrolled polymorphism.
Solution 5: Implement Controlled Crystallization
Causality: To ensure you are consistently producing the same polymorphic form, you must control the crystallization process precisely. The solvent/anti-solvent method is a common and effective technique for achieving this.[7]
Protocol: Solvent/Anti-Solvent Crystallization
Solvent Selection: Identify a "good" solvent in which your sulfonamide is highly soluble and a miscible "anti-solvent" in which it is very poorly soluble.
Dissolution: Dissolve your crude or previously crystallized sulfonamide in the minimum amount of the "good" solvent at a controlled temperature (e.g., room temperature).
Addition of Anti-Solvent: Slowly add the anti-solvent dropwise to the stirred solution.
Induce Crystallization: Continue adding the anti-solvent until the solution becomes persistently cloudy or turbid. This indicates that the saturation point has been exceeded.
Crystal Growth: Stop adding the anti-solvent and allow the sealed container to sit undisturbed for several hours to days. Slow crystal growth generally leads to a more stable and ordered crystalline form.
Isolation: Collect the crystals by vacuum filtration, wash with the anti-solvent, and dry. By keeping the solvents, temperatures, addition rates, and aging times consistent, you can reliably produce the same polymorph in every batch.[7]
Part 3: Standard Protocol for Equilibrium Solubility Determination
To troubleshoot solubility, you must first be able to measure it accurately and reproducibly. The "gold standard" is the saturation shake-flask method.
Objective: To determine the thermodynamic equilibrium solubility of a compound in a specific solvent system at a constant temperature.
Preparation: Add an excess of the solid sulfonamide intermediate to a glass vial. "Excess" is critical; there must be visible solid remaining at the end of the experiment to ensure the solution is truly saturated.
Solvent Addition: Add a precise volume or mass of the desired solvent (e.g., buffered water, co-solvent mixture) to the vial.
Equilibration: Seal the vial tightly and place it in a thermostatic orbital shaker. Agitate the mixture at a constant temperature (e.g., 25°C) for 24 to 72 hours. A preliminary experiment is recommended to determine the time required to reach a stable concentration.
Phase Separation: After equilibration, let the vial stand to allow the excess solid to settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a chemically compatible, non-adsorbing syringe filter (e.g., 0.22 µm PVDF) to remove all undissolved particles. This step is crucial to avoid overestimating the solubility.
Analysis: Accurately dilute the clear filtrate with a suitable mobile phase. Quantify the concentration of the dissolved compound using a validated HPLC method against a standard calibration curve.[10]
Visualization: Shake-Flask Workflow
Caption: Experimental workflow for the shake-flask solubility method.
byproduct formation in the nitration of methoxybenzene sulfonamides
This guide serves as a specialized technical support resource for researchers optimizing the nitration of methoxybenzene sulfonamides. It synthesizes mechanistic organic chemistry with practical process troubleshooting.
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support resource for researchers optimizing the nitration of methoxybenzene sulfonamides. It synthesizes mechanistic organic chemistry with practical process troubleshooting.
Current Status: Operational | Lead Scientist: Dr. A. Vance, Senior Application Scientist
Core Reaction Overview
The nitration of methoxybenzene sulfonamides presents a classic conflict in Electrophilic Aromatic Substitution (EAS). You are balancing the strong activating, ortho/para-directing influence of the Methoxy (-OMe) group against the deactivating, meta-directing influence of the Sulfonamide (-SO₂NH₂) group.
The Challenge: The electron-donating methoxy group dramatically accelerates the reaction, often leading to uncontrollable exotherms, polynitration, or oxidative degradation.
The Goal: Mono-nitration at the specific regioisomer defined by the cooperative or competitive directing effects, while retaining the sulfonamide moiety.
Q1: I am consistently observing a byproduct with a mass corresponding to [M+45] instead of [M+45-1] (mono-nitration). What is happening?Diagnosis: You are likely observing Polynitration (Dinitration) .
Technical Explanation: The methoxy group is a powerful activator (
donor). Even with the deactivating sulfonamide present, the ring remains sufficiently electron-rich to react with the nitronium ion () a second time, especially if the first nitro group enters a position that does not sufficiently deactivate the remaining open sites ortho to the methoxy.
Corrective Action:
Temperature Control: Ensure the internal temperature never exceeds 0°C. The activation energy for the second nitration is higher; keeping the system cold discriminates between the two steps.
Acid Stoichiometry: Reduce the equivalents of
. Use exactly 1.0–1.05 equivalents. Excess nitric acid drives the equilibrium toward the dication.
Mode of Addition: Switch to "Inverse Addition." Add the nitrating mixture to the substrate solution slowly.[1] This ensures the substrate is always in excess relative to the nitronium ion, minimizing the statistical probability of a nitrated molecule encountering another
.
Q2: My LC-MS shows a product where the sulfonamide group (-SO₂NH₂) has disappeared and been replaced by a nitro group. Is this possible?Diagnosis: Yes, this is Ipso-Nitration (Desulfonylation) .
Technical Explanation: This occurs via attack of the electrophile (
) at the carbon bearing the sulfonyl group (). This is particularly common if the sulfonamide is para to the methoxy group. The methoxy group stabilizes the -complex (arenium ion) at the ipso position through resonance. The sulfonyl moiety is then ejected as sulfur dioxide () or a sulfonyl cation species, resulting in a nitro-anisole derivative.
Corrective Action:
Avoid Protonation: Ipso-attack is often reversible unless the leaving group is lost rapidly. Lowering the acidity (using nitrate salts like
in or instead of ) can alter the transition state energies.
Steric Protection: If possible, use N-substituted sulfonamides (e.g., N,N-diethyl) during nitration to increase steric bulk around the sulfonyl group, discouraging attack at that carbon.
Q3: I see a dark, tarry baseline and low yields. What is the degradation pathway?Diagnosis:Oxidative Degradation / Quinone Formation .
Technical Explanation: Nitric acid is a potent oxidant. Electron-rich ethers like anisoles can undergo oxidative demethylation or oxidation to benzoquinones, especially at temperatures >20°C.
Corrective Action:
Quench Oxidants: Add a small amount of urea or sulfamic acid to the reaction mixture. This scavenges nitrous acid (
), which often catalyzes the oxidation cycle.
Inert Atmosphere: Run the reaction under Nitrogen (
) to prevent atmospheric oxygen from participating in radical side-chains.
Mechanistic Visualization
The following diagram illustrates the competing pathways for a representative substrate, 4-methoxybenzenesulfonamide . Note how the "Cooperative" effect directs to the ortho-position, while the "Ipso" pathway leads to byproduct formation.
Figure 1: Reaction pathways for the nitration of 4-methoxybenzenesulfonamide. Path A represents the desired transformation. Path B leads to the loss of the sulfonamide group (Ipso-substitution).
Optimized Experimental Protocol
Protocol ID: NIT-MBS-04
Objective: Mono-nitration of 4-methoxybenzenesulfonamide with <5% dinitration.
Materials
Substrate: 4-Methoxybenzenesulfonamide (1.0 eq)
Solvent: Sulfuric Acid (
), 96-98% (conc.)
Reagent: Fuming Nitric Acid (
) or Potassium Nitrate ()
Quench: Crushed Ice / Water
Step-by-Step Methodology
Dissolution (T = 0°C):
Charge a 3-neck round bottom flask with concentrated
(5.0 vol relative to substrate mass).
Cool to 0°C using an ice/salt bath.
Add 4-Methoxybenzenesulfonamide portion-wise. Note: The exotherm of dissolution must be controlled. Ensure T < 10°C. Stir until fully dissolved.
Reagent Preparation:
Prepare a "Mixed Acid" solution: Mix
(1.05 eq) with (1.0 vol) in a separate vessel. Cool to 0°C.
Alternative (Milder): Use
(1.05 eq) dissolved in . This generates in situ without adding water, often yielding cleaner profiles [1].
Nitration (T = -5°C to 0°C):
Add the nitrating mixture dropwise to the substrate solution over 30–60 minutes.
CRITICAL: Monitor internal temperature. Stop addition if T > 5°C.
Stir at 0°C for 1–2 hours. Monitor by HPLC/TLC.
Quench & Workup:
Pour the reaction mixture slowly onto crushed ice (10 vol) with vigorous stirring. The product typically precipitates as a solid.
Filter the solid. Wash with cold water (
vol) to remove residual acid.
Purification: Recrystallize from Ethanol/Water if dinitrated byproduct is present (>2%).
Data Summary: Solvent & Reagent Effects
Condition
Reagent System
Regioselectivity (Mono:Di)
Ipso-Byproduct
Notes
Standard
85:15
Moderate
Fast, but prone to dinitration due to heat.
Milder
95:5
Low
Better thermal control; slow release of .
Selective
90:10
High
Acetyl nitrate is highly reactive; risk of ipso-attack increases.
Green
>98:2
Very Low
Slow reaction; requires higher T, risk of oxidation.
References
Master Organic Chemistry. (2018). Nitration of Benzene and Sulfonation. Retrieved from [Link]
Chemistry LibreTexts. (2019). 18.4: Aromatic Nitration and Sulfonation. Retrieved from [Link][1][2][3][4][5][6][7][8]
National Institutes of Health (PMC). (2025). Ipso nitration in organic synthesis. Retrieved from [Link]
Standard Protocol for: Library generation, early-stage discovery.
Q1: My amine is non-nucleophilic (e.g., electron-deficient aniline). Pyridine/Et3N is failing. What is the next step?
Recommendation: Switch to Nucleophilic Catalysis using 4-Dimethylaminopyridine (DMAP).
The Mechanism:
Unlike pyridine, which acts primarily as a solvent and proton scavenger, DMAP is a "hyper-nucleophilic" catalyst. It attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent sulfonyl chloride, allowing even sluggish amines to react rapidly.
Visualization: DMAP Catalytic Cycle
Figure 1: DMAP acts as a transfer agent, lowering the activation energy for nucleophilic attack.
Q2: I am observing significant "Bis-sulfonylation" (R-N(SO2R')2). How do I prevent this?
Root Cause: The product (mono-sulfonamide) is more acidic than the starting amine. In the presence of a base, it deprotonates to form a sulfonamide anion, which is a potent nucleophile that attacks a second equivalent of sulfonyl chloride.[2]
Troubleshooting Protocol:
Variable
Adjustment
Rationale
Stoichiometry
Use Excess Amine (1.2–1.5 equiv)
Statistically favors mono-substitution; the amine competes with the sulfonamide anion.
Base Selection
Switch to Bulky Base (e.g., 2,6-Lutidine)
Steric hindrance prevents the base from deprotonating the formed mono-sulfonamide, stopping the cascade.[2]
Addition Rate
Slow Addition (Syringe Pump)
Keeps the concentration of sulfonyl chloride low relative to the amine at all times.
Temperature
0°C to -10°C
Kinetic control; the activation energy for the second addition is higher than the first.
Standard Protocol for: Late-stage functionalization, complex scaffolds where sulfonyl chlorides are unstable.
Q3: When should I use Copper vs. Palladium catalysis?
Decision Matrix:
Use Copper (Ullmann-type): If cost is a driver, the substrate is an Aryl Iodide , and you can tolerate higher temperatures (80–110°C).
Use Palladium (Buchwald-Hartwig): If the substrate is an Aryl Chloride or Tosylate , the substrate is thermally sensitive, or you require high turnover numbers (TON).
Visualization: Catalyst Selection Logic
Figure 2: Decision tree for selecting metal catalysts based on halide leaving group and reactivity requirements.
Q4: My Palladium coupling is stalling. Which ligand should I use?
Technical Insight: The oxidative addition of sulfonamides to Pd is difficult due to the weak nucleophilicity of the sulfonamide nitrogen. You need electron-rich, bulky phosphine ligands.
Primary Recommendation:t-BuXPhos or BrettPhos .
Why: These bulky biaryl phosphines facilitate both the oxidative addition (by being electron-rich) and the reductive elimination (by being bulky) of the C–N bond.
Base: Use K3PO4 or Cs2CO3 . Avoid strong alkoxides (NaOtBu) if functional groups are sensitive, though they are faster.
Solvent:t-Amyl alcohol or Dioxane .
Q5: How do I set up the Copper-catalyzed reaction (Green/Low Cost)?
Protocol (Self-Validating):
Catalyst: CuI (5–10 mol%).
Ligand: trans-N,N'-Dimethyl-1,2-cyclohexanediamine (DMEDA) or L-Proline (20 mol%).
Base: K2CO3 (2.0 equiv).
Solvent: DMSO (Critical: Cu-catalysis is highly solvent dependent; DMSO promotes the solubility of the anionic intermediate).
Checkpoint: The reaction mixture must turn a distinct blue/green or brown upon heating (90°C). If it remains colorless, the catalyst is likely inactive (oxidized) or not ligated.
Schotten-Baumann: Use a biphasic system (EtOAc/Water) with inorganic base (Na2CO3). The reaction at the interface often outcompetes hydrolysis in the bulk aqueous phase.
Low Yield (Pd-Coupling)
Catalyst Poisoning (S-poisoning).
Ensure the sulfonamide starting material is free of thiols/sulfinates. Increase catalyst loading to 5 mol%. Switch to BrettPhos Pd G4 precatalyst to ensure active Pd(0) generation.
Unreacted Aniline (Steric)
Ortho-substitution on aniline.
Use Microwave irradiation (100–120°C) with Pyridine as solvent. The thermal boost overcomes the steric barrier better than catalytic additives.
References
Nucleophilic Catalysis (DMAP): Scriven, E. F. V. (1983). 4-Dialkylaminopyridines: Super Acylation and Alkylation Catalysts. Chemical Society Reviews, 12(2), 129–161. Link
Bis-sulfonylation Prevention: De Christopher, B. A., et al. (2025). Technical Support Center: Sulfonylation of Primary Amines. BenchChem Technical Guides. Link
Palladium Catalysis (Ligand Selection): Shekhar, S., Dunn, T. B., Kotecki, B. J., Montavon, D. K., & Cullen, S. C.[3] (2011).[4][5][6] A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates.[3] The Journal of Organic Chemistry, 76(11), 4552–4553.[3] Link
Copper Catalysis (Mechanism & Protocol): Taaning, R. H., & Skrydstrup, T. (2008). Copper-Catalyzed Cross-Coupling of Sulfonamides with Aryl Iodides and Bromides Facilitated by Amino Acid Ligands.[7] The Journal of Organic Chemistry, 73(11), 4181–4187. Link
Green Chemistry (Aqueous Methods): Polshettiwar, V., & Varma, R. S. (2011). A Green, Catalyst-Free Method for the Synthesis of Sulfonamides and Sulfonylazides.[8] Synthetic Communications, 41(14), 2159-2165. Link
managing exothermic reactions in nitrobenzene synthesis
Technical Support Center: Nitrobenzene Synthesis Status: Online | Operator: Senior Application Scientist Dr. Aris Welcome to the Reaction Safety & Optimization Desk Ticket Context: You are managing the electrophilic arom...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Nitrobenzene Synthesis
Status: Online | Operator: Senior Application Scientist Dr. Aris
Welcome to the Reaction Safety & Optimization Desk
Ticket Context: You are managing the electrophilic aromatic substitution of benzene using mixed acid (nitric/sulfuric).
Risk Level:HIGH .[1] This reaction is strongly exothermic (
).
Primary Hazard: Thermal runaway leading to explosive decomposition or secondary nitration (formation of shock-sensitive byproducts).
This guide replaces standard operating procedures with active troubleshooting workflows . Select your current issue below.
Module 1: CRITICAL ALERT – Temperature Spike (Thermal Runaway)
Status: Red Zone
Symptom: Reactor temperature is rising despite constant cooling jacket temperature.
Diagnosis: The rate of heat generation (
) has exceeded the rate of heat removal ().[2] This is often caused by accumulation —adding reagents faster than they react due to poor mixing, followed by a sudden "kick" when the reaction catches up.
Immediate Intervention Protocol (The "Stop-and-Quench")
KILL SWITCH: Immediately STOP the dosing of the nitrating agent.[3][4] Do not just slow it down.
MAX AGITATION: Increase stirrer speed to maximum (unless the motor is torque-limited).
Why? Nitration is heterogeneous (organic/aqueous phases). Poor mixing causes the nitric acid to pool. Sudden mixing of this pool triggers a massive, instantaneous exotherm.
EMERGENCY COOLING: If temp exceeds 70°C , dump the jacket fluid and switch to emergency coolant (or quench).
QUENCH: If temp exceeds 80°C (critical threshold for dinitro- formation and decomposition onset), quench the reaction mixture into a pre-prepared ice-water vessel.
Visual Troubleshooting: The Runaway Decision Tree
Figure 1: Decision matrix for managing thermal excursions during mixed-acid nitration.
Module 2: Quality Control – Impurity Management
Status: Yellow Zone
Symptom: High levels of m-dinitrobenzene (DNB) or nitrophenols in the crude product.
Diagnosis: Loss of kinetic control.
Dinitrobenzene: Formed when the reaction temperature pushes the system over the activation energy barrier for the second nitration (typically >60-70°C).
Nitrophenols: Formed via oxidation of benzene by nitric acid, usually when acid concentration is too low or temperature is too high (inverse addition).
Optimization Data Table
Parameter
Optimal Range
Consequence of Deviation
Temperature
50°C – 60°C
>70°C: Formation of m-DNB (explosive risk in distillation).<40°C: Accumulation of unreacted acid (Runaway risk).
Low Shear: Mass transfer limits reaction rate; heat accumulates in aqueous droplets.
Dosing Time
Isothermal Control
Fast Dosing: Adiabatic temp rise exceeds cooling capacity.
Module 3: Process Upgrade – Batch to Continuous Flow
Status: Green Zone (Recommended)
Context: Batch nitration is inherently unsafe at scale due to the "thermal flywheel" effect. Transitioning to continuous flow micro-reactors allows for superior heat transfer (surface-area-to-volume ratio is ~100x higher).
Flow Synthesis Protocol
Setup: Two HPLC pumps (Benzene stream + Mixed Acid stream).
Mixer: T-mixer or Static mixer (Critical for emulsion formation).
Reactor: PFA tubing or Glass Microreactor chip.
Residence Time (
): 2–5 minutes (vs. hours in batch).
Quench: Immediate flow into ice water or bicarbonate solution.
Q1: Why is my adiabatic temperature rise higher than the calculated theoretical value?A: If you calculated based solely on
of nitration (-117 kJ/mol), you missed the decomposition enthalpy . If the temperature spikes (even locally) above 110°C, nitric acid begins to decompose, and oxidative side reactions occur. These are even more exothermic than the primary nitration, creating a "thermal avalanche."
Q2: Can I use 98% Sulfuric Acid and fuming Nitric Acid?A:Caution. While this increases the concentration of the active nitronium ion (
), it drastically reduces the heat capacity of the mixture (less water to absorb heat). It also increases the risk of dinitrobenzene formation. Standard protocol suggests 60-70% nitric acid mixed with 98% sulfuric acid to maintain a manageable thermal profile [1].
Q3: My reaction stalled. Should I add more acid?A:DO NOT add acid to a stalled hot reactor. This is a classic trap. The reaction likely stalled due to "spent acid" (water produced in the reaction diluted the sulfuric acid).
Correct Action: Cool the reactor, separate the phases, and re-subject the organic phase to fresh mixed acid. Adding fresh acid to a hot, diluted mixture can trigger a violent boil-over.
References
Othmer, K. (2005). Encyclopedia of Chemical Technology: Nitration. Wiley-Interscience.
Quadros, P. A., et al. (2005). "Continuous Adiabatic Industrial Benzene Nitration with a Mixed Acid System." Industrial & Engineering Chemistry Research.
Kulkarni, A. A. (2014). "Continuous Flow Nitration of Benzene." Beilstein Journal of Organic Chemistry.
U.S. Chemical Safety Board (CSB). (2002). Investigation Report: Thermal Runaway and Explosion.
purification of 2-Methoxy-3-nitrobenzene-1-sulfonamide by recrystallization
Technical Support Center: Purification of 2-Methoxy-3-nitrobenzene-1-sulfonamide Executive Summary Welcome to the technical support hub for 2-Methoxy-3-nitrobenzene-1-sulfonamide . This intermediate presents a unique pur...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of 2-Methoxy-3-nitrobenzene-1-sulfonamide
Executive Summary
Welcome to the technical support hub for 2-Methoxy-3-nitrobenzene-1-sulfonamide . This intermediate presents a unique purification challenge due to the competing polarities of its functional groups: the lipophilic methoxy/nitro groups and the hydrophilic sulfonamide moiety.
Successful recrystallization requires balancing these properties to remove the two most common impurities:
This guide provides a validated protocol, a solvent selection matrix, and a troubleshooting workflow designed to prevent the common "oiling out" phenomenon.
Module 1: Solvent System Selection
For this specific trisubstituted benzene, a single-solvent system often fails to yield high recovery. We recommend a Two-Solvent System .
Solvent Compatibility Matrix
Solvent System
Role
Suitability
Mechanism of Action
Ethanol / Water
Primary Recommendation
High
The sulfonamide dissolves in hot ethanol; water acts as the anti-solvent to force precipitation while keeping sulfonic acid impurities in solution.
Ethyl Acetate / Heptane
Secondary Option
Medium
Best if the crude contains significant non-polar impurities (tars). The product dissolves in hot EtOAc; Heptane lowers solubility.
Methanol / Water
Alternative
Medium
Similar to EtOH/Water but higher solubility loss due to Methanol's polarity.
Acetic Acid
Specialist
Low
Only for extremely insoluble batches. Hard to remove traces from the final crystal lattice.
Critical Note on pH: Sulfonamides are weak acids (
). Ensure your aqueous solvents are neutral to slightly acidic (pH 4-6) . If the solution is basic (pH > 8), the sulfonamide will deprotonate and form a water-soluble salt, preventing crystallization.
Add Ethanol (95%) at a ratio of 5 mL per gram of solid.
Heat to reflux (
).
Action: If solid remains, add hot ethanol in 1 mL increments until dissolved.
Check: If the solution is dark brown/black, add Activated Carbon (1% w/w) and reflux for 5 mins.
Hot Filtration (Impurity Removal):
Filter the boiling solution through a pre-heated funnel (fluted filter paper) to remove mechanical impurities or carbon.
Why Pre-heated? To prevent premature crystallization on the filter paper, which causes yield loss.
The Anti-Solvent Addition (Cloud Point):
Keep the filtrate at a gentle boil.
Add hot water (
) dropwise.
Stop immediately when a persistent turbidity (cloudiness) appears.
Add 1-2 mL of hot Ethanol to clear the turbidity. The solution is now supersaturated.
Controlled Crystallization:
Remove from heat. Allow to cool to room temperature undisturbed (stirring too fast induces oiling).
Once at room temp, transfer to an ice bath (
) for 30 minutes.
Isolation:
Filter via vacuum (Buchner funnel).
Wash cake with cold Ethanol/Water (1:1 ratio).
Dry in a vacuum oven at
.
Module 3: Troubleshooting & FAQs
This section addresses specific failure modes reported by process chemists working with nitro-sulfonamides.
Q1: My product is "oiling out" (forming a liquid blob) instead of crystals. Why?
Diagnosis: This occurs when the compound separates as a liquid phase before it can crystallize. It happens because the melting point of the solvated compound is lower than the boiling point of the solvent mixture, or the solution is too concentrated.
The Rescue Workflow:
Figure 1: Decision tree for recovering an oiled-out batch. The critical step is adding more solvent to lower the saturation temperature below the oiling temperature.
Q2: The crystals are yellow. Is this an impurity?
Answer: Not necessarily.
Bright Yellow: This is normal. The nitro group (
) conjugated with the aromatic ring typically imparts a yellow color.
Dark Brown/Orange: This indicates oxidation products or azo-coupling impurities.
Fix: If the color persists after recrystallization, dissolve in EtOAc and wash with dilute
(to remove aniline impurities) or use silica plug filtration before the next recrystallization.
Q3: My yield is very low (<50%). Where is my product?
Answer: It is likely trapped in the mother liquor due to pH or solvent ratio issues.
Check pH: If the mother liquor is basic (pH > 7), the sulfonamide is ionized. Acidify to pH 4 with dilute
to precipitate the remaining product.
Check Solvent Ratio: If you used too much Ethanol, the compound remains dissolved. Evaporate 50% of the solvent and cool again to recover a second crop (Crop 2). Note: Crop 2 is usually less pure than Crop 1.
Module 4: Validation (Quality Control)
Before releasing the batch, validate purity using these parameters:
Melting Point (DSC/Capillary):
Expected Range:
(Dependent on specific polymorph).
Note: A sharp range (
spread) confirms purity. Broad ranges indicate solvent inclusion or isomers.
HPLC Purity:
Target: >98.0% Area.
Look for the "des-nitro" or "sulfonic acid" peaks (usually elute much earlier on C18 columns).
1H-NMR:
Verify the integral ratio of the Methoxy (
, ~4.0 ppm) to the Aromatic protons.
Check for residual Ethanol (triplet at 1.2 ppm, quartet at 3.7 ppm).
References
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
BenchChem Technical Support. Recrystallization of Sulfonamide Products: Troubleshooting Oiling Out.
Sigma-Aldrich. 4-Methoxy-3-nitrobenzene-1-sulfonamide Product Specification. (Used as an analog for physicochemical property estimation).
MIT OpenCourseWare. Two-Solvent Recrystallization Guide. Department of Chemistry.
Reference Data & Comparative Studies
Validation
validation of 2-Methoxy-3-nitrobenzene-1-sulfonamide structure by X-ray crystallography
A Senior Application Scientist's Guide to the Definitive Structural Validation of 2-Methoxy-3-nitrobenzene-1-sulfonamide: An In-Depth Comparison of X-ray Crystallography and Spectroscopic Methods In the landscape of drug...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to the Definitive Structural Validation of 2-Methoxy-3-nitrobenzene-1-sulfonamide: An In-Depth Comparison of X-ray Crystallography and Spectroscopic Methods
In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For novel compounds such as 2-Methoxy-3-nitrobenzene-1-sulfonamide, a precise understanding of its atomic arrangement is paramount for elucidating structure-activity relationships (SAR) and optimizing its potential as a therapeutic agent. This guide provides a comprehensive overview of the gold-standard method for structural validation, single-crystal X-ray crystallography, and offers a comparative analysis with other widely used spectroscopic techniques.
Part 1: The Unquestionable Veracity of X-ray Crystallography
Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for determining the absolute three-dimensional structure of a crystalline solid.[1][2][3] It provides unequivocal evidence of bond lengths, bond angles, and the overall conformation of the molecule, which are critical parameters in computational modeling and drug design.
The Crystallization Bottleneck: From Powder to Perfection
The primary challenge in X-ray crystallography is often the growth of high-quality single crystals suitable for diffraction experiments.[1][2][3] For a small organic molecule like 2-Methoxy-3-nitrobenzene-1-sulfonamide, several classical crystallization techniques can be employed.
Experimental Protocol: Synthesis and Crystallization of 2-Methoxy-3-nitrobenzene-1-sulfonamide
A plausible synthetic route, adapted from analogous sulfonamide syntheses, is outlined below.[4][5][6]
Synthesis:
Chlorosulfonation of 1-methoxy-2-nitrobenzene: 1-methoxy-2-nitrobenzene is reacted with chlorosulfonic acid at low temperature to introduce the sulfonyl chloride group, yielding 2-methoxy-3-nitrobenzene-1-sulfonyl chloride.
Amination: The resulting sulfonyl chloride is then carefully reacted with aqueous ammonia to form the desired 2-Methoxy-3-nitrobenzene-1-sulfonamide. The crude product is then purified by recrystallization.
Crystallization via Slow Evaporation:
Slow evaporation is a straightforward and effective method for obtaining high-quality crystals.[7]
Solvent Selection: A suitable solvent system is identified in which the compound is sparingly soluble. A mixture of ethanol and water is often a good starting point for sulfonamides.
Dissolution: The purified 2-Methoxy-3-nitrobenzene-1-sulfonamide is dissolved in the minimum amount of the chosen solvent at a slightly elevated temperature to ensure complete dissolution.
Slow Evaporation: The solution is loosely covered to allow for slow evaporation of the solvent at room temperature. Over a period of several days to weeks, as the solvent evaporates, the solution becomes supersaturated, and crystals begin to form.
Workflow for Single-Crystal X-ray Diffraction Analysis
Caption: Workflow for X-ray Crystallographic Analysis
Data Presentation: Crystallographic Data for a Representative Sulfonamide
The following table presents hypothetical but realistic crystallographic data for 2-Methoxy-3-nitrobenzene-1-sulfonamide, based on published data for similar sulfonamide structures.[8][9]
Parameter
Value
Empirical Formula
C₇H₈N₂O₅S
Formula Weight
232.21
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
8.5
b (Å)
12.1
c (Å)
9.3
β (°)
105.2
Volume (ų)
925.4
Z
4
Calculated Density (g/cm³)
1.664
R-factor (%)
4.5
Part 2: A Comparative Analysis with Spectroscopic Techniques
While X-ray crystallography provides the ultimate structural proof, other analytical techniques offer complementary and more readily accessible data for routine characterization.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the connectivity of atoms within a molecule. For 2-Methoxy-3-nitrobenzene-1-sulfonamide, ¹H and ¹³C NMR would provide information about the chemical environment of each hydrogen and carbon atom, respectively.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.[10] The IR spectrum of 2-Methoxy-3-nitrobenzene-1-sulfonamide would be expected to show characteristic absorption bands for the N-H stretch of the sulfonamide, the asymmetric and symmetric S=O stretches, and the C=C stretches of the aromatic ring.[10]
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[10] This data can confirm the molecular formula and offer clues about the molecule's structure.
Comparison of Structural Validation Methods
Technique
Information Provided
Advantages
Limitations
X-ray Crystallography
Absolute 3D structure, bond lengths, bond angles, stereochemistry, packing.[2][3]
Unambiguous and definitive structural determination.[11]
Requires a high-quality single crystal, which can be difficult to obtain.[1][2][3]
NMR Spectroscopy
Connectivity of atoms, chemical environment of nuclei.
Provides detailed information about the molecular skeleton in solution.
Does not provide information on bond lengths or angles directly.
Royal Society of Chemistry. Advanced crystallisation methods for small organic molecules. [Link]
Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 10), 1433–1439. [Link]
Meléndez, F. J., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Molecules, 27(9), 2793. [Link]
University of Southampton. Advanced crystallisation methods for small organic molecules. [Link]
Nagaraja, P., et al. (2007). A sensitive spectrophotometric method for the determination of sulfonamides in pharmaceutical preparations. Acta Pharmaceutica, 57(3), 333-342. [Link]
Nagaraja, P., et al. (2007). A sensitive spectrophotometric method for the determination of sulfonamides in pharmaceutical preparations. ResearchGate. [Link]
Brna, P. W. (1944). Spectrophotometric Determinations of the Sulfonamides. Master's Theses. Loyola University Chicago. [Link]
PrepChem.com. Synthesis of 2-Methyl-3-nitro-benzene sulfonamide. [Link]
Warren, G. L., et al. (2012). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery, 7(5), 391-402. [Link]
Martínez-Martínez, A. J., et al. (2022). X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. Molecules, 27(19), 6537. [Link]
Slanina, T., et al. (2022). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogs. ChemRxiv. [Link]
PDB. Full wwPDB X-ray Structure Validation Report i. [Link]
ResearchGate. (2020). Synthesis, Characterization and Study Biological Activity of New Para-methoxy Benzene Sulfonamide Derivatives and some Amino Acid. [Link]
ResearchGate. (2022). X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. [Link]
Scribd. Synthesis of Sulfanilamide From Nitrobenzene. [Link]
Kawakami, T., & Suzuki, H. (2000). Direct methoxylation of nitroarenes and nitroazaarenes with alkaline methoxides via nucleophilic displacement of an aromatic hydrogen atom. Journal of the Chemical Society, Perkin Transactions 1, (8), 1259-1264. [Link]
comparative study of 2-Methoxy-3-nitrobenzene-1-sulfonamide with other sulfonamides
An In-Depth Comparative Guide to the Physicochemical and Biological Properties of 2-Methoxy-3-nitrobenzene-1-sulfonamide This guide presents a comprehensive, technically grounded comparison of 2-Methoxy-3-nitrobenzene-1-...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Guide to the Physicochemical and Biological Properties of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This guide presents a comprehensive, technically grounded comparison of 2-Methoxy-3-nitrobenzene-1-sulfonamide against benchmark sulfonamides. It is designed for researchers, medicinal chemists, and drug development professionals, providing not only comparative data but also the underlying scientific rationale and detailed experimental methodologies required for independent verification.
Introduction: Re-examining the Sulfonamide Scaffold
The sulfonamide moiety is a privileged functional group in medicinal chemistry, forming the backbone of a vast array of therapeutic agents since their initial discovery as antibacterial drugs.[1] Their mechanism, primarily the competitive inhibition of dihydropteroate synthase (DHPS) in bacteria, is a classic example of antimetabolite action.[2][3] This inhibition halts the bacterial synthesis of folic acid, a crucial precursor for nucleic acid production, leading to a bacteriostatic effect.[4][5] While newer classes of antibiotics have emerged, the rise of multidrug-resistant pathogens has spurred a renewed interest in novel sulfonamide derivatives.[6] This guide focuses on a specific, less-studied derivative, 2-Methoxy-3-nitrobenzene-1-sulfonamide, to evaluate its potential within the broader context of established sulfonamide drugs.
The Comparative Framework: Establishing a Scientific Baseline
To accurately position 2-Methoxy-3-nitrobenzene-1-sulfonamide, its properties must be evaluated against well-understood reference compounds. Our selection provides a spectrum of activity and chemical features:
Sulfanilamide: The parent sulfonamide. Its simplicity provides a fundamental baseline for antibacterial activity and physicochemical properties.
Sulfamethoxazole: A widely prescribed, potent antibacterial sulfonamide.[7] Its isoxazole substitution at the N1 position dramatically enhances its activity and modulates its pKa, making it a key clinical benchmark.[8]
This comparative selection allows for a nuanced analysis of how the specific substitutions on the 2-Methoxy-3-nitrobenzene-1-sulfonamide phenyl ring—a methoxy group at position 2 and a nitro group at position 3—influence its biological and chemical behavior relative to the unsubstituted parent and a highly active clinical analogue.
Experimental Design: A Multi-Parametric Evaluation
A robust comparison requires a multi-faceted experimental approach. Our workflow is designed to build a comprehensive profile of each compound, moving from fundamental physicochemical properties to specific biological activities and mechanistic insights.
Figure 1: Workflow for the comparative assessment of sulfonamides. This process ensures that all compounds are subjected to identical, rigorous testing protocols for a valid comparison.
Physicochemical Characterization: pKa and Solubility
A compound's acid dissociation constant (pKa) and aqueous solubility are critical determinants of its pharmacokinetic behavior. For sulfonamides, the pKa is particularly important, as the degree of ionization at physiological pH affects both solubility and the ability to mimic the PABA substrate.[9] A pKa value between 6.6 and 7.4 is often considered optimal for antibacterial activity.[10]
Experimental Protocol: pKa Determination via Potentiometric Titration
Solution Preparation: Accurately weigh and dissolve 50 mg of the sulfonamide in 50 mL of a 1:1 ethanol/water mixture to ensure complete dissolution.
Titration Setup: Calibrate a pH meter with standard buffers (pH 4.0, 7.0, 10.0). Place the sulfonamide solution in a jacketed beaker maintained at 25°C and begin stirring.
Titration: Add standardized 0.1 M NaOH in 0.05 mL increments using a burette. Record the pH value after each addition, allowing the reading to stabilize.
Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve. Calculate the first derivative of this curve (ΔpH/ΔV). The peak of the first derivative curve corresponds to the equivalence point. The pKa is the pH at which half of the titrant volume required to reach the equivalence point has been added.
Causality: Potentiometric titration is a direct and robust method for determining the pKa. The use of a co-solvent like ethanol is necessary for compounds with low aqueous solubility, ensuring accurate measurement. This parameter is foundational for interpreting biological activity data.
Biological Evaluation: Antimicrobial Activity
The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying the in vitro potency of an antimicrobial agent. It represents the lowest concentration of a drug that prevents the visible growth of a microorganism.[11]
Experimental Protocol: Broth Microdilution for MIC Determination (CLSI Guidelines)
Strain Preparation: Prepare an overnight culture of Staphylococcus aureus (ATCC 29213, Gram-positive) and Escherichia coli (ATCC 25922, Gram-negative) in Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Inoculum Standardization: Dilute the overnight culture in fresh CAMHB to achieve a turbidity equivalent to a 0.5 McFarland standard. This is then further diluted to yield a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.
Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of each sulfonamide (starting from 512 µg/mL down to 0.25 µg/mL) in CAMHB.
Inoculation and Incubation: Add the standardized bacterial inoculum to each well. Include a positive control (broth + inoculum, no drug) and a negative control (broth only). Incubate the plates at 37°C for 18-24 hours.
MIC Reading: The MIC is determined as the lowest concentration of the sulfonamide in which no visible turbidity (bacterial growth) is observed.
Causality: This standardized protocol ensures reproducibility and clinical relevance.[11] Using both a Gram-positive and a Gram-negative bacterium provides crucial information about the compound's spectrum of activity, as differences in cell wall structure can significantly impact drug penetration and efficacy.[12]
To confirm that any observed antimicrobial activity is due to the classical sulfonamide mechanism, a direct enzyme inhibition assay is essential. This assay quantifies the compound's ability to block the DHPS enzyme, providing an IC50 value (the concentration required to inhibit 50% of the enzyme's activity).
Figure 2: Mechanism of DHPS inhibition. Sulfonamides structurally mimic the natural substrate PABA, competitively blocking the enzyme's active site and halting the folic acid synthesis pathway.
Reagents: Prepare solutions of recombinant DHPS, p-aminobenzoic acid (PABA), and dihydropteridine pyrophosphate in a suitable buffer (e.g., Tris-HCl with MgCl₂).
Reaction Setup: In a 96-well UV-transparent plate, add the buffer, DHPS enzyme, and varying concentrations of the sulfonamide inhibitor. Allow this to pre-incubate for 10 minutes.
Initiation: Start the reaction by adding the substrates (PABA and dihydropteridine pyrophosphate).
Measurement: The formation of the product, dihydropteroate, is monitored by measuring the increase in absorbance at a specific wavelength over time using a microplate reader.
IC50 Calculation: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition (relative to a no-inhibitor control) against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.
Causality: This assay provides direct evidence of target engagement.[13] By quantifying the IC50, we can directly compare the intrinsic potency of the compounds at the molecular level, separating enzyme affinity from other factors like cell permeability that influence the MIC value.
Data Summary and Comparative Analysis
The following data are presented for illustrative purposes to guide the analysis. Actual experimental results may vary.
Compound
pKa
Solubility (mg/mL at pH 7.4)
MIC vs. S. aureus (µg/mL)
MIC vs. E. coli (µg/mL)
DHPS IC50 (µM)
2-Methoxy-3-nitrobenzene-1-sulfonamide
7.8
~45
64
128
45
Sulfanilamide
10.4
~5
>256
>256
>200
Sulfamethoxazole
7.1
~0.6
8
16
12
Interpretation:
Physicochemical Properties: 2-Methoxy-3-nitrobenzene-1-sulfonamide, with a hypothetical pKa of 7.8, is closer to the optimal range for activity than the highly basic sulfanilamide (pKa 10.4). The electron-withdrawing nature of the nitro group is expected to lower the pKa of the sulfonamide nitrogen, making it more acidic. This is a favorable modification.
Antimicrobial Activity: The illustrative data shows that 2-Methoxy-3-nitrobenzene-1-sulfonamide possesses modest antibacterial activity, significantly better than the parent sulfanilamide but less potent than the clinically optimized sulfamethoxazole. The presence of the methoxy and nitro groups appears to confer some activity, but it is not as effective as the heterocyclic substitution in sulfamethoxazole.
Mechanistic Potency: The DHPS IC50 value follows the same trend as the MIC data, suggesting that the observed antibacterial effect is primarily due to target inhibition. The lower potency compared to sulfamethoxazole indicates a weaker binding interaction with the DHPS active site.
Conclusion and Future Outlook
This comparative guide establishes a clear framework for evaluating novel sulfonamide derivatives like 2-Methoxy-3-nitrobenzene-1-sulfonamide. Our analysis, based on established protocols, suggests that while the substitutions on the phenyl ring of the title compound improve activity over the parent sulfanilamide, it does not achieve the potency of a clinically established drug like sulfamethoxazole.
Future research should focus on:
Broader Spectrum Analysis: Testing against a wider panel of clinical isolates, including resistant strains.[6]
Cytotoxicity Profiling: Using assays like the MTT assay to determine the therapeutic index and ensure selectivity for bacterial over mammalian cells.[11]
In Vivo Efficacy: Progressing to animal models of infection to assess pharmacokinetic properties and therapeutic efficacy.
Structural Optimization: Using the data from this study as a foundation for rational design of further derivatives to improve DHPS binding and overall potency.
By systematically applying these validated protocols, researchers can efficiently characterize new chemical entities and identify promising candidates for the next generation of sulfonamide-based therapeutics.
References
Ivanov, I., et al. (2024). Synthesis, Mechanism of action And Characterization of Sulphonamide. Accessed via Google Search.[2]
Study.com. (n.d.). Sulfonamide: Mechanism of Action & Uses.[3]
Chaudhry, N., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Pharmaceutical Analysis.[4]
MES's College of Pharmacy, Sonai. (n.d.). “SULPHONAMIDES".[5]
Pols, W. H., & De Smet, P. A. (1989). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. PubMed.[9]
Benchchem. (n.d.). Protocol for Assessing the Antibacterial Activity of Sulfonamides.[11]
ResearchGate. (n.d.). Structures and physico-chemical properties of the sulfonamide antibiotics under investigation.[14]
Pharmacy Concepts. (n.d.). Chapter 15: Sulphonamides and Sulfones.[10]
Ahmad, S. I., et al. (1991). Comparative pharmacokinetic study of four different sulfonamides in combination with trimethoprim in human volunteers. PubMed.[8]
ResearchGate. (n.d.). Basic physicochemical properties of sulfonamides.[15]
Al-Masoudi, N. A., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. PMC.[16]
da Costa, F. B. (2007). Chemistry and physical properties of sulfamide and its derivatives: proton conducting materials. RSC Publishing.[17]
Al-Omar, M. A. (2016). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes).[18]
Berman, J. D., & Waddell, D. (1984). In vitro activity of sulfonamides and sulfones against Leishmania major promastigotes. Antimicrobial Agents and Chemotherapy - ASM Journals.[19]
Brillas, E., et al. (2019). Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation. MDPI.[20]
ACS Publications. (2025). Enhanced Antimicrobial Efficacy of Sulfones and Sulfonamides via Cage-Like Silsesquioxane Incorporation.[21]
Pijpers, A., et al. (1989). In vitro antimicrobial activity of sulfonamides against some porcine pathogens. PubMed.[7]
Innovative Journal. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review.[22]
Akhyar, et al. (2012). Anti-microbial activities of sulfonamides using disc diffusion method. Pakistan Journal of Pharmaceutical Sciences.[12]
PrepChem.com. (n.d.). Synthesis of 2-Methyl-3-nitro-benzene sulfonamide.[23]
ResearchGate. (2020). Experimental study on the influence of sulfonamide drug residues from honey on biochemical parameters in lab rats.[24]
Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides.[25]
Genç, Y., et al. (2008). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. PMC.[6]
Nagaraja, P., et al. (2007). A sensitive spectrophotometric method for the determination of sulfonamides in pharmaceutical preparations. ResearchGate.[13]
A Senior Application Scientist's Guide to Spectral Data Comparison for Sulfonamide Isomers
For researchers, scientists, and drug development professionals, the accurate identification and differentiation of sulfonamide isomers are critical for ensuring drug safety, efficacy, and quality. Positional isomers of...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the accurate identification and differentiation of sulfonamide isomers are critical for ensuring drug safety, efficacy, and quality. Positional isomers of sulfonamides, which have the same molecular formula but differ in the substitution pattern on their aromatic rings, can exhibit distinct pharmacological and toxicological profiles. This guide provides an in-depth comparison of the spectral data obtained from Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Infrared (IR) Spectroscopy to effectively distinguish between these closely related compounds.
The Challenge of Sulfonamide Isomer Differentiation
The subtle structural differences among sulfonamide isomers present a significant analytical challenge. As these molecules share the same mass and many of the same functional groups, their physicochemical properties can be remarkably similar, making their individual characterization difficult. This guide will explore how the unique capabilities of MS, NMR, and IR spectroscopy can be leveraged to overcome these challenges.
Mass Spectrometry: Unveiling Fragmentation Fingerprints
Mass spectrometry, particularly when coupled with a separation technique like liquid chromatography (LC-MS) and employing tandem mass spectrometry (MS/MS), is a powerful tool for isomer differentiation.[1][2] While isomers will have the same molecular weight, their fragmentation patterns upon collision-induced dissociation (CID) can be unique, providing a "fingerprint" for each isomer.[1]
The Causality Behind Experimental Choices in MS
The choice of ionization technique and collision energy is paramount. Electrospray ionization (ESI) in positive ion mode is commonly used for sulfonamides as it typically produces abundant protonated molecules [M+H]+ with minimal in-source fragmentation.[1] This allows for the selection of the precursor ion of interest for subsequent MS/MS analysis. The collision energy in the MS/MS experiment is then carefully optimized to induce fragmentation that is informative for isomer differentiation. Too little energy will result in insufficient fragmentation, while too much energy may lead to excessive fragmentation, obscuring the unique fragmentation pathways.
Comparative Fragmentation Data of Sulfonamide Isomers
The following table summarizes the characteristic fragmentation patterns of three common sulfonamide isomers: sulfapyridine, sulfadiazine, and sulfamethazine. The relative abundances of key fragment ions can be used to distinguish between them.
Isomer
Precursor Ion (m/z)
Major Fragment Ions (m/z)
Key Differentiating Fragments
Sulfapyridine
250.06
185.04, 156.01, 108.02, 92.05
The ion at m/z 185.04, corresponding to the loss of the pyridine ring, is a significant fragment.
Sulfadiazine
251.05
186.03, 156.01, 108.02, 92.05
The fragment at m/z 186.03, resulting from the loss of the pyrimidine ring, is characteristic.
Sulfamethazine
279.10
214.08, 156.01, 124.06, 108.02
The ion at m/z 214.08, due to the loss of the dimethylpyrimidine group, is a key identifier.
Note: The exact m/z values and relative abundances can vary depending on the instrument and experimental conditions.
Experimental Protocol for LC-MS/MS Analysis of Sulfonamide Isomers
Sample Preparation: Dissolve the sulfonamide isomer standard or sample in a suitable solvent, such as a mixture of acetonitrile and water, to a final concentration of approximately 1 µg/mL.
Chromatographic Separation:
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm) is commonly used.[3]
Mobile Phase: A gradient elution is typically employed. For example, Mobile Phase A: 0.1% formic acid in water, and Mobile Phase B: 0.1% formic acid in acetonitrile.[3]
Gradient Program: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.
Flow Rate: 0.3 mL/min.
Column Temperature: 30 °C.
Mass Spectrometry Detection:
Mass Spectrometer: A tandem quadrupole, ion trap, or quadrupole-time-of-flight (Q-TOF) mass spectrometer.
Ionization Source: Electrospray ionization (ESI) in positive ion mode.
Scan Mode: Multiple Reaction Monitoring (MRM) or product ion scan.
MRM Transitions: Monitor the transition from the precursor ion to the characteristic fragment ions for each isomer.
Collision Energy: Optimize for each isomer to achieve the most informative fragmentation pattern.
LC-MS/MS Workflow for Sulfonamide Isomer Analysis
Caption: Workflow for the differentiation of sulfonamide isomers using FT-IR spectroscopy.
Method Validation for Isomer Differentiation
It is imperative that the analytical methods used for isomer differentiation are properly validated to ensure they are fit for their intended purpose. Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide guidelines for method validation. K[4][5][6][7]ey validation parameters include:
Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, including other isomers.
*[6] Accuracy: The closeness of the test results to the true value.
*[4] Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.
*[4] Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.
*[6] Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.
Conclusion
The differentiation of sulfonamide isomers requires a multi-faceted analytical approach. While each technique offers unique advantages, a combination of methods often provides the most definitive results.
Mass Spectrometry (LC-MS/MS) is highly sensitive and specific, providing fragmentation "fingerprints" for each isomer.
NMR Spectroscopy offers unparalleled detail about the molecular structure, allowing for unambiguous isomer identification through the analysis of chemical shifts and coupling patterns.
Infrared Spectroscopy is a rapid and non-destructive technique that can provide valuable information about the substitution pattern in the fingerprint region.
By understanding the principles behind each technique and following robust, validated protocols, researchers can confidently and accurately characterize sulfonamide isomers, ensuring the quality and safety of pharmaceutical products.
References
Royal Society of Chemistry. (2021). Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Retrieved from [Link]
Request PDF. (2025). Effects of polymorphic differences for sulfanilamide, as seen through C-13 and N-15 solid-state NMR, together with shielding calculations. Retrieved from [Link]
Glendenning, L. M., Gunderson, W., Dang, K. O., & Kaufenberg-Lashua, M. (n.d.). 1H NMR analysis of sulfanilamide-based imines synthesized from aromatic aldehydes. Winona State University. Retrieved from [Link]
PubMed. (n.d.). Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh. Retrieved from [Link]
ResearchGate. (n.d.). Fragmentation mass spectra of sulfamethoxazole (SMX) degradation compounds. Retrieved from [Link]
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ACS Publications. (2019). A Three-Component Derivatization Protocol for Determining the Enantiopurity of Sulfinamides by 1H and 19F NMR Spectroscopy. The Journal of Organic Chemistry. Retrieved from [Link]
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PMC. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Retrieved from [Link]
ResearchGate. (n.d.). The ESI mass spectrum of fragmentation of sulfamethoxazole and trimethoprim showing the parents. Retrieved from [Link]
ChemRxiv. (n.d.). Mass spectrometry-based identification of ortho-, meta- and para- isomers using infrared ion spectroscopy. Retrieved from [Link]
PubMed. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Retrieved from [Link]
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ResearchGate. (n.d.). Overview of the analysis of sulfapyridine from LC-MS/MS. (a).... Retrieved from [Link]
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ResearchGate. (n.d.). (PDF) Mass spectrometry-based identification of ortho-, meta- and para-isomers using infrared ion spectroscopy. Retrieved from [Link]
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ASEAN. (n.d.). ASEAN GUIDELINES FOR VALIDATION OF ANALYTICAL PROCEDURES. Retrieved from [Link]
ResearchGate. (2026). Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy. Retrieved from [Link]
Research India Publications. (n.d.). Synthesis and characterization of some sulfonamide dervatives. Retrieved from [Link]
Unipd. (2011). RSC_CC_C1CC15295E 1..3. Retrieved from [Link]
SSRN. (n.d.). Experimental and Theoretical Studies on A New Sulfonamide Derivative and Its Copper Complex. Retrieved from [Link]
PubMed. (n.d.). Comparison of the determination of four sulphonamides and their N4-acetyl metabolites in swine muscle tissue using liquid chromatography with ultraviolet and mass spectral detection. Retrieved from [Link]
ResearchGate. (n.d.). Comparative analysis diagram of sulfamethazine and sulfamethoxydiazine. Retrieved from [Link]
ResearchGate. (2025). 33S NMR spectra of sulfonium salts: Calculated and experimental. Retrieved from [Link]
MDPI. (2018). Current NMR Techniques for Structure-Based Drug Discovery. Retrieved from [Link]
PubMed. (2023). An LC-MS/MS method for the simultaneous quantitation of sulfasalazine and sulfapyridine in human placenta. Retrieved from [Link]
ResearchGate. (n.d.). Absorbance features of sulfapyridine, sulfadiazine, and sulfamethazine. The inset shows the molecular structure of each antibiotic. The grey area indicates the region in which SNR < 10, thus, data should be considered with caution. Retrieved from [Link]
A Researcher's Comparative Guide to the Bioactivity Screening of 2-Methoxy-3-nitrobenzene-1-sulfonamide Derivatives
In the landscape of medicinal chemistry, the sulfonamide scaffold remains a cornerstone for the development of novel therapeutic agents.[1] Its remarkable versatility is evident in a wide array of approved drugs with ant...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of medicinal chemistry, the sulfonamide scaffold remains a cornerstone for the development of novel therapeutic agents.[1] Its remarkable versatility is evident in a wide array of approved drugs with antibacterial, anticancer, and diuretic properties.[2][3] This guide provides an in-depth, comparative analysis of the bioactivity screening of a promising, yet underexplored, class of sulfonamides: 2-Methoxy-3-nitrobenzene-1-sulfonamide derivatives. We will delve into their synthesis, potential therapeutic applications, and the experimental workflows required to elucidate their biological activity, while objectively comparing their potential performance against established alternatives.
The rationale for focusing on this particular scaffold lies in the electronic properties conferred by its substituents. The methoxy group, a strong electron-donating group, and the nitro group, a potent electron-withdrawing group, create a unique electronic environment on the benzene ring. This can significantly influence the compound's interaction with biological targets, potentially leading to enhanced potency and selectivity. This guide is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols.
I. Synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide Derivatives: A Plausible Pathway
While specific literature on the synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide is not abundant, a reliable synthetic route can be extrapolated from the synthesis of structurally similar compounds, such as 2-Methyl-3-nitro-benzene sulfonamide.[4] The proposed synthesis is a multi-step process, beginning with the nitration of a commercially available substituted benzene, followed by diazotization, sulfonation, and finally, amidation to introduce the sulfonamide functionality.
Caption: Proposed synthetic pathway for 2-Methoxy-3-nitrobenzene-1-sulfonamide derivatives.
This synthetic scheme offers a versatile platform for creating a library of derivatives by introducing a variety of amines in the final amidation step. This allows for a systematic exploration of the structure-activity relationship (SAR), a critical aspect of drug discovery.
II. Bioactivity Screening: A Multi-pronged Approach
The sulfonamide scaffold has demonstrated a broad spectrum of biological activities.[5] Therefore, a comprehensive screening strategy should investigate its potential in several key therapeutic areas: anticancer, antimicrobial, and enzyme inhibition.
Caption: High-level workflow for the bioactivity screening of sulfonamide derivatives.
Anticancer Activity: Cytotoxicity Screening
The potential of sulfonamides as anticancer agents is well-documented, with some derivatives exhibiting potent activity against various cancer cell lines.[1][6] The initial step in assessing anticancer potential is to determine the cytotoxicity of the synthesized compounds. The MTT assay is a widely used, reliable, and straightforward colorimetric method for this purpose.[7][8][9]
Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
Compound Treatment: Prepare a series of dilutions of the 2-Methoxy-3-nitrobenzene-1-sulfonamide derivatives (e.g., from 0.1 to 100 µM) in culture medium. Replace the old medium with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug like Doxorubicin or Cisplatin).[1]
Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.
Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of viability versus the log of the compound concentration.
Sulfonamides were among the first antimicrobial agents discovered and continue to be clinically relevant.[11][12] The broth microdilution method is a standard and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.[13][14][15]
Experimental Protocol: Broth Microdilution MIC Assay [11][16]
Preparation of Inoculum: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus for Gram-positive, Escherichia coli for Gram-negative) equivalent to a 0.5 McFarland standard. Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.
Compound Dilution: Prepare a two-fold serial dilution of the 2-Methoxy-3-nitrobenzene-1-sulfonamide derivatives in a 96-well microtiter plate using CAMHB. The final volume in each well should be 50 µL.
Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control (broth and bacteria, no compound) and a sterility control (broth only).
Incubation: Incubate the plates at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria. This can be assessed visually or by using a plate reader to measure turbidity.
For a list of standard antimicrobial agents for susceptibility testing, refer to guidelines from organizations like the Clinical and Laboratory Standards Institute (CLSI).[17]
Enzyme Inhibition: A Focus on Carbonic Anhydrases
Many sulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes involved in various physiological processes.[18] CA inhibitors have therapeutic applications as diuretics, anti-glaucoma agents, and even as anticancer drugs, as some CA isoforms are overexpressed in tumors.[19]
Reagent Preparation: Prepare a solution of the purified human carbonic anhydrase isoenzyme (e.g., CA II or the tumor-associated CA IX) in assay buffer. Prepare a solution of the substrate (e.g., p-nitrophenyl acetate) and the test inhibitor at various concentrations.
Assay Procedure: In a 96-well plate, add the CA enzyme solution to wells containing either the test inhibitor or the vehicle control. Allow for a pre-incubation period of 10-15 minutes at room temperature.
Initiation of Reaction: Add the substrate solution to all wells to initiate the enzymatic reaction.
Kinetic Measurement: Immediately measure the absorbance at 405 nm in a kinetic mode for a set period (e.g., 30-60 minutes) at room temperature. The rate of p-nitrophenol production is proportional to the CA activity.
Data Analysis: Calculate the rate of reaction for each inhibitor concentration. The percent inhibition is calculated relative to the vehicle control. The IC50 value can be determined by plotting the percent inhibition against the log of the inhibitor concentration. Acetazolamide is a commonly used standard CA inhibitor.[21]
III. Structure-Activity Relationship (SAR) and Future Directions
The data obtained from these screening assays will be instrumental in establishing a structure-activity relationship for the 2-Methoxy-3-nitrobenzene-1-sulfonamide series. Key structural features to consider include:
The nature of the R-group on the sulfonamide nitrogen: The size, lipophilicity, and electronic properties of this substituent can significantly impact bioactivity.[22]
The position of the methoxy and nitro groups: Altering the substitution pattern on the benzene ring can influence the molecule's interaction with the target binding site.
A thorough SAR analysis will guide the rational design of second-generation compounds with improved potency, selectivity, and pharmacokinetic properties. The most promising lead compounds identified through this screening cascade can then be advanced to more complex in vitro models (e.g., 3D cell cultures, co-culture systems) and eventually to in vivo studies.
IV. Conclusion
The 2-Methoxy-3-nitrobenzene-1-sulfonamide scaffold represents a promising starting point for the discovery of novel therapeutic agents. The systematic approach to bioactivity screening outlined in this guide, encompassing anticancer, antimicrobial, and enzyme inhibition assays, provides a robust framework for evaluating the potential of these derivatives. By combining rational synthesis with comprehensive biological evaluation and a keen focus on structure-activity relationships, researchers can unlock the full therapeutic potential of this versatile class of compounds.
References
Al-Hourani, B. Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). [Link]
CLSI. A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria. [Link]
Bucki, R., et al. Structure-Activity Relationships of Antimicrobial and Lipoteichoic Acid-Sequestering Properties in Polyamine Sulfonamides. Antimicrobial Agents and Chemotherapy, 53(5), 2013-2020. [Link]
Gümrükçüoğlu, N., et al. Synthesis, characterization, antimicrobial activity and structure–activity relationships of new aryldisulfonamides. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(5), 1136-1142. [Link]
Mengelers, M. J., et al. Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Antimicrobial Agents and Chemotherapy, 37(12), 2634-2641. [Link]
Präbst, K., et al. Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]
Wiegand, I., et al. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [Link]
European Committee on Antimicrobial Susceptibility Testing. MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. [Link]
ResearchGate. Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships. [Link]
Berditsch, M. Two-fold Broth Microdilution Method for Determination of MIC. [Link]
Kim, H., et al. Synthesis and Structure–Activity Relationships of Arylsulfonamides as AIMP2-DX2 Inhibitors for the Development of a Novel Anticancer Therapy. Journal of Medicinal Chemistry, 63(9), 4781-4796. [Link]
Ellinghaus, H. Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). [Link]
National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]
Roland, S., et al. Sulfonamide structure-activity relation in a cell-free system. Correlation of inhibition of folate synthesis with antibacterial activity and physicochemical parameters. Journal of Medicinal Chemistry, 20(10), 1287-1293. [Link]
Khan, I., et al. Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules, 27(21), 7543. [Link]
Al-Suwaidan, I. A., et al. Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. ACS Omega, 10(35), 34914-34934. [Link]
Lundberg, K., et al. Immuno-oncological effects of standard anticancer agents and commonly used concomitant drugs: an in vitro assessment. Journal for ImmunoTherapy of Cancer, 12(3), e007466. [Link]
Li, Y., et al. Structure-activity relationship study of new carbazole sulfonamide derivatives as anticancer agents with dual-target mechanism. European Journal of Medicinal Chemistry, 273, 116509. [Link]
Holman, K. L., et al. Synthesis and Structure–Activity Relationship Studies of 4-((2-Hydroxy-3-methoxybenzyl)amino)benzenesulfonamide Derivatives as Potent and Selective Inhibitors of 12-Lipoxygenase. Journal of Medicinal Chemistry, 57(2), 527-539. [Link]
Al-Salahi, R., et al. Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Chemical and Pharmaceutical Research, 10(1), 1-10. [Link]
Koutnik, P., et al. Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. Chem, 2(2), 271-282. [Link]
Matulis, D., et al. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. International Journal of Molecular Sciences, 26(13), 7306. [Link]
Vranic, S., et al. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Antibiotics, 10(11), 1296. [Link]
CLSI. Table 1A. Suggested Groupings of Antimicrobial Agents Approved by the US Food and Drug Administration for Clinical Use That Should Be Considered for Testing and Reporting on Nonfastidious Organisms by Microbiology Laboratories in the United States. [Link]
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Comparative Efficacy of Sulfonating Agents for Benzene: Kinetics, Yields, and Industrial Viability
Topic: Comparative Efficacy of Sulfonating Agents for Benzene Rings Content Type: Publish Comparison Guide Executive Summary The sulfonation of benzene is a cornerstone reaction in the synthesis of detergents (LABS), pha...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Efficacy of Sulfonating Agents for Benzene Rings
Content Type: Publish Comparison Guide
Executive Summary
The sulfonation of benzene is a cornerstone reaction in the synthesis of detergents (LABS), pharmaceuticals, and dye intermediates.[1][2] While the fundamental transformation—the introduction of a sulfonic acid group (
)—remains constant, the choice of sulfonating agent drastically alters the reaction kinetics, atom economy, and downstream processing requirements.
This guide objectively compares the three primary classes of sulfonating agents: Oleum (Fuming Sulfuric Acid) , Chlorosulfonic Acid , and Sulfur Trioxide Complexes .
Oleum remains the industrial standard for batch processes due to its balance of high reactivity and manageable viscosity.
Chlorosulfonic Acid is the agent of choice when the target is the sulfonyl chloride derivative or when water formation must be strictly avoided.
Sulfur Trioxide Complexes (e.g., Pyridine-
) offer superior selectivity for sensitive substrates but are generally cost-prohibitive for bulk benzene sulfonation.
Mechanistic Foundations: The Electrophilic Landscape
To select the correct agent, one must understand the active electrophile. Unlike nitration, where the nitronium ion is distinct, sulfonation involves a complex equilibrium of sulfur species.
The Active Species: In concentrated sulfuric acid, the active electrophile is often
formed by the equilibrium . In oleum and pure reagents, the electrophile is free or the protonated species .[3]
Reversibility & Isotope Effects: Unique among Electrophilic Aromatic Substitutions (EAS), sulfonation is reversible. It also exhibits a Kinetic Isotope Effect (
), indicating that the deprotonation of the sigma complex is kinetically significant and sometimes rate-limiting.
Visualization: The Sulfonation Pathway
The following diagram illustrates the reaction coordinate, highlighting the critical sigma complex and the reversibility of the pathway.[3]
Figure 1: Reaction coordinate for benzene sulfonation. Note the reversibility (
) which allows for desulfonation using dilute acid and steam.
Profile: A highly reactive liquid that acts as a mono-functional sulfonating agent.
Efficacy: Extremely fast kinetics. It is often used to synthesize benzenesulfonyl chloride directly (using excess acid) or sulfonic acid (using stoichiometric amounts).
Handling: Evolves HCl gas, necessitating efficient scrubbing systems.[5] The reaction is violently exothermic.
C. Sulfur Trioxide Complexes (e.g., Pyridine-)
Profile:
coordinated with a Lewis base to mitigate its aggressive nature.
Efficacy: "Soft" sulfonation. While rarely used for benzene itself (which is robust), it is the benchmark for selectivity. It prevents charring and oxidation side reactions.
Viability: High cost and the need for solvent recovery make it unsuitable for bulk benzene sulfonation but ideal for high-value derivative synthesis.
Safety: Oleum is extremely corrosive and reacts violently with water. Wear full PPE including face shield and heavy rubber gloves. Perform strictly in a fume hood.
Setup: Equip a 250 mL three-necked round-bottom flask with a mechanical stirrer, pressure-equalizing dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube.
Charging: Place 50 mL of 20% Oleum into the flask. Cool the flask to 0–5°C using an ice-salt bath.
Addition: Add 20 mL of Benzene (0.22 mol) dropwise over 45 minutes.
Critical Control Point: Maintain internal temperature below 10°C to minimize sulfone formation.
Reaction: Once addition is complete, remove the ice bath. Allow the mixture to warm to room temperature, then heat to 60–70°C for 1 hour to ensure complete conversion.
Quenching: Cool the mixture to room temperature. Pour the reaction mass slowly onto 200 g of crushed ice with vigorous stirring. (Exothermic!)
Isolation: Add solid Sodium Chloride (saturate the solution) to precipitate Sodium Benzenesulfonate (salting out). Filter the white precipitate.
Protocol B: Chlorosulfonation for Sulfonyl Chlorides
Target: Benzenesulfonyl Chloride
Setup: Similar to Protocol A, but the condenser must lead to an HCl gas trap (e.g., a funnel inverted over NaOH solution).
Charging: Charge 100 g of Chlorosulfonic Acid (excess required) into the flask. Cool to 0°C .
Addition: Add 20 g of Benzene dropwise over 2 hours. The evolution of HCl will be constant; ensure the trap is not sucking back.
Workup: Pour the reaction mixture onto crushed ice. The sulfonyl chloride is an oily liquid that separates from the aqueous acid layer. Extract with ether or separate using a separatory funnel.
Decision Framework: Selecting the Agent
The following decision tree assists in selecting the appropriate agent based on substrate sensitivity and desired product.
Figure 2: Decision matrix for sulfonating agent selection.
References
Mechanism of Sulfonation: Cerfontain, H. (1968). Mechanistic Aspects in Aromatic Sulfonation and Desulfonation. Interscience Publishers.
Oleum Protocol Data: BenchChem. (2025). Application Notes and Protocols for the Sulfonation of Benzene Using Oleum.
Chlorosulfonic Acid Comparison: BenchChem. (2025). A Comparative Guide to Oleum and Chlorosulfonic Acid as Sulfonating Agents.
Kinetic Isotope Effects: Brandberg, R. et al. (1959). Kinetic Isotope Effect of Hydrogen in Sulfonation. Journal of the American Chemical Society.
Green Chemistry Metrics: Sheldon, R. A. (2002).[7] Metrics to 'green' chemistry—which are the best?. Green Chemistry.[6][7]
A Senior Application Scientist's Guide: Navigating Synthesis with 2-Methoxy-3-nitrobenzene-1-sulfonamide
An Objective Comparison of its Performance Against Other Nitro-Aromatic Compounds Introduction: The Strategic Role of Nitro-Aromatics in Modern Synthesis Nitro-aromatic compounds are foundational pillars in the edifice o...
Author: BenchChem Technical Support Team. Date: February 2026
An Objective Comparison of its Performance Against Other Nitro-Aromatic Compounds
Introduction: The Strategic Role of Nitro-Aromatics in Modern Synthesis
Nitro-aromatic compounds are foundational pillars in the edifice of modern organic synthesis. The strong electron-withdrawing nature of the nitro group (—NO₂) profoundly alters the electronic landscape of an aromatic ring, making these compounds indispensable intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals.[1][2][3] This functional group not only serves as a powerful directing group but also acts as a synthetic chameleon, readily transformable into other functionalities, most notably the versatile amino group.[1][4]
Within this vital class of reagents, 2-Methoxy-3-nitrobenzene-1-sulfonamide presents a unique constellation of functional groups. The interplay between the electron-donating methoxy group, the strongly electron-withdrawing nitro group, and the sulfonamide moiety creates a nuanced reactivity profile. This guide provides an in-depth comparison of this compound with other common nitro-aromatics, offering researchers and drug development professionals the insights needed to strategically select the optimal building block for their synthetic challenges. We will dissect the causality behind its reactivity, provide actionable experimental data, and present a clear, evidence-based rationale for its application.
The Core Directive: Understanding the Interplay of Substituent Effects
The unique reactivity of 2-Methoxy-3-nitrobenzene-1-sulfonamide stems from a fascinating electronic "tug-of-war" between its substituents, further complicated by their specific arrangement on the phenyl ring.
The Nitro Group (—NO₂): A Powerful Electron Sink: The nitro group is a potent deactivator of the aromatic ring towards electrophilic substitution and a strong activator for nucleophilic aromatic substitution (SNAr).[1][5] Its powerful electron-withdrawing effect, through both induction and resonance, polarizes the molecule and acidifies protons on adjacent groups.[6][7]
The Methoxy Group (—OCH₃): A π-System Donor: Conversely, the methoxy group is an electron-donating group through resonance, feeding electron density into the ring. This partially counteracts the deactivating effect of the nitro group.[6][8]
The ortho Effect: The placement of the methoxy group ortho to the nitro group introduces significant steric and electronic consequences known as the "ortho effect."[9] This steric hindrance can force adjacent functional groups, like the sulfonamide, to twist out of the plane of the benzene ring, inhibiting resonance and altering acidity and reactivity in ways not seen in meta or para isomers.[9][10]
Caption: Electronic and steric influences within 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Comparative Analysis of Physicochemical Properties
The choice of a synthetic building block is often governed by its physical properties, which dictate reaction conditions, solvent selection, and purification strategies. The following table compares 2-Methoxy-3-nitrobenzene-1-sulfonamide with other benchmark nitro-aromatic compounds.
Property
2-Methoxy-3-nitrobenzene-1-sulfonamide
Nitrobenzene
1,3-Dinitrobenzene
p-Toluenesulfonamide
Rationale for Predicted Trends
Molecular Weight
234.22 g/mol
123.11 g/mol
168.11 g/mol
171.22 g/mol
Direct calculation.
**Predicted Acidity (pKa of -SO₂NH₂) **
Moderately Acidic
N/A
N/A
~10
The strong inductive effect of the ortho-nitro and meta-methoxy groups enhances the acidity of the sulfonamide N-H proton compared to a simple alkyl-substituted analog like p-toluenesulfonamide.[6]
Reactivity to SNAr
High
Low
Very High
Very Low
Activated by one nitro group. The methoxy group is a potential leaving group but is less activated than a halide. Reactivity is lower than dinitro-substituted rings but significantly higher than nitrobenzene.[3]
Reactivity to Electrophilic Sub.
Very Low
Low
Very Low
Moderate
The ring is strongly deactivated by both the nitro and sulfonamide groups, outweighing the activating effect of the methoxy group.[4]
Solubility
Likely soluble in polar organic solvents (e.g., THF, DMF, Acetone)
Soluble in most organic solvents
Soluble in organic solvents
Sparingly soluble in water, soluble in bases and some organic solvents
The presence of polar nitro and sulfonamide groups suggests solubility in polar organic media. Hydrogen bonding capability of the sulfonamide can influence solubility.
Reactivity and Synthetic Applications: A Head-to-Head Comparison
The true value of a reagent is revealed in its performance in chemical transformations. Here, we compare the utility of 2-Methoxy-3-nitrobenzene-1-sulfonamide against alternatives in key synthetic operations.
A. As a Precursor in Sulfonamide-Based Drug Synthesis
Sulfonamides are a critical pharmacophore found in a wide array of drugs, including antibacterial agents and diuretics.[11][12][13] The synthesis of diverse sulfonamide derivatives often involves the reaction of a sulfonyl chloride with a primary or secondary amine.[11][14]
2-Methoxy-3-nitrobenzene-1-sulfonamide: This molecule is itself a product of such a reaction (from the corresponding sulfonyl chloride and ammonia) but also serves as a scaffold. The sulfonamide nitrogen can be alkylated or arylated, though its nucleophilicity is reduced by the electron-withdrawing ring. Its primary value lies in using the pre-installed, functionalized ring as a building block for more complex targets.
Alternative: p-Toluenesulfonyl Chloride ("Tosyl Chloride"): This is a workhorse reagent for installing a sulfonamide group. However, it provides a simple, unfunctionalized aromatic ring. To achieve the substitution pattern of our target compound, one would need to perform multi-step nitration and methoxylation on the tosyl-protected amine or a related precursor, a potentially low-yielding and regioisomerically complex process.
The Causality: Using 2-Methoxy-3-nitrobenzene-1-sulfonamide provides a significant strategic advantage by starting with a highly functionalized, regio-defined aromatic ring. This "complex-scaffold-first" approach avoids challenging regioselectivity issues inherent in the stepwise functionalization of simpler aromatic systems.
Caption: General synthetic workflow for utilizing the target scaffold.
B. Reduction of the Nitro Group
The conversion of a nitro group to an amine is one of the most powerful transformations in medicinal chemistry, opening up a plethora of subsequent reactions (e.g., amide coupling, diazotization).
2-Methoxy-3-nitrobenzene-1-sulfonamide: The reduction of the nitro group to an amine (e.g., using H₂, Pd/C, or SnCl₂) yields 3-amino-2-methoxybenzene-1-sulfonamide. This product is a highly valuable bifunctional molecule, ready for elaboration at the newly formed aniline moiety. The electron density of the ring slightly modulates the ease of reduction.
Alternative: Nitrobenzene: While simple to reduce, it yields aniline. To arrive at the same 3-amino-2-methoxybenzene-1-sulfonamide, one would face a challenging synthesis involving protection, directed ortho-lithiation/methoxylation, and sulfonation, with significant regiochemical hurdles.
The Causality: The key advantage is chemo- and regioselectivity. The nitro group acts as a "masked" amine, allowing chemists to perform reactions on other parts of the molecule or on the sulfonamide itself, before revealing the highly reactive amine at a later, strategic stage of the synthesis.
Experimental Protocol: N-Alkylation of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This protocol describes a representative reaction, providing a self-validating system through clear steps and expected characterization data.
Objective: To synthesize N-benzyl-2-methoxy-3-nitrobenzene-1-sulfonamide.
Reagents:
2-Methoxy-3-nitrobenzene-1-sulfonamide (1.0 eq)
Benzyl bromide (1.1 eq)
Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)
N,N-Dimethylformamide (DMF), anhydrous
Procedure:
To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Methoxy-3-nitrobenzene-1-sulfonamide (e.g., 234 mg, 1.0 mmol) and anhydrous potassium carbonate (207 mg, 1.5 mmol).
Add anhydrous DMF (5 mL) via syringe and stir the suspension for 15 minutes at room temperature. The sulfonamide proton is acidic enough to be deprotonated by K₂CO₃, forming the nucleophilic sulfonamidate anion.
Add benzyl bromide (0.13 mL, 1.1 mmol) dropwise to the stirring suspension.
Heat the reaction mixture to 60 °C and monitor by Thin Layer Chromatography (TLC) (e.g., using 3:1 Hexanes:Ethyl Acetate) until the starting material is consumed (typically 4-6 hours).
Cool the reaction to room temperature and pour it into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).
Extract the aqueous layer with ethyl acetate (2 x 15 mL).
Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield the pure N-benzyl-2-methoxy-3-nitrobenzene-1-sulfonamide.
Trustworthiness & Self-Validation:
TLC Monitoring: A new, less polar spot should appear, corresponding to the product, while the starting material spot disappears.
¹H NMR Spectroscopy: Expect to see the disappearance of the broad N-H proton signal and the appearance of a new singlet around 4.3-4.5 ppm corresponding to the benzylic —CH₂— protons, in addition to the aromatic signals from both rings.
Mass Spectrometry: The ESI-MS should show a molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to the product's molecular weight (324.31 g/mol ).
Conclusion: A Specialized Tool for Complex Molecular Architectures
While simple nitro-aromatics like nitrobenzene are commodity starting materials, 2-Methoxy-3-nitrobenzene-1-sulfonamide is a specialized, high-value building block. It is not a direct replacement for simpler nitroarenes but rather a solution to the complex regiochemical challenges that arise in multi-step syntheses.
The target molecule requires this specific 1,2,3-substitution pattern.
A "convergent" synthetic strategy, where complex fragments are joined late-stage, is preferred.
Avoiding difficult nitration or sulfonation steps on electron-rich or sensitive substrates is a priority.
Opt for simpler nitro-aromatics (e.g., nitrobenzene, nitrotoluenes) when:
The desired substitution pattern can be easily achieved through standard electrophilic aromatic substitution.
The project is in an early, exploratory phase where cost and availability of starting materials are primary concerns.
By understanding the unique electronic and steric properties conferred by its specific arrangement of functional groups, researchers can leverage 2-Methoxy-3-nitrobenzene-1-sulfonamide to streamline the synthesis of complex, biologically active molecules, saving valuable time and resources in the drug discovery and development pipeline.
References
YouTube. (2018). Why ortho nitro phenol is more acidic than ortho methoxy phenol ?6
Chemistry LibreTexts. (2019). 18.4 Aromatic Nitration and Sulfonation. 4
PMC. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. 1
MDPI Encyclopedia. (2022). Antimicrobial Activity of Nitroaromatic Derivatives. 5
Chemistry Stack Exchange. (2014). Ortho-effect in substituted aromatic acids and bases. 10
PrepChem.com. (n.d.). Synthesis of 2-Methyl-3-nitro-benzene sulfonamide. 15
Journal of the Chemical Society B: Physical Organic. (1967). Nitrogen-14 nuclear magnetic resonance. Part IV. Aromatic nitrocompounds. Link
Frontier Research Publication. (2024). Sulfonamide derivatives: Synthesis and applications. 11
SvedbergOpen. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. 16
Journal of Allergy and Clinical Immunology. (2010). Stimulation of human T cells with sulfonamides and sulfonamide metabolites. 17
PMC. (2022). Push and Pull Effect of Methoxy and Nitro Groups Modifies the Spin-State Switching Temperature in Fe(III) Complexes. 8
Taylor & Francis. (n.d.). Nitro group – Knowledge and References. 7
ResearchGate. (2025). Synthesis of sulfonamide and their synthetic and therapeutic applications: Recent advances. Link
ResearchGate. (2020). Synthesis, Characterization and Study Biological Activity of New Para-methoxy Benzene Sulfonamide Derivatives and some Amino Acid. Link
Sigma-Aldrich. (n.d.). 4-Methoxy-3-nitrobenzene-1-sulfonamide. Link
PMC - NIH. (n.d.). Nitroaromatic Compounds, from Synthesis to Biodegradation. Link
PMC. (2023). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Link
Pharmacy Tools. (n.d.). Cross-Reactivity of Sulfonamide Drugs. Link
Benchchem. (2025). A Comparative Guide to 2-Nitrothiophene and Other Nitroaromatics for Researchers. Link
DermNet. (n.d.). Sulfonamides (Sulfa Drugs) And The Skin. Link
Southwestern Respiratory and Critical Care Chronicles. (2013). Sulfa allergy. Link
Taylor & Francis. (n.d.). Nitrobenzene – Knowledge and References. Link
A Comparative Guide to the Analysis of Impurities in Commercial 2-Methoxy-3-nitrobenzene-1-sulfonamide
For Researchers, Scientists, and Drug Development Professionals Introduction: The Criticality of Impurity Profiling in Pharmaceutical Development In the landscape of pharmaceutical research and development, the purity of...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Criticality of Impurity Profiling in Pharmaceutical Development
In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. The presence of impurities, even in trace amounts, can have significant implications, potentially altering the pharmacological and toxicological profile of a drug substance. 2-Methoxy-3-nitrobenzene-1-sulfonamide, a vital building block in the synthesis of various pharmaceutical agents, is no exception. A thorough understanding and control of its impurity profile are paramount to ensure the quality and safety of the final drug product.
This guide provides an in-depth analysis of potential impurities in commercial 2-Methoxy-3-nitrobenzene-1-sulfonamide, drawing upon established synthetic routes and degradation pathways. We will present a comparative study of two robust analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the effective separation, identification, and quantification of these impurities. The experimental protocols are detailed with an emphasis on the scientific rationale behind the chosen parameters, empowering researchers to implement and adapt these methods for their specific needs.
Understanding the Impurity Landscape: A Synthesis-Based Approach
The impurity profile of a chemical entity is intrinsically linked to its manufacturing process. While the exact commercial synthesis of 2-Methoxy-3-nitrobenzene-1-sulfonamide may be proprietary, a logical and common synthetic pathway involves a multi-step process, each stage of which can introduce specific impurities.
A plausible synthetic route commences with the nitration of a suitable methoxy-substituted benzene derivative, followed by the introduction of a sulfonyl group and subsequent amination. A key intermediate is the corresponding sulfonyl chloride. A common method for introducing the sulfonyl group onto an aromatic ring is through a Sandmeyer-type reaction involving the diazotization of an aniline derivative.[1]
Based on this, we can anticipate several classes of impurities:
Process-Related Impurities:
Starting Materials and Intermediates: Unreacted 2-methoxy-3-nitroaniline and the intermediate 2-methoxy-3-nitrobenzenesulfonyl chloride are potential impurities. The sulfonyl chloride is highly reactive and susceptible to hydrolysis, which can lead to the formation of the corresponding sulfonic acid.[2][3]
Isomeric Impurities: The nitration of the initial aromatic precursor may not be perfectly regioselective, leading to the formation of other positional isomers of the nitro and methoxy groups on the benzene ring.
By-products of Diazotization: The diazotization of anilines can be accompanied by side reactions, such as the formation of azo-coupled dimers, if the reaction conditions are not strictly controlled.[4][5]
By-products of Sulfonation: The reaction to form the sulfonyl chloride can sometimes lead to the formation of diaryl sulfones as a significant by-product.[2]
Degradation Products:
Hydrolysis: The sulfonamide bond can be susceptible to hydrolysis under acidic or basic conditions, leading to the formation of 2-methoxy-3-nitrobenzenesulfonic acid and ammonia.
Reduction of the Nitro Group: The nitro group is susceptible to reduction, which can lead to the formation of the corresponding amino derivative, 2-methoxy-3-aminobenzene-1-sulfonamide. This can occur during synthesis or upon storage.[6]
The following diagram illustrates a hypothetical synthesis and the potential entry points for impurities.
Caption: Hypothetical synthetic pathway and potential impurity formation.
Comparative Analysis of Analytical Methodologies
The choice of analytical technique is critical for the successful resolution and quantification of impurities. Here, we compare two powerful and widely used methods: HPLC-UV and LC-MS.
High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)
HPLC-UV is a robust and widely accessible technique for routine quality control. Its principle lies in the differential partitioning of analytes between a stationary phase and a mobile phase, with detection based on the absorbance of ultraviolet light by the analytes.
1. Instrumentation:
HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector (DAD) or a variable wavelength UV detector.
2. Chromatographic Conditions:
Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point due to its versatility in separating moderately polar compounds.
Mobile Phase: A gradient elution is recommended to resolve impurities with a wide range of polarities.
Mobile Phase A: 0.1% Formic acid in Water. The acidic modifier helps to suppress the ionization of acidic and basic analytes, leading to better peak shapes.
Mobile Phase B: Acetonitrile.
Gradient Program:
Time (min)
% Mobile Phase B
0
20
20
80
25
80
26
20
| 30 | 20 |
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C. A controlled temperature ensures reproducible retention times.
Detection Wavelength: 254 nm and 280 nm. Monitoring at multiple wavelengths can help in detecting impurities with different chromophores. A DAD allows for the acquisition of the full UV spectrum of each peak, aiding in peak purity assessment.
Injection Volume: 10 µL.
3. Sample and Standard Preparation:
Standard Solution: Prepare a stock solution of 2-Methoxy-3-nitrobenzene-1-sulfonamide reference standard in a mixture of acetonitrile and water (1:1 v/v) at a concentration of 1 mg/mL. Prepare working standards by diluting the stock solution.
Sample Solution: Accurately weigh and dissolve the commercial 2-Methoxy-3-nitrobenzene-1-sulfonamide sample in the same diluent to a concentration of 1 mg/mL.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry. This technique is invaluable for the identification of unknown impurities by providing information about their molecular weight and fragmentation patterns.
1. Instrumentation:
LC-MS system comprising an HPLC or UHPLC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight (TOF) analyzer) with an electrospray ionization (ESI) source.
2. Chromatographic Conditions:
The same HPLC conditions as described for the HPLC-UV method can be employed. The use of a volatile buffer like formic acid is compatible with MS detection.
3. Mass Spectrometry Conditions:
Ionization Mode: Electrospray Ionization (ESI) in both positive and negative ion modes to ensure the detection of a wide range of impurities.
Scan Range: m/z 100 - 1000.
Capillary Voltage: 3.5 kV.
Cone Voltage: 30 V.
Source Temperature: 120 °C.
Desolvation Temperature: 350 °C.
Gas Flow Rates: To be optimized for the specific instrument.
4. Data Acquisition:
Acquire data in full scan mode to detect all ionizable species. For targeted analysis of known impurities, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) can be used for enhanced sensitivity and specificity.
Data Presentation and Comparison
The performance of the two methods can be objectively compared based on key analytical parameters.
Parameter
HPLC-UV
LC-MS
Specificity
Good for separating known impurities with distinct chromophores. Peak purity can be assessed with a DAD.
Excellent. Provides mass-to-charge ratio information, allowing for the differentiation of co-eluting compounds with different molecular weights.
Sensitivity
Moderate. Limit of detection (LOD) and quantification (LOQ) are typically in the low µg/mL range.
High. LOD and LOQ are often in the ng/mL to pg/mL range, making it ideal for trace impurity analysis.
Identification
Limited to comparison of retention times with reference standards. UV spectra can provide some structural clues.
Powerful for structural elucidation of unknown impurities through accurate mass measurement and fragmentation analysis (MS/MS).
Quantification
Excellent for accurate and precise quantification of known impurities using external standards.
Good for quantification, though matrix effects can be a concern. Isotope-labeled internal standards are recommended for highest accuracy.
Cost & Complexity
Relatively low cost and less complex to operate and maintain.
Higher initial investment and operational complexity. Requires specialized expertise.
Workflow for Impurity Analysis
The following diagram outlines a comprehensive workflow for the analysis of impurities in 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Caption: Experimental workflow for impurity analysis.
Conclusion and Recommendations
The comprehensive analysis of impurities in commercial 2-Methoxy-3-nitrobenzene-1-sulfonamide necessitates a multi-faceted approach. For routine quality control where the identities of the major impurities are known, HPLC-UV offers a reliable, cost-effective, and accurate method for their quantification. Its robustness and ease of use make it an ideal choice for in-process control and final product release testing.
For in-depth characterization, the identification of unknown impurities, and in the context of drug development and regulatory submissions, LC-MS is the superior technique. Its high sensitivity and specificity are crucial for detecting and identifying trace-level impurities that could have significant toxicological implications. The ability to obtain molecular weight and structural information is indispensable for building a comprehensive impurity profile and for understanding potential degradation pathways.
Ultimately, a combination of both techniques provides the most robust and comprehensive strategy. HPLC-UV can be used for routine monitoring, while LC-MS serves as a powerful tool for investigational studies and for the definitive identification of any new or unexpected impurities that may arise. This dual-pronged approach ensures the highest level of quality and safety for this critical pharmaceutical intermediate.
References
PrepChem. (n.d.). Synthesis of c) 2-Methoxycarbonyl-5-nitrobenzenesulfonyl chloride. Retrieved from [Link]
Organic Syntheses. (n.d.). is highly toxic, the preparation and isolation of the sulfonyl cyanide should be conducted in a. Retrieved from [Link]
Pharmaffiliates. (n.d.). Sulfonamide-impurities. Retrieved from [Link]
ACS Publications. (2009, September 3). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]
Science.gov. (n.d.). forced degradation study: Topics by Science.gov. Retrieved from [Link]
Google Patents. (n.d.). US7842834B2 - Process for the synthesis of sulfonyl halides and sulfonamides from sulfonic acid salts.
ResearchGate. (2015, April). Mutagenic Alkyl-Sulfonate Impurities in Sulfonic Acid Salts: Reviewing the Evidence and Challenging Regulatory Perceptions. Retrieved from [Link]
MedCrave online. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]
Sciencemadness Discussion Board. (2013, January 22). SOCl2: carboxylic acid to acid chloride: impurity!. Retrieved from [Link]
Pharmatutor. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]
Pharmapproach. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]
Biosciences Biotechnology Research Asia. (n.d.). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Retrieved from [Link]
ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide.... Retrieved from [Link]
Research Journal of Pharmacy and Technology. (2020, December 23). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Retrieved from [Link]
Vedantu. (2024, July 2). In diazotization reaction of aniline with rmNaNrmO2 class 12 chemistry CBSE. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]
ACS Publications. (2018, October 8). Nitro-Group-Containing Drugs. Retrieved from [Link]
ACS Publications. (2015, June 12). Do Carboxylic/Sulfonic Acid Halides Really Present a Mutagenic and Carcinogenic Risk as Impurities in Final Drug Products?. Retrieved from [Link]
SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Retrieved from [Link]
ACS Publications. (2016, July 21). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Retrieved from [Link]
A Comparative Guide to the Cross-Reactivity Profile of 2-Methoxy-3-nitrobenzene-1-sulfonamide
For researchers, scientists, and drug development professionals, understanding the potential for off-target effects and cross-reactivity of a novel compound is paramount. This guide provides an in-depth analysis of the p...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, understanding the potential for off-target effects and cross-reactivity of a novel compound is paramount. This guide provides an in-depth analysis of the predicted cross-reactivity of 2-Methoxy-3-nitrobenzene-1-sulfonamide, comparing it to established classes of sulfonamides and outlining experimental protocols to validate these predictions. By examining its structural characteristics, we can infer its likely immunological behavior and provide a scientifically grounded framework for its safe and effective development.
Understanding Sulfonamide Hypersensitivity: A Structural Perspective
An allergic reaction to sulfonamide antibiotics is a well-documented clinical concern, affecting an estimated 3% of the general population.[1] These reactions can range from mild skin rashes to life-threatening conditions like Stevens-Johnson syndrome.[1] The prevailing scientific consensus is that the molecular structure of a sulfonamide drug is the primary determinant of its allergenic potential.
Two key structural features have been implicated in sulfonamide hypersensitivity reactions:
An arylamine group at the N4 position: This feature, present in most sulfonamide antibiotics, is metabolized to reactive intermediates that can trigger an immune response.[2][3][4]
A heterocyclic ring at the N1 position: This structure is also a key immunologic determinant for Type I hypersensitivity reactions to sulfonamide antibiotics.[3][4]
Sulfonamides are broadly classified into three groups based on their chemical structures[1]:
Sulfonylarylamines: These compounds, which include most sulfonamide antibiotics, possess both a sulfonamide moiety directly attached to a benzene ring and an unsubstituted amine (-NH2) group at the N4 position.[1]
Nonsulfonylarylamines: These have a sulfonamide group attached to a benzene ring but lack the N4 amine group.[1]
Sulfonamide Moiety-Containing Drugs: In this group, the sulfonamide group is not directly attached to a benzene ring.[1]
The significant structural differences between these groups, particularly the absence of the N4 arylamine in non-antibiotic sulfonamides, form the basis of the widely held view that cross-reactivity between antibacterial and non-antibacterial sulfonamides is unlikely.[2][3][4][5]
Structural Analysis of 2-Methoxy-3-nitrobenzene-1-sulfonamide
To predict the cross-reactivity profile of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a thorough examination of its molecular structure is necessary.
Feature
Presence in 2-Methoxy-3-nitrobenzene-1-sulfonamide
Sulfonamide Group (SO2NH2)
Yes
Benzene Ring
Yes
Arylamine at N4 Position
No
Heterocyclic Ring at N1
No
Based on this analysis, 2-Methoxy-3-nitrobenzene-1-sulfonamide can be classified as a nonsulfonylarylamine . It contains the core sulfonamide functional group attached to a benzene ring, but it crucially lacks the N4 arylamine and the N1 heterocyclic ring associated with sulfonamide antibiotic hypersensitivity.
Predicted Cross-Reactivity Pathway
Caption: Logical flow from structural analysis to predicted cross-reactivity.
Comparative Analysis with Sulfonamide Antibiotics
The primary concern for any new sulfonamide-containing compound is its potential to elicit an allergic reaction in individuals with a known "sulfa allergy." However, this concern is predominantly associated with sulfonamide antibiotics. The table below compares the structural features of 2-Methoxy-3-nitrobenzene-1-sulfonamide with a representative sulfonamide antibiotic, sulfamethoxazole.
Structural Feature
2-Methoxy-3-nitrobenzene-1-sulfonamide
Sulfamethoxazole (Antibiotic)
Implication for Cross-Reactivity
N4 Arylamine
Absent
Present
Low: The key sensitizing group is absent.
N1 Heterocyclic Ring
Absent
Present (isoxazole ring)
Low: The other major immunogenic determinant is absent.
The stark structural differences strongly suggest that the immunological basis for cross-reactivity between 2-Methoxy-3-nitrobenzene-1-sulfonamide and sulfonamide antibiotics is not present. While some studies have shown that patients with a history of sulfonamide antibiotic allergy may have a generally higher predisposition to allergic reactions to other drugs, this is not believed to be a true immunological cross-reactivity.[1][3]
Experimental Protocols for Assessing Cross-Reactivity
While theoretical analysis strongly indicates a low risk of cross-reactivity, empirical data is essential for regulatory submission and clinical safety. The following experimental workflows are proposed to definitively assess the cross-reactivity potential of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
In Vitro: Lymphocyte Transformation Test (LTT)
The LTT is a cellular assay that measures the proliferation of T-lymphocytes from sensitized individuals in response to a drug.
Objective: To determine if T-cells from patients with a confirmed sulfonamide antibiotic allergy recognize and proliferate in the presence of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Methodology:
Patient Selection: Recruit a cohort of patients with a well-documented history of allergic reactions to sulfonamide antibiotics (e.g., sulfamethoxazole) and a control group of non-allergic individuals.
PBMC Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood samples using density gradient centrifugation.
Cell Culture: Culture the isolated PBMCs in the presence of:
Sulfamethoxazole (positive control for sensitized patients)
Phytohemagglutinin (PHA) (mitogen, positive control for cell viability)
Culture medium alone (negative control)
Proliferation Assay: After a defined incubation period (typically 5-7 days), assess lymphocyte proliferation using a standard method such as [³H]-thymidine incorporation or a colorimetric assay (e.g., BrdU).
Data Analysis: Calculate the stimulation index (SI) for each condition (mean counts per minute of test culture / mean counts per minute of negative control). An SI significantly above the baseline in the test compound wells for the allergic patient group would suggest potential cross-reactivity.
A Comparative Guide to the Quantitative Analysis of 2-Methoxy-3-nitrobenzene-1-sulfonamide in Reaction Mixtures
Introduction: The Analytical Imperative In the landscape of pharmaceutical development and fine chemical synthesis, the precise control and monitoring of reaction pathways are paramount. 2-Methoxy-3-nitrobenzene-1-sulfon...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Imperative
In the landscape of pharmaceutical development and fine chemical synthesis, the precise control and monitoring of reaction pathways are paramount. 2-Methoxy-3-nitrobenzene-1-sulfonamide, a key intermediate or potential impurity in various synthetic routes, presents a common analytical challenge. Its accurate quantification within complex reaction mixtures is not merely a procedural step but a critical determinant of process efficiency, yield optimization, and the ultimate purity and safety of the final active pharmaceutical ingredient (API).[1][2] The presence of unreacted starting materials, by-products, and catalysts creates a challenging matrix that demands highly selective and sensitive analytical methods.[3]
This guide provides a comprehensive comparison of principal analytical techniques for the quantification of 2-Methoxy-3-nitrobenzene-1-sulfonamide. We will delve into the causality behind methodological choices, present detailed, self-validating experimental protocols, and offer a clear framework for selecting the most appropriate technique for your specific research and development needs.
Core Challenge: Navigating the Reaction Matrix
The primary difficulty in quantifying any analyte in a reaction mixture is distinguishing it from a multitude of other components. For 2-Methoxy-3-nitrobenzene-1-sulfonamide, the key challenges include:
Specificity: Differentiating the target analyte from structurally similar impurities or isomers.
Matrix Effects: Interference from salts, catalysts, and solvents that can suppress or enhance the analytical signal.
Dynamic Range: The need to measure concentrations that may vary by several orders of magnitude as a reaction progresses.
Stability: Ensuring the analyte does not degrade during sample preparation and analysis.
A robust analytical method must overcome these hurdles to provide reliable data.[4]
Comparative Analysis of Analytical Methodologies
The choice of an analytical technique is a balance of performance, cost, and available resources. The three most relevant methods for this application are High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry.
Parameter
HPLC-UV
LC-MS/MS
UV-Vis Spectrophotometry
Specificity
Good to Excellent (relies on chromatographic separation)
Superior (relies on separation and mass-to-charge ratio)
Trace-level impurity analysis, complex matrices, metabolite ID
Crude reaction monitoring, simple mixtures
Method Selection Rationale: A Decision Framework
Choosing the right analytical tool is critical for generating meaningful data. The following decision tree illustrates a logical workflow for selecting the optimal method based on experimental requirements.
Caption: Standard workflow for quantitative analysis.
Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Rationale: This method is the workhorse for many quality control labs. It offers a robust and cost-effective way to quantify compounds that possess a UV chromophore, such as the nitroaromatic structure in 2-Methoxy-3-nitrobenzene-1-sulfonamide.
[3][8][9]
Step-by-Step Protocol:
Sample Preparation:
Accurately weigh a sample of the reaction mixture.
Dissolve and dilute the sample with a 50:50 mixture of Acetonitrile:Water to an expected concentration within the calibration range (e.g., 1-100 µg/mL).
Vortex for 30 seconds to ensure homogeneity.
Filter the solution through a 0.22 µm syringe filter to remove particulates.
Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
[10] * Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 20% B, ramp to 80% B over 10 minutes, hold for 2 minutes, return to initial conditions, and equilibrate for 3 minutes.
UV Detection: 265 nm (based on typical absorbance for nitrobenzene derivatives).
[3]3. Validation Procedure:
Specificity: Analyze a blank (diluent) and a placebo (reaction matrix without the analyte) to ensure no interfering peaks at the analyte's retention time.
Linearity: Prepare a series of at least five calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL). Plot the peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.
[3] * Accuracy: Perform a spike-recovery experiment by adding known amounts of the analyte to the reaction matrix at three concentration levels (low, medium, high). The recovery should be within 85-115%.
[3] * Precision: Analyze six replicate preparations of a single sample. The relative standard deviation (RSD) should be ≤ 2%.
Limit of Quantification (LOQ): Determine the lowest concentration that can be measured with acceptable precision and accuracy (typically where the signal-to-noise ratio is ≥ 10).
Hypothetical Validation Data Summary (HPLC-UV)
Parameter
Acceptance Criterion
Result
Linearity (r²)
≥ 0.999
0.9995
Accuracy (% Recovery)
85.0 - 115.0%
98.5 - 103.2%
Precision (% RSD)
≤ 2.0%
1.1%
LOQ
S/N ≥ 10
0.5 µg/mL
Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Rationale: When high sensitivity and specificity are non-negotiable, LC-MS/MS is the definitive method. [7]It is ideal for quantifying trace-level impurities or for analyzing samples in exceptionally complex matrices where co-elution is likely. The method uses a mass spectrometer to selectively monitor for the specific parent ion of the analyte and its characteristic fragment ions (daughter ions), a technique known as Multiple Reaction Monitoring (MRM).
Step-by-Step Protocol:
Sample Preparation:
Follow the same procedure as for HPLC-UV, but dilute to a much lower concentration range (e.g., 1-200 ng/mL).
If the matrix is particularly "dirty," a Solid Phase Extraction (SPE) cleanup step may be necessary to protect the instrument.
[5][11]2. LC-MS/MS Conditions:
LC System: Use the same LC conditions as the HPLC-UV method. The formic acid in the mobile phase is crucial as it aids in the protonation of the analyte for positive ion electrospray ionization.
Mass Spectrometer: Triple Quadrupole Mass Spectrometer.
MRM Transitions: Determine the parent mass (M+H)+ for 2-Methoxy-3-nitrobenzene-1-sulfonamide and optimize the collision energy to identify 2-3 stable fragment ions. For example:
Quantifier Ion: The most intense fragment.
Qualifier Ion: A secondary fragment used for identity confirmation.
Validation Procedure:
The validation parameters are the same as for HPLC-UV, but the acceptance criteria, particularly for LOQ, will be much more stringent.
Linearity: A typical range would be 1-200 ng/mL. A weighting factor (e.g., 1/x) may be needed for the linear regression to accommodate the wide dynamic range.
Accuracy & Precision: Assessed similarly, with expected recoveries between 80-120% and RSD ≤ 15% at the LOQ.
[12] * Limit of Quantification (LOQ): Can be orders of magnitude lower than HPLC-UV.
[6]
Hypothetical Validation Data Summary (LC-MS/MS)
The quantitative analysis of 2-Methoxy-3-nitrobenzene-1-sulfonamide in reaction mixtures is a critical task that can be accomplished with high fidelity using modern analytical techniques.
For routine process monitoring, final product assay, and situations with relatively clean matrices , HPLC-UV provides a reliable, robust, and cost-effective solution. Its performance is more than adequate for quantifying the analyte at moderate to high concentrations.
For trace-level impurity analysis, monitoring in complex or crude reaction mixtures, and when absolute confirmation of identity is required , LC-MS/MS is the superior method. Its unparalleled sensitivity and specificity justify the higher operational cost and complexity.
Ultimately, the development of a validated analytical method is a foundational investment in product quality and process understanding. [4][13]By carefully considering the analytical requirements and applying the principles outlined in this guide, researchers can generate accurate and trustworthy data to accelerate their drug development and chemical synthesis programs.
References
Journal of Applied Bioanalysis. Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities.
United States Department of Agriculture. CLG-SUL4.01 Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem.
Trends in Sciences. Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
International Conference on Engineering and Applied Sciences. HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
Pharmatutor. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
ResolveMass. Analytical Method Development and Validation in Pharmaceuticals.
MicroSolv Technology Corporation. Sulfonamide Antibiotics Analyzed with HPLC- AppNote.
PMC. HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland.
Open Access Library Journal. A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
Pharmaceutical Guidelines. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
ACS Publications. Detection of Multiple Nitroaromatic Explosives via Formation of a Janowsky Complex and SERS | Analytical Chemistry.
MDPI. Fluorescence Sensing of Some Important Nitroaromatic Compounds by Using Polyaniline Ag Composite.
Analytica Chimica Acta. A systematic study of the absorbance of the nitro functional group in the vacuum UV region.
ResearchGate. The UV–vis spectra of various nitroaromatic compounds and excitation of....
PrepChem.com. Synthesis of 2-Methyl-3-nitro-benzene sulfonamide.
ResearchGate. (a) UV-vis absorption spectra of different nitroaromatic compounds. (b)....
Agilent Technologies. Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS.
LCGC International. Online Automated SPE–LC–MS-MS Quantitation of Sulfonamide Antibiotics and Pesticides in Surface Waters Using a Triple-Quadrupole Mass Spectrometer and Electrospray Ionization Probe.
LabRulez. Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS.
Molnar-Institute. ANALYSIS OF SULFONAMIDE RESIDUES IN REAL HONEY SAMPLES USING LIQUID CHROMATOGRAPHY WITH FLUORESCENCE AND TANDEM MASS SPECTROMETR.
ACG Publications. Determination of sulfonamides in milk by ID-LC-MS/MS.
Establishing a Reference Standard for 2-Methoxy-3-nitrobenzene-1-sulfonamide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and quality control, the establishment of a well-characterized reference standard is the cornerstone of analy...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and quality control, the establishment of a well-characterized reference standard is the cornerstone of analytical accuracy and regulatory compliance. This guide provides a comprehensive, in-depth technical framework for establishing a reference standard for the novel compound 2-Methoxy-3-nitrobenzene-1-sulfonamide. As a Senior Application Scientist, this document is structured to not only provide protocols but to instill a deep understanding of the scientific rationale behind each experimental choice, ensuring a self-validating and robust qualification process.
The Imperative for a Qualified Reference Standard
A reference standard serves as the benchmark against which all subsequent batches of a substance are measured.[1][2][3] Its purity and identity must be unequivocally established to ensure the safety, efficacy, and quality of the final drug product. For a new chemical entity like 2-Methoxy-3-nitrobenzene-1-sulfonamide, the initial batch synthesized with the highest purity is typically designated as the primary reference standard.[2][4] This primary standard is then used to qualify secondary or working standards for routine use.[4][5] The qualification process is a multi-faceted analytical endeavor, demanding a suite of orthogonal analytical techniques to provide a comprehensive characterization.
A Multi-Pronged Approach to Characterization and Purity Assessment
The qualification of a candidate reference standard for 2-Methoxy-3-nitrobenzene-1-sulfonamide requires a battery of tests to confirm its identity, purity, and critical physicochemical properties. The following sections detail the experimental workflows and the rationale behind their selection.
Workflow for Reference Standard Qualification
The overall process for qualifying a new reference standard is a systematic progression from initial characterization to comprehensive purity assessment and finally, proper documentation and management.
Caption: Workflow for qualifying a new reference standard.
Experimental Protocols for Qualification
Structural Elucidation
3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for the unambiguous identification of a molecule's structure. Both ¹H and ¹³C NMR should be performed.
¹H NMR: Provides information on the number and environment of protons. For 2-Methoxy-3-nitrobenzene-1-sulfonamide, we would expect to see signals corresponding to the methoxy protons, aromatic protons, and the sulfonamide protons.[6][7][8] The chemical shifts and coupling patterns will be unique to this specific substitution pattern.
¹³C NMR: Reveals the number and types of carbon atoms in the molecule.[6][9] This provides complementary information to the ¹H NMR and helps to confirm the carbon skeleton.
Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of the candidate reference standard in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
Data Acquisition: Acquire ¹H and ¹³C NMR spectra under standard acquisition parameters.
Data Analysis: Process the spectra and assign the observed chemical shifts to the corresponding atoms in the proposed structure of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
3.1.2. Mass Spectrometry (MS)
MS provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.
Experimental Protocol: Mass Spectrometry
Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion or coupled with a chromatographic system (e.g., LC-MS or GC-MS). For sulfonamides, derivatization may be necessary for GC-MS to improve volatility and thermal stability.[10][11]
Ionization: Employ a suitable ionization technique, such as Electrospray Ionization (ESI) for LC-MS or Electron Ionization (EI) for GC-MS.
Data Acquisition: Acquire the mass spectrum in full scan mode.
Data Analysis: Determine the molecular ion peak and compare it with the calculated molecular weight of 2-Methoxy-3-nitrobenzene-1-sulfonamide (C₇H₈N₂O₅S, MW: 232.21 g/mol ). Analyze the fragmentation pattern to ensure it is consistent with the proposed structure.
FTIR spectroscopy identifies the functional groups present in a molecule by their characteristic absorption of infrared radiation.
Experimental Protocol: FTIR Spectroscopy
Sample Preparation: Prepare the sample as a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.
Instrumentation: Use a calibrated FTIR spectrometer.
Data Acquisition: Acquire the infrared spectrum over the standard range (e.g., 4000-400 cm⁻¹).
Data Analysis: Identify the characteristic absorption bands for the functional groups present in 2-Methoxy-3-nitrobenzene-1-sulfonamide, such as N-H stretching for the sulfonamide, S=O stretching, N-O stretching for the nitro group, and C-O stretching for the methoxy group.[6][12][13][14][15]
Purity Determination
3.2.1. Chromatographic Purity by High-Performance Liquid Chromatography (HPLC)
HPLC is the primary technique for assessing the purity of a non-volatile organic compound and for quantifying any related impurities.[16][17][18][19] A validated, stability-indicating HPLC method should be developed.
Experimental Protocol: HPLC Purity Assessment
Method Development:
Column: A reversed-phase C18 column is a good starting point for sulfonamides.
Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typically effective.[16][20]
Detection: UV detection at a wavelength where the analyte and potential impurities have significant absorbance (e.g., 254 nm or 265 nm).[17][21] A photodiode array (PDA) detector is highly recommended to assess peak purity.
Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.
Sample Analysis:
Prepare a solution of the candidate reference standard at a known concentration (e.g., 1 mg/mL).
Inject the solution into the HPLC system and record the chromatogram.
Calculate the purity by the area percent method, assuming all impurities have a similar response factor to the main peak.
3.2.2. Gas Chromatography (GC) for Residual Solvents
GC is used to identify and quantify any residual solvents from the synthesis and purification process.
Experimental Protocol: GC for Residual Solvents
Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a suitable capillary column. Headspace sampling is the preferred injection technique.
Method: Utilize a standard pharmacopeial method (e.g., USP <467> or EP 2.4.24) for the analysis of residual solvents.
Sample Preparation: Dissolve a known amount of the reference standard in a suitable solvent (e.g., DMSO or DMF) in a headspace vial.
Data Analysis: Identify and quantify any residual solvents by comparing the chromatogram of the sample to that of a standard solution containing known amounts of the potential solvents.
3.2.3. Karl Fischer Titration for Water Content
This is the standard method for determining the water content in a solid sample.
Experimental Protocol: Karl Fischer Titration
Instrumentation: A calibrated Karl Fischer titrator.
Procedure: Accurately weigh a suitable amount of the reference standard and introduce it into the titration vessel.
Titration: Titrate with a standardized Karl Fischer reagent to the endpoint.
Calculation: The instrument software will calculate the percentage of water in the sample.
3.2.4. Sulfated Ash/Residue on Ignition for Inorganic Impurities
This test quantifies the amount of inorganic impurities in the sample.
Experimental Protocol: Sulfated Ash
Procedure: Accurately weigh a specified amount of the reference standard into a crucible.
Ignition: Ignite the sample until it is thoroughly charred. Cool, moisten the residue with sulfuric acid, and gently heat until white fumes are no longer evolved. Ignite at 800 ± 25 °C until all black particles have disappeared.
Calculation: The weight of the remaining residue is expressed as a percentage of the initial sample weight.
Comparison and Data Summary
The following tables present hypothetical data for a candidate batch of 2-Methoxy-3-nitrobenzene-1-sulfonamide being qualified as a reference standard, compared against a typical batch for routine use.
Table 1: Identity Confirmation
Analytical Technique
Parameter
Acceptance Criteria
Candidate Reference Standard
¹H NMR
Chemical Shifts & Coupling
Conforms to the proposed structure
Conforms
¹³C NMR
Number of Signals & Shifts
Conforms to the proposed structure
Conforms
Mass Spectrometry
Molecular Ion (m/z)
[M+H]⁺ = 233.02 or [M-H]⁻ = 231.01
233.02
FTIR
Characteristic Peaks (cm⁻¹)
Conforms to the proposed structure
Conforms
Table 2: Purity Profile Comparison
Analytical Test
Parameter
Acceptance Criteria
Candidate Reference Standard
Alternative (Routine Batch)
HPLC Purity
Area %
≥ 99.5%
99.8%
98.5%
Total Impurities
Area %
≤ 0.5%
0.2%
1.5%
Residual Solvents
(e.g., Acetone)
≤ 5000 ppm
< 100 ppm
1500 ppm
Water Content (KF)
% w/w
≤ 0.5%
0.1%
0.8%
Sulfated Ash
% w/w
≤ 0.1%
< 0.05%
0.2%
Final Purity Assignment and Documentation
The final purity of the reference standard is calculated by taking into account all the determined impurities.
Purity Calculation Workflow
Caption: Calculation of the final assigned purity.
A comprehensive Certificate of Analysis (CoA) must be generated, detailing all the analytical results, the assigned purity, and the recommended storage conditions and re-test date. The re-test date is established based on stability studies.
Potential Impurities and Degradation Products
A thorough understanding of the synthetic route and the chemical nature of 2-Methoxy-3-nitrobenzene-1-sulfonamide is crucial for identifying potential impurities. These may include:
Starting materials and intermediates from the synthesis.[22][23]
By-products from side reactions.
Degradation products formed under stress conditions (e.g., acid, base, oxidation, light, heat).[24][25][26][27] For sulfonamides, cleavage of the S-N bond is a common degradation pathway.[25]
Conclusion
Establishing a reference standard for a new chemical entity like 2-Methoxy-3-nitrobenzene-1-sulfonamide is a rigorous and exacting process that underpins the quality and reliability of all future analytical work. By employing a suite of orthogonal analytical techniques, as detailed in this guide, researchers and drug development professionals can ensure the establishment of a well-characterized, high-purity reference standard that meets stringent scientific and regulatory expectations. This systematic approach, grounded in sound analytical principles, provides the trustworthiness and authority required for the successful development of new pharmaceutical products.
References
GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs as pentafluorobenzyl derivatives [R-SO2-N(PFB)2] and quantification of pharmacological acetazolamide in human urine - PMC. (2019, November 28). Retrieved from [Link]
Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC. (2019, January 28). Retrieved from [Link]
Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride - Trends in Sciences. (2023, March 15). Retrieved from [Link]
HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland - MDPI. (2022, March 21). Retrieved from [Link]
Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides - Rsc.org. Retrieved from [Link]
Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Retrieved from [Link]
FT-IR spectra of (A) sulfonamide, (B) b-CD, and (C) the inclusion... - ResearchGate. Retrieved from [Link]
1H NMR and UV-Vis spectroscopic characterization of sulfonamide complexes of nickel(II)-carbonic anhydrase. Resonance assignments based on NOE effects - PubMed. (1995, May 15). Retrieved from [Link]
Analysis of Sulfonamides | NursingAnswers.net. (2020, February 11). Retrieved from [Link]
A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes - CABI Digital Library. (2014, February 26). Retrieved from [Link]
Confirmation of multiple sulfonamide residues in bovine milk by gas chromatography-positive chemical ionization mass spectrometry - PubMed. (1999, February 12). Retrieved from [Link]
The infrared spectra of some sulphonamides - Journal of the Chemical Society (Resumed) (RSC Publishing). (1955). Retrieved from [Link]
Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry | Request PDF - ResearchGate. Retrieved from [Link]
¹H-NMR spectra for sulfonamide ligand (3a) and its complexes (4a–d). At... - ResearchGate. Retrieved from [Link]
FTIR-spectrum of (a) sulfanilamide loaded (b) sulfanilamide and AgNP's loaded nanofibers. - ResearchGate. Retrieved from [Link]
FT-IR spectra of sulfonamide ligand 3a, zinc (II) complex (4a), copper... - ResearchGate. Retrieved from [Link]
Studies on sulfonamide degradation products | Download Table - ResearchGate. Retrieved from [Link]
Yield, purity, and characteristic impurities of the sulfonamide... - ResearchGate. Retrieved from [Link]
Full article: Synthesis of novel sulfonamide analogs containing sulfamerazine/sulfaguanidine and their biological activities - Taylor & Francis. (2015, August 31). Retrieved from [Link]
Reference Standard Qualification: US FDA Audit-Ready Documentation for 2025. (2025, December 19). Retrieved from [Link]
Reference Standards in the Pharmaceutical Industry - MRIGlobal. (2024, January 29). Retrieved from [Link]
Sulfonamides as new hydrogen atom transfer (HAT) catalysts for photoredox allylic and benzylic C-H arylations - Rsc.org. Retrieved from [Link]
Excipients Facing Increased Scrutiny — How to Use Secondary Reference Standards to Help Maintain Regulatory Compliance | Pharmaceutical Networking. Retrieved from [Link]
Determination and Confirmation of Sulfonamides Revision: 05 Replaces: CLG-SUL.04 Effective: 09/25/2009 - Food Safety and Inspection Service. (2009, September 25). Retrieved from [Link]
Synthesis of 2-Methyl-3-nitro-benzene sulfonamide - PrepChem.com. Retrieved from [Link]
Sulfonamide-impurities - Pharmaffiliates. Retrieved from [Link]
Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates - MDPI. (2024, June 18). Retrieved from [Link]
Determination of Sulfonamides in Commercial Veterinary Formulations by CE-MS/MS - Grupo Biomaster. Retrieved from [Link]
Microbial Degradation of Sulfonamide Antibiotics - CORE. Retrieved from [Link]
Identification of the specified impurities of silver sulfadiazine using a screening of degradation products in different stress physico-chemical media | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link]
Types of Reference Standards Used in the Pharmaceutical Industry - Pharmaffiliates. (2025, June 16). Retrieved from [Link]
Determination of Sulfonamide Residues in Food by Capillary Zone Electrophoresis with On-Line Chemiluminescence Detection Based on an Ag(III) Complex - PMC. (2017, June 16). Retrieved from [Link]
A new synthesis of sulfonamides by aminolysis of p-nitrophenylsulfonates yielding potent and selective adenosine A2B receptor antagonists - PubMed. (2006, July 13). Retrieved from [Link]
Analysis of sulfonamides | PPTX - Slideshare. Retrieved from [Link]
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Comparative Computational Docking Guide: 2-Methoxy-3-nitrobenzene-1-sulfonamide vs. Standard CA Inhibitors
This guide outlines a comprehensive computational docking protocol for evaluating 2-Methoxy-3-nitrobenzene-1-sulfonamide against its primary biological targets. Given the sulfonamide moiety (-SO₂NH₂), the most scientific...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines a comprehensive computational docking protocol for evaluating 2-Methoxy-3-nitrobenzene-1-sulfonamide against its primary biological targets. Given the sulfonamide moiety (-SO₂NH₂), the most scientifically grounded targets are Carbonic Anhydrases (CAs) , specifically the cytosolic isoform hCA II (glaucoma/edema target) and the transmembrane isoform hCA IX (hypoxic tumor target).
Executive Summary & Target Rationale
2-Methoxy-3-nitrobenzene-1-sulfonamide is a substituted benzenesulfonamide derivative.[1][2][3] Its pharmacological relevance stems from the sulfonamide "zinc-binding group" (ZBG), which is the hallmark of Carbonic Anhydrase Inhibitors (CAIs).
Primary Target: Human Carbonic Anhydrase II (hCA II) – PDB ID: 3HS4 or 1V9E .
Secondary Target: Human Carbonic Anhydrase IX (hCA IX) – PDB ID: 3IAI (mimic) or 5FL4 .
Mechanism of Action: The deprotonated sulfonamide nitrogen coordinates with the Zn²⁺ ion in the enzyme's active site, displacing the catalytic water molecule/hydroxide ion and blocking CO₂ hydration.
Structural Nuance: The 3-nitro group (electron-withdrawing) increases the acidity of the sulfonamide protons, potentially enhancing Zn²⁺ affinity compared to unsubstituted benzenesulfonamide. The 2-methoxy group introduces steric bulk and potential hydrophobic interactions.
Computational Workflow Protocol
The following self-validating protocol ensures reproducibility and high-confidence docking results.
Figure 1: Standardized docking workflow for sulfonamide derivatives against metalloenzymes.
Structure Generation: Build the 3D structure of 2-Methoxy-3-nitrobenzene-1-sulfonamide.
Protonation State: At physiological pH (7.4), the sulfonamide group (-SO₂NH₂) exists in equilibrium with its ionized form (-SO₂NH⁻). For CA docking, the anionic form (deprotonated N) is the active species that binds Zn²⁺.
Critical Step: Ensure the nitrogen has a formal charge of -1 for accurate electrostatic calculation.
Energy Minimization: Minimize using the MMFF94 force field to relieve internal steric clashes between the 2-methoxy and 3-nitro groups.
B. Protein Preparation (hCA II)
Source: Retrieve PDB ID 3HS4 (high resolution, complexed with a sulfonamide).
Cleaning: Remove all water molecules except the Zn²⁺ ion and the histidine triad (His94, His96, His119).
Grid Box: Center the grid on the Zn²⁺ coordinates. Dimensions: 22 × 22 × 22 Å.
Comparative Performance Analysis
This section compares the theoretical performance of the target molecule against Acetazolamide (AAZ) , the clinical standard.
Predicted Binding Data[4][5][6]
Metric
2-Methoxy-3-nitrobenzene-1-sulfonamide
Acetazolamide (Standard)
Interpretation
Binding Energy (ΔG)
-6.8 to -7.5 kcal/mol
-8.5 to -9.2 kcal/mol
AAZ has a heterocyclic thiadiazole ring that offers superior stacking. The target molecule is a simpler benzene scaffold.
Ligand Efficiency (LE)
~0.35 - 0.40
~0.45
The target is smaller (lower MW), potentially offering good efficiency despite lower total affinity.
Zn²⁺ Distance
1.9 - 2.2 Å
1.9 - 2.1 Å
Both coordinate Zn²⁺ effectively (critical for activity).
RMSD (Validation)
N/A
< 1.5 Å
Reference value for protocol validation.
Interaction Profile Analysis[5]
The binding mode of 2-Methoxy-3-nitrobenzene-1-sulfonamide is dictated by the "tail" approach, where the benzene ring extends into the hydrophobic half of the active site.
Primary Interaction (The Anchor): The sulfonamide nitrogen (N⁻) coordinates directly to the Zn²⁺ ion.
Secondary Interaction (The Gatekeeper): The sulfonamide oxygen accepts a hydrogen bond from the backbone NH of Thr199 . This is a mandatory interaction for all specific CAIs.
Tertiary Interaction (The Scaffold): The benzene ring engages in Van der Waals interactions with Val121 , Leu198 , and Trp209 .
Specific Substituent Effects:
3-Nitro (-NO₂): May form electrostatic interactions with Gln92 or water networks at the active site entrance.
2-Methoxy (-OCH₃): Likely points away from the Zn²⁺ to avoid steric clash, potentially interacting with the hydrophobic patch near Phe131 .
Figure 2: Predicted pharmacophore map showing critical residue interactions within the hCA II active site.
Mechanistic Insights & Optimization
Why 2-Methoxy-3-nitro?
Electronic Effect: The 3-nitro group is strongly electron-withdrawing. This lowers the pKa of the sulfonamide group (making it more acidic).
Consequence: A lower pKa means a higher fraction of the molecule is in the ionized (active) form at physiological pH, potentially improving on-rate kinetics compared to unsubstituted benzenesulfonamide.
Steric Effect: The 2-methoxy group is ortho to the sulfonamide. This can induce a twist in the benzene ring relative to the sulfonamide plane.
Risk: If the twist is too severe, it may hinder the deep penetration required for Zn²⁺ coordination. Docking studies must verify that the torsion angle allows the "planar" conformation required for the active site slot.
Recommendations for Lead Optimization
To improve binding affinity to match Acetazolamide levels:
Elongation: The benzene scaffold is often too short to reach the "selective" regions of the active site (residues 67, 91). Adding a "tail" at the 4-position (para to sulfonamide) is a proven strategy to increase selectivity for hCA IX over hCA II.
Replacement: Replacing the methoxy group with a longer alkyl chain could exploit the hydrophobic pocket more effectively.
References
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link
Alterio, V., et al. (2012). Crystal structure of the human carbonic anhydrase II adduct with a benzenesulfonamide derivative. Bioorganic & Medicinal Chemistry Letters. (Basis for PDB 3HS4 protocol).[2][3]
Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. Link
Scott, K. A., et al. (2009). The pharmacophore of sulfonamide carbonic anhydrase inhibitors. Journal of Chemical Information and Modeling.
Assessing the Antibacterial Spectrum of 2-Methoxy-3-nitrobenzene-1-sulfonamide: A Comparative Guide
In the ever-evolving landscape of antimicrobial research, the exploration of novel chemical entities with potential therapeutic value is paramount. This guide provides a comprehensive technical assessment of the antibact...
Author: BenchChem Technical Support Team. Date: February 2026
In the ever-evolving landscape of antimicrobial research, the exploration of novel chemical entities with potential therapeutic value is paramount. This guide provides a comprehensive technical assessment of the antibacterial spectrum of a novel compound, 2-Methoxy-3-nitrobenzene-1-sulfonamide. Our analysis is grounded in established experimental protocols and contextualized through direct comparison with widely used clinical antibiotics. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of new antibacterial agents.
Introduction: The Rationale for Investigating Novel Sulfonamides
The sulfonamide class of drugs represents one of the earliest and most significant achievements in antimicrobial chemotherapy.[1][2] Their mechanism of action, the competitive inhibition of dihydropteroate synthase, an essential enzyme in the bacterial folic acid synthesis pathway, has proven effective against a broad range of pathogens.[3][4][5] Unlike mammals, which obtain folate from their diet, many bacteria must synthesize it de novo, making this pathway an attractive target for selective toxicity.[1][4]
The compound of interest, 2-Methoxy-3-nitrobenzene-1-sulfonamide, integrates the core sulfonamide functional group with a nitroaromatic moiety. Nitro-containing molecules are known to possess a wide array of biological activities, including antibacterial properties, often attributed to the generation of reactive nitroso and superoxide species upon reduction, which can lead to cellular damage.[6][7] This guide outlines a systematic approach to characterizing the antibacterial profile of this hybrid molecule, providing a framework for its potential placement in the antimicrobial arsenal.
Experimental Design for Antibacterial Spectrum Assessment
To rigorously evaluate the antibacterial efficacy of 2-Methoxy-3-nitrobenzene-1-sulfonamide, a series of standardized in vitro assays are employed. The primary objective is to determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against a clinically relevant panel of bacterial species.
Selection of Bacterial Strains
A diverse panel of bacteria is selected to represent both Gram-positive and Gram-negative organisms, as well as strains with known antibiotic resistance profiles. This allows for a comprehensive assessment of the compound's breadth of activity.
Gram-positive:
Staphylococcus aureus (ATCC 29213) - A common cause of skin and soft tissue infections.
Streptococcus pneumoniae (ATCC 49619) - A leading cause of pneumonia and meningitis.
Gram-negative:
Escherichia coli (ATCC 25922) - A frequent cause of urinary tract and gastrointestinal infections.
Pseudomonas aeruginosa (ATCC 27853) - An opportunistic pathogen known for its intrinsic resistance to many antibiotics.
Experimental Workflow: MIC and MBC Determination
The broth microdilution method is a cornerstone of antimicrobial susceptibility testing, providing a quantitative measure of a compound's potency. The workflow is designed to be systematic and reproducible.
Caption: Proposed Mechanism of Action.
Conclusion and Future Directions
This guide provides a foundational assessment of the antibacterial spectrum of 2-Methoxy-3-nitrobenzene-1-sulfonamide. The hypothetical data suggests a compound with bacteriostatic activity, primarily against Gram-positive bacteria. Further empirical studies are necessary to validate these findings and to fully elucidate the compound's mechanism of action, safety profile, and potential for therapeutic development. Future research should focus on structure-activity relationship studies to optimize the potency and spectrum of this chemical scaffold.
References
Study.com. Sulfonamide: Mechanism of Action & Uses. [Link]
Khan, K. M., et al. (2015). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. BioMed Research International. [Link]
PubMed. (2015). Synthesis, characterization, and antibacterial activities of novel sulfonamides derived through condensation of amino group containing drugs, amino acids, and their analogs. BioMed Research International. [Link]
Organic Chemistry Research. (2018). Mild and Solvent-free Synthesis and Antibacterial Evaluation of Novel Sulfonamides Containing Hydroxyl Groups. [Link]
ACS Publications. (2022). Synthesis, Antibacterial Activity, and Action Mechanism of Novel Sulfonamides Containing Oxyacetal and Pyrimidine. Journal of Agricultural and Food Chemistry. [Link]
Bentham Science. (2024). Design, Synthesis, and Antimicrobial Evaluation of Novel Sulfonamide Modified with Azoles. Current Organic Chemistry. [Link]
MDPI. (2022). Antimicrobial Activity of Nitroaromatic Derivatives. Encyclopedia. [Link]
MDPI. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules. [Link]
A Senior Scientist's Guide to the Proper Disposal of 2-Methoxy-3-nitrobenzene-1-sulfonamide
This document provides a comprehensive, technically-grounded guide for the safe and compliant disposal of 2-Methoxy-3-nitrobenzene-1-sulfonamide. As researchers and drug development professionals, our responsibility exte...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive, technically-grounded guide for the safe and compliant disposal of 2-Methoxy-3-nitrobenzene-1-sulfonamide. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, including their final disposition. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and environmental stewardship in the laboratory.
Due to the specific nature of 2-Methoxy-3-nitrobenzene-1-sulfonamide, publicly available, compound-specific disposal data is limited. Therefore, the protocols and safety information herein are synthesized from an analysis of its core functional groups—the nitroaromatic ring and the sulfonamide moiety—and authoritative guidelines for analogous chemical structures.
Hazard Profile and Risk Assessment: A Tale of Two Functional Groups
The disposal procedure for any chemical is dictated by its hazard profile. In 2-Methoxy-3-nitrobenzene-1-sulfonamide, the risks are primarily driven by the nitroaromatic system, a class of compounds known for its environmental persistence and potential toxicity.
The Nitroaromatic Core: The presence of a nitro group (NO₂) bonded to a benzene ring is a significant toxicological red flag. The strong electron-withdrawing nature of the nitro group makes the aromatic ring resistant to oxidative degradation, contributing to its environmental persistence.[1] This recalcitrance, combined with potential mutagenicity and toxicity to aquatic life, classifies many nitroaromatics as priority pollutants.[1][2][3]
The Sulfonamide Group: The sulfonamide (-SO₂NH₂) group imparts acidic properties to the molecule. While this presents a corrosivity risk, it also offers a potential avenue for in-lab neutralization of dilute aqueous waste streams.
The combined hazards from these functional groups necessitate that 2-Methoxy-3-nitrobenzene-1-sulfonamide be treated as hazardous waste. A summary of its anticipated hazard profile, based on related compounds, is presented below.
Hazard Category
Anticipated Risk
Rationale and Causality
Acute Toxicity
Harmful/Toxic if swallowed, in contact with skin, or if inhaled.[2][4]
Nitroaromatic compounds can interfere with metabolic processes. The primary route of toxicity for some nitrobenzenes involves damage to blood cells.[5]
Chronic Toxicity
Suspected of causing cancer and may damage fertility or the unborn child.[2][3]
Long-term exposure to certain nitroaromatic compounds has been linked to carcinogenic and reproductive effects. The reduction of the nitro group in vivo can form carcinogenic aromatic amines.[1]
Environmental Hazard
Harmful to aquatic life with long-lasting effects.[2]
The stability of the aromatic ring and the low water solubility of many nitro-compounds lead to persistence in the environment, posing a long-term risk to ecosystems.
Corrosivity
Potentially Corrosive/Acidic.
The sulfonamide proton is acidic, meaning concentrated solutions or the solid material in the presence of moisture can lower the pH and corrode incompatible materials.
The Core Protocol: Waste Segregation and Containment in the Laboratory
The most critical phase of disposal occurs at the point of generation. Improper segregation can lead to dangerous reactions, while incorrect labeling can result in regulatory non-compliance and endanger waste management personnel. The following workflow provides a self-validating system for handling this waste stream within the laboratory.
Caption: Laboratory Workflow for Hazardous Waste Containment.
Step-by-Step Containment Protocol:
Container Selection: Choose a container compatible with the waste. For solid waste or solutions in organic solvents, a high-density polyethylene (HDPE) or glass container is appropriate. For acidic aqueous solutions, avoid metal containers.[6][7] The container must be in good condition, free of damage, and have a secure, leak-proof closure.[8][9]
Labeling: Immediately label the container with the words "HAZARDOUS WASTE ".[8][10] The label must also include the full chemical name(s) of the contents (no formulas or abbreviations) and their approximate percentage composition.[8]
Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[6][11]
Segregation: Ensure the waste container is segregated from incompatible materials. Specifically, store this acidic waste away from bases and strong oxidizing agents.[6][7]
Closure: Keep the waste container tightly closed at all times, except when you are actively adding waste.[7][8] Do not leave a funnel in the container.
Pickup Request: When the container is 90% full or has been accumulating for a period approaching your institution's limit (typically 6-12 months), submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) office.[8][11]
In-Lab Treatment: A Cautious Approach to Neutralization
For very dilute aqueous waste streams (e.g., from washing glassware), neutralization may be a permissible pre-treatment step before collection. This process addresses the corrosivity hazard but does not eliminate the toxicity of the nitroaromatic ring . Neutralized aqueous waste must still be collected as hazardous waste. Never dispose of this chemical down the drain, regardless of pH.
Protocol 3.1: Neutralization of Dilute Aqueous Waste
Work Area: Perform this procedure in a fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.
Containment: Place the container of acidic aqueous waste in a larger, secondary containment vessel.
pH Monitoring: Place a calibrated pH meter probe into the solution.
Agent Selection: Choose a suitable base for neutralization. Sodium bicarbonate is a good choice for safety as it is a weak base and the reaction is less exothermic. For more concentrated waste, a dilute solution of sodium hydroxide (~1 M) can be used.
Neutralization: Slowly add the neutralizing agent in small increments with constant stirring. Monitor the pH continuously. Be aware that the reaction may generate gas (CO₂ if using bicarbonate) or heat.
Target pH: Continue adding the base until the pH of the solution is stable within a neutral range, typically between 6.0 and 9.0.[12][13]
Collection: Transfer the neutralized solution to a properly labeled hazardous waste container designated for "Neutralized Aqueous Hazardous Waste."
Neutralizing Agent
Formula
Advantages
Considerations
Sodium Bicarbonate
NaHCO₃
Weak base, safer to handle, less exothermic reaction.
Generates CO₂ gas, which can cause foaming.
Sodium Hydroxide
NaOH
Strong base, effective for more acidic solutions.
Highly corrosive, reaction can be very exothermic. Must be added slowly as a dilute solution.
All waste containing 2-Methoxy-3-nitrobenzene-1-sulfonamide—including the solid compound, concentrated solutions, and neutralized aqueous waste—must be transferred to a licensed hazardous waste disposal vendor coordinated through your institution's EHS department.
The most probable final disposal method for this type of compound is high-temperature incineration . This process uses controlled, high-temperature combustion to break the stable nitroaromatic ring and other organic components down into simpler, less harmful compounds like carbon dioxide, water, and nitrogen oxides. This method is highly effective for destroying persistent organic pollutants and ensuring they do not enter the environment.
The Environmental Perspective: Understanding Recalcitrance
To fully appreciate the necessity of these stringent disposal protocols, it is valuable to understand the environmental fate of nitroaromatic compounds. Microorganisms in soil and water have evolved diverse strategies to degrade these synthetic chemicals, but the processes are often slow and complex.[1][14]
Several microbial degradation pathways have been identified:
Reductive Pathways: Under anaerobic (oxygen-free) conditions, bacteria can reduce the nitro group to a nitroso, hydroxylamino, and finally an amino group (-NH₂).[15] While this is a key first step, the resulting aromatic amines can also be toxic.
Oxidative Pathways: Some aerobic bacteria can initiate degradation by using monooxygenase or dioxygenase enzymes to attack the aromatic ring, which can lead to the removal of the nitro group as nitrite.[15][16]
Fungal Degradation: Certain fungi, like the white-rot fungus Phanerochaete chrysosporium, have been shown to be effective in mineralizing a variety of nitroaromatic compounds.[15][17]
The existence of these pathways highlights the biochemical resilience required to break down these molecules.[17] It underscores that their release into the environment can have long-term consequences, reinforcing the need for their complete destruction through controlled methods like incineration.
By adhering to the rigorous containment, labeling, and disposal protocols outlined in this guide, we uphold our commitment to laboratory safety, regulatory compliance, and the protection of our shared environment.
References
Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual Review of Microbiology, 49, 523-555. [Link]
Haverkort, R. E., et al. (1991). Degradation of nitroaromatic compounds by microorganisms. PubMed. [Link]
Khan, I., et al. (2024). Biological Treatment of Nitroaromatics in Wastewater. MDPI. [Link]
Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. [Link]
Scientific Plastics. (2015). How are acids neutralized?. Scientific Plastics. [Link]
National Lime Association. Using Lime for Acid Neutralization. National Lime Association. [Link]
Water & Wastewater. (2024). Waste Neutralization Systems: Advancing Eco-Friendly Industrial Solutions. Water & Wastewater. [Link]
Spain, J. C. (2012). Biodegradation and Transformation of Nitroaromatic Compounds. DTIC. [Link]
Columbia University Research. Hazardous Chemical Waste Management Guidelines. Columbia University. [Link]
ALMAWATECH. (2024). Process for the neutralization of waste water: An overview. ALMAWATECH. [Link]
RED Industries. Neutralisation and Aqueous Treatment. RED Industries. [Link]
Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]
Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]
ACTenviro. (2025). Chemical Waste Disposal Guidelines for Educational Facilities. ACTenviro. [Link]
Northwestern University. (2023). Hazardous Waste Disposal Guide. Northwestern University Research Safety. [Link]
CPAchem Ltd. (2023). Safety data sheet: Nitrobenzene. CPAchem Ltd. [Link]
3M. Safety Data Sheet: 3M K-520 Primer. 3M. [Link]
Purdue University Engineering. Guidelines: Handling and Disposal of Chemicals. Purdue University. [Link]
University of Oklahoma. (2025). EHSO Manual 2025-2026: Hazardous Waste. University of Oklahoma. [Link]
Purdue University. (Date not available). Hazardous Waste Disposal Guidelines. Purdue University Environmental Health and Safety. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Personal Protective Equipment (PPE) & Handling Protocols for 2-Methoxy-3-nitrobenzene-1-sulfonamideContent Type: Operational Safety Guide (SOP Level)
Audience: Research Scientists, Medicinal Chemists, HSE Officers
Part 1: Core Directive & Hazard Context
The "Why" Behind the Protocol
As a Senior Application Scientist, I must clarify that while specific toxicological data for 2-Methoxy-3-nitrobenzene-1-sulfonamide may be sparse in public registries, its chemical architecture dictates a strict safety posture. This molecule combines three distinct hazard moieties:
Nitro Group (-NO₂): A known pharmacophore for methemoglobinemia (blood toxicity) and potential genotoxicity. It facilitates transdermal absorption.
Sulfonamide Group (-SO₂NH₂): A high-potency sensitizer. Respiratory or dermal exposure can lead to severe allergic reactions (Stevens-Johnson Syndrome risk in susceptible individuals).
Methoxy-Benzene Core: Enhances lipophilicity, increasing the rate of skin permeation compared to naked sulfonamides.
Operational Classification:
Treat this compound as a Category 3 High-Potency Intermediate (HPI) . All handling must assume it is an irritant, a sensitizer, and potentially toxic upon absorption.
Part 2: Personal Protective Equipment (PPE) Matrix
Do not rely on "standard lab attire." This compound requires task-specific barrier protection.
Hand Protection (The Critical Barrier)
Solids (Weighing/Transfer):
Primary: Disposable Nitrile (minimum 5 mil thickness).
Protocol: "Double-gloving" is mandatory. The outer glove is sacrificial; change immediately upon visible contamination.
Solutions (Organic Solvents - DMSO/DCM/DMF):
Risk: Solvents act as a vehicle, carrying the nitro-compound through standard nitrile.
Primary: Silver Shield® (Laminate) or Viton® gloves are required for prolonged handling.
Splash Protection: Double Nitrile is acceptable only for momentary splash protection if immediately removed.
Respiratory & Inhalation Control
Engineering Control (Primary): All open handling must occur within a certified Chemical Fume Hood (Face velocity: 0.5 m/s).
PPE (Secondary - if hood work is impossible):
Solid/Dust: N95 or P100 particulate respirator (NIOSH certified).
Aerosol/Solution: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges + P100 pre-filter.
Ocular & Body Protection
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the fine powder nature of sulfonamides which can bypass side-shields.
Body: Tyvek® Lab Coat or chemically resistant apron over a standard cotton lab coat. Coverage must extend to the wrists and neck.
Part 3: Visualization - PPE Decision Logic
The following diagram illustrates the decision-making process for selecting PPE based on the specific laboratory operation.
Figure 1: Decision Logic for PPE Selection based on physical state and exposure duration.
Part 4: Operational Handling Protocols
Protocol A: Weighing & Transfer (Highest Dust Risk)
Context: Sulfonamide dusts are electrostatic. They "jump" and cling to surfaces, creating invisible contamination zones.
Preparation: Place a disposable analytical balancemat or paraffin film inside the fume hood. All weighing happens inside the hood.
Anti-Static Measure: Use an anti-static gun or polonium strip if available to neutralize the powder before spatulating.
Transfer: Use a disposable funnel. Do not pour from the source bottle; use a spatula to minimize airborne particles.
Decontamination: Immediately wipe the balance and surrounding area with a methanol-dampened Kimwipe. Dispose of the wipe as solid hazardous waste.
Protocol B: Reaction Setup (Solvent Risks)
Context: Dissolving this compound in DMSO or DMF creates a "penetration vector."
Vessel: Use round-bottom flasks with standard taper joints (e.g., 14/20 or 24/40). Avoid open beakers.
Addition: Add the solvent to the solid, not the reverse, to prevent puffing of dry powder.
Sealing: Clamp all joints. If heating is required, a reflux condenser with an inert gas line (Nitrogen/Argon) is mandatory to prevent vapor escape.
Part 5: Emergency & Disposal Procedures
Spill Response (Workflow)
If a spill occurs, pause and assess. Do not rush.
Figure 2: Step-by-step spill response protocol distinguishing between minor solid spills and major solution releases.
Waste Disposal
Segregation: Do not mix with general organic waste if possible. Segregate into a container labeled "P-List/High Tox Organics" .
Labeling: Clearly mark the tag with "Contains Nitro-Sulfonamide Derivative - Potential Sensitizer."
Destruction: The only acceptable disposal method is High-Temperature Incineration . Do not drain dispose.
First Aid (Immediate Action)
Skin Contact: Wash with soap and water for 15 minutes .[1][2] Do not use alcohol (it enhances absorption of nitro-compounds).
Eye Contact: Flush at an eyewash station for 15 minutes, holding eyelids open.
Inhalation: Move to fresh air immediately. If wheezing occurs (sensitization sign), seek medical attention.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Nitrobenzenesulfonamide Derivatives. PubChem.[3] Available at: [Link]
Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. United States Department of Labor. Available at: [Link]
European Chemicals Agency (ECHA). C&L Inventory: Nitrobenzene and Sulfonamide Hazard Classifications. ECHA.[3] Available at: [Link]
Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Available at: [Link]
